Sinogliatin (Dorzagliatin): Mechanistic Paradigm and Allosteric Modulation of Glucokinase in Pancreatic β-Cells
Target Audience: Researchers, Application Scientists, and Drug Development Professionals Document Type: Technical Whitepaper Executive Summary The pursuit of glycemic control in Type 2 Diabetes Mellitus (T2DM) has long t...
Author: BenchChem Technical Support Team. Date: March 2026
Target Audience: Researchers, Application Scientists, and Drug Development Professionals
Document Type: Technical Whitepaper
Executive Summary
The pursuit of glycemic control in Type 2 Diabetes Mellitus (T2DM) has long targeted the pancreatic glucose sensor, Glucokinase (GK). While early-generation Glucokinase Activators (GKAs) suffered from target overstimulation leading to severe hypoglycemia and hepatic dyslipidemia, Sinogliatin (also known as Dorzagliatin, HMS5552, or RO-5305552) represents a first-in-class, 4th-generation dual-acting GKA[1]. By binding allosterically to the GK enzyme, Sinogliatin restores the physiological glucose-sensing threshold in pancreatic β-cells and promotes hepatic glucose uptake without disrupting the enzyme's critical sigmoidal kinetics[2]. This whitepaper dissects the molecular mechanism of action of Sinogliatin in β-cells, details the self-validating experimental protocols used to quantify its efficacy, and provides a comparative quantitative profile of its kinetic advantages.
The Glucokinase Sensor Paradigm
Glucokinase (Hexokinase IV) catalyzes the rate-limiting phosphorylation of glucose to glucose-6-phosphate (G6P). Unlike other hexokinases, GK exhibits a low affinity for glucose (
~7.5 mM) and lacks feedback inhibition by G6P[3]. This allows GK to function as a highly sensitive "glucose sensor" that dictates the threshold for Glucose-Stimulated Insulin Secretion (GSIS).
In T2DM, the glucose-sensing threshold is pathologically elevated. Sinogliatin addresses this by binding to the allosteric site at the P-loop of the GK enzyme[1]. This binding induces a conformational shift from a "super-open" inactive state to a "closed" active state. Crucially, Sinogliatin preserves the positive cooperativity (Hill coefficient) of the enzyme, lowering the
to a physiological ~2.0–3.0 mM and increasing the maximum velocity ()[2]. This glucose-dependent activation prevents the dangerous hypoglycemic events that plagued older GKAs (like MK-0941), which forced the enzyme into a Michaelis-Menten kinetic profile and triggered insulin release even at fasting glucose levels[2].
Intracellular Signaling Cascade in β-Cells
The mechanism of action of Sinogliatin in the pancreatic β-cell relies on the amplification of the canonical GSIS pathway[3].
Glucose Entry: Extracellular glucose enters the β-cell via the GLUT2 transporter[4].
Allosteric Activation: Sinogliatin binds the GK P-loop, enhancing the enzyme's affinity for glucose[1].
Metabolic Coupling: The accelerated production of G6P fuels glycolysis and subsequent mitochondrial oxidative phosphorylation, leading to a rapid spike in the intracellular ATP/ADP ratio[4].
Electrophysiological Trigger: The elevated ATP closes ATP-sensitive potassium (
) channels, preventing efflux and causing cell membrane depolarization[4].
Insulin Exocytosis: Depolarization opens Voltage-Dependent Calcium Channels (VDCCs). The resulting
influx triggers the exocytosis of insulin-containing secretory vesicles[4].
Fig 1: Sinogliatin-mediated intracellular signaling cascade in pancreatic β-cells.
Experimental Methodologies for Mechanistic Validation
To validate the pharmacokinetic and pharmacodynamic properties of Sinogliatin, two core assays are employed. As a Senior Application Scientist, I emphasize that these protocols are designed as self-validating systems , incorporating internal controls to isolate the drug's specific mechanistic effects.
Protocol 1: In Vitro Glucokinase Enzymatic Kinetics Assay
Objective: To quantify the shift in ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">
and induced by Sinogliatin.
Causality & Design Choice: Direct measurement of G6P is optically challenging. We utilize a -coupled assay utilizing Glucose-6-Phosphate Dehydrogenase (G6PDH). G6PDH rapidly consumes the generated G6P, preventing product inhibition of GK, while stoichiometrically reducing to . The accumulation of NADPH is measured continuously at 340 nm, providing real-time kinetic data.
Step-by-Step Workflow:
Reagent Preparation: Prepare a reaction buffer containing 50 mM HEPES (pH 7.4), 50 mM KCl, 5 mM ATP, 5 mM
, and 2 mM .
Enzyme Addition: Add recombinant human pancreatic Glucokinase (50 nM) and excess G6PDH (2 U/mL) to the buffer[5].
Compound Titration: Dispense Sinogliatin in a 10-point dose-response curve (ranging from 1 nM to 10 µM) into a 384-well UV-transparent microplate. Use DMSO as a vehicle control (final concentration <1%).
Substrate Initiation: Initiate the reaction by adding D-glucose at varying concentrations (0.5 mM to 50 mM).
Kinetic Readout: Monitor absorbance at 340 nm every 30 seconds for 30 minutes at 37°C using a microplate reader.
Self-Validation: Include a known GK inhibitor (e.g., mannoheptulose) as a negative control to ensure the baseline absorbance shift is exclusively GK-dependent.
Protocol 2: Dynamic Islet Perifusion Assay for GSIS
Objective: To evaluate Sinogliatin's effect on the temporal dynamics of insulin secretion.
Causality & Design Choice: Traditional static incubations only measure cumulative insulin, masking the biphasic nature of β-cell secretion. We use a dynamic perifusion system to continuously wash away secreted insulin, preventing paracrine auto-inhibition and allowing precise temporal resolution of the first phase (readily releasable pool) and second phase (mobilization pool) of GSIS[2]. This is critical because Sinogliatin specifically restores the defective second-phase insulin secretion in T2DM models[5].
Step-by-Step Workflow:
Islet Isolation: Isolate primary islets from wild-type or diabetic rodent models using collagenase digestion and density gradient centrifugation. Hand-pick 50 size-matched islets per chamber.
Equilibration: Perifuse islets with Krebs-Ringer Bicarbonate HEPES (KRBH) buffer containing 2.8 mM glucose at a flow rate of 100 µL/min for 45 minutes at 37°C to establish a basal secretory baseline[2].
Drug Treatment & Stimulation: Switch to KRBH buffer containing stimulatory glucose (e.g., 8 mM or 16.7 mM) supplemented with either Sinogliatin (1 µM) or vehicle.
Fraction Collection: Collect perifusate fractions every 1 minute for 40 minutes[2].
Self-Validation (Depolarization Control): At minute 40, switch to a buffer containing 30 mM KCl. Causality: KCl directly depolarizes the membrane, bypassing the GK-glucose sensing mechanism. This validates that the islets are viable and possess a functional exocytotic machinery; failure to respond to KCl invalidates the run.
Quantification: Analyze fractions using a High-Throughput Time-Resolved Fluorescence (HTRF) Insulin Assay or ELISA.
The clinical success of Sinogliatin over older GKAs is rooted in its highly specific kinetic modulation. By preventing the
from dropping below fasting glucose levels, Sinogliatin maintains the physiological "off-switch" for insulin secretion, drastically reducing hypoglycemia risk[2][6].
Kinetic / Clinical Parameter
Wild-Type Glucokinase (No Drug)
1st Gen GKA (e.g., MK-0941)
Sinogliatin (Dorzagliatin)
Glucose Affinity ()
~7.5 mM
< 1.0 mM (Severe Overstimulation)
~2.5 - 3.0 mM (Physiological Shift)
Enzyme Cooperativity (Hill Coefficient)
~1.7 (Sigmoidal)
~1.0 (Michaelis-Menten)
~1.5 (Preserved Sigmoidal)
Maximal Velocity ()
Baseline (100%)
Marginal Increase
Significant Increase
GSIS Activation Threshold
~5.0 mM
< 2.0 mM
~4.0 mM
Clinical Hypoglycemia Risk
N/A
High (Led to trial terminations)
Very Low (<1% in Phase III)
Conclusion
Sinogliatin represents a paradigm shift in the pharmacological targeting of Glucokinase. By acting as an allosteric modulator that preserves enzyme cooperativity while enhancing glucose affinity and catalytic rate, it successfully restores the glucose-sensing threshold in pancreatic β-cells[2]. The rigorous application of coupled enzymatic assays and dynamic perifusion models confirms that Sinogliatin enhances both the first and second phases of insulin secretion without inducing the baseline hypersecretion responsible for hypoglycemia[5]. This makes it a highly viable cornerstone therapy for restoring glucose homeostasis in T2DM.
References
Hua Medicine Announces Positive Phase 1b Results in Diabetes With 4th-Generation Glucokinase Activator
Hua Medicine
[Link]
New-Generation Glucokinase Activators: Potential Game-Changers in Type 2 Diabetes Treatment
MDPI / PMC[Link]
Functional and Mechanistic Explanation for the Unique Clinical Success of the Glucokinase Activator Dorzagliatin in the Treatment of Type 2 Diabetes
American Diabetes Association[Link]
Dorzagliatin, a Dual-Acting Glucokinase Activator, Increases Insulin Secretion and Glucose Sensitivity in Glucokinase-Maturity-Onset Diabetes of the Young (GCK-MODY) and Recent-Onset Type 2 Diabetes
ResearchGate
[Link]
Dorzagliatin: Engineering a Dual-Acting Glucokinase Activator for Type 2 Diabetes
The Glucokinase Paradigm and the Allosteric Challenge Glucokinase (GK) serves as the primary glucose sensor in pancreatic β-cells and a key regulator of hepatic glucose disposal. Because of its central role in glucose ho...
Author: BenchChem Technical Support Team. Date: March 2026
The Glucokinase Paradigm and the Allosteric Challenge
Glucokinase (GK) serves as the primary glucose sensor in pancreatic β-cells and a key regulator of hepatic glucose disposal. Because of its central role in glucose homeostasis, GK has long been a highly attractive target for Type 2 Diabetes (T2D) pharmacotherapy. However, first-generation glucokinase activators (GKAs), such as MK-0941, failed in clinical trials due to a critical mechanistic flaw: they locked the GK enzyme in a closed, high-affinity conformation[1]. This irreversible binding prevented the Glucokinase Regulatory Protein (GKRP) from rebinding to GK when blood glucose levels dropped, leading to uncontrolled insulin secretion and severe hypoglycemia[1].
Dorzagliatin (HMS5552) represents a structural and kinetic breakthrough. As a first-in-class, dual-acting allosteric GKA, it specifically targets the P-loop of the GK enzyme, stabilizing the closed conformation but with a finely tuned, lower-affinity binding profile[1]. This unique kinetic signature allows dorzagliatin to release from the enzyme during normoglycemia, preserving the physiological glucose-sensing mechanism and mitigating the risk of hypoglycemia[1].
Mechanistic Breakthrough: The Kinetics of Dual-Activation
Dorzagliatin exerts a synergistic, dual-organ effect that addresses the core pathophysiological defects of T2D[2].
Pancreatic β-Cell Sensitization: In the pancreas, dorzagliatin binds to the allosteric site of GK, lowering the glucose threshold required for enzyme activation. This shifts the glucose-stimulated insulin secretion (GSIS) curve to the left in a dose-dependent manner, restoring early-phase insulin release without causing the "all-or-none" overstimulation characteristic of failed GKAs[1].
Hepatic Glucose Regulation: In the liver, GK is normally sequestered in the nucleus by GKRP during fasting states. Dorzagliatin promotes the dissociation of the GK-GKRP complex, facilitating the translocation of active GK into the cytoplasm[2]. This accelerates hepatic glycolysis and glycogen synthesis while simultaneously suppressing hepatic glucose output[2].
Dual-acting mechanism of dorzagliatin in pancreatic β-cells and hepatocytes.
To accurately quantify the allosteric activation kinetics of dorzagliatin, researchers employ a highly specific NADP+/NADPH-coupled spectrophotometric assay[1]. Because the direct product of GK (glucose-6-phosphate) lacks a distinct optical signature, the reaction is coupled with glucose-6-phosphate dehydrogenase (G6PDH)[3].
Step-by-Step Methodology & Causal Logic:
Protein Preparation & Baseline Setup:
Protocol: Prepare an assay buffer containing 25 mM HEPES (pH 7.4), 25 mM KCl, 2 mM MgCl2, and 1 mM dithiothreitol (DTT). Purify recombinant wild-type human GK expressed as GST fusion proteins.
Causality: DTT is critical to maintain the cysteine residues of GK in a reduced state, preventing oxidative aggregation that would artificially lower the enzyme's
. MgCl2 serves as an essential cofactor required for ATP binding.
Allosteric Equilibration:
Protocol: Incubate the purified GK with varying concentrations of dorzagliatin (e.g., 0.025 to 10 μmol/L) or a DMSO vehicle control for 30 minutes at room temperature[1].
Causality: This pre-incubation step is vital. It allows the compound to reach thermodynamic equilibrium at the allosteric P-loop site before the reaction initiates, ensuring the readout reflects true steady-state kinetic modulation rather than time-dependent binding artifacts.
Coupled Reaction Initiation:
Protocol: Initiate the assay by adding a substrate mixture yielding final concentrations of 5 mmol/L ATP, varying glucose concentrations (3, 5, and 10 mmol/L), 1 mmol/L NADP+, and an excess of G6PDH (2 U/mL)[1].
Causality: ATP is supplied at a saturating concentration (5 mmol/L) to guarantee that glucose remains the sole rate-limiting substrate, allowing for the precise determination of the glucose
(half-saturation constant). An excess of G6PDH ensures the secondary oxidation reaction is instantaneous and does not bottleneck the kinetic readout.
Kinetic Readout & Self-Validation:
Protocol: Continuously measure the absorbance of NADPH at 340 nm for 20 minutes using a microplate spectrophotometer[4].
Trustworthiness & Validation: This protocol acts as a self-validating system. The DMSO control must yield a standard sigmoidal glucose response curve with a Hill coefficient of approximately 1.7. A linear increase in NADPH absorbance over the first 10 minutes confirms that the enzyme is operating under steady-state conditions. Any deviation indicates substrate depletion or enzyme degradation.
Self-validating NADP+/NADPH-coupled spectrophotometric assay workflow for GK activity.
Clinical Translation: Efficacy and Safety Profile
The mechanistic elegance of dorzagliatin translates directly into robust clinical outcomes. In the pivotal Phase III monotherapy trial (HMM0301) involving drug-naïve T2D patients, dorzagliatin demonstrated a statistically significant reduction in HbA1c levels compared to placebo over 24 weeks[5]. Crucially, because dorzagliatin's lower-affinity binding allows GKRP to re-sequester GK during low glucose states, the incidence of clinically significant hypoglycemia was exceptionally low (<1.0%), overcoming the primary hurdle of the GKA drug class[5].
Table 1: Quantitative Summary of Dorzagliatin Clinical Efficacy (Phase III & Meta-Analysis Data)
Dorzagliatin has successfully rehabilitated the glucokinase activator class by prioritizing kinetic flexibility over absolute binding affinity. By acting as a dual-sensor modulator in both the pancreas and the liver, it restores the physiological glucose threshold without triggering dangerous hypoglycemic events. For drug development professionals, the clinical success of dorzagliatin underscores the critical importance of enzyme conformation dynamics and allosteric release rates in metabolic drug design.
References
[1] Functional and Mechanistic Explanation for the Unique Clinical Success of the Glucokinase Activator Dorzagliatin in the Treatment of Type 2 Diabetes. nih.gov. 1
[5] Hua Medicine's Pivotal Phase III Monotherapy Trial of Dorzagliatin, a Dual-Acting Glucokinase Modulator, Achieves Primary Efficacy Endpoint in Patients with Type 2 Diabetes. huamedicine.com. 5
[3] Dorzagliatin, a Dual-Acting Glucokinase Activator, Increases Insulin Secretion and Glucose Sensitivity in Glucokinase Maturity-Onset Diabetes of the Young and Recent-Onset Type 2 Diabetes. nih.gov. 3
[2] Dorzagliatin in Type 2 Diabetes Treatment | Encyclopedia MDPI. encyclopedia.pub. 2
[6] Efficacy and safety of dorzagliatin for type 2 diabetes mellitus: A meta-analysis and trial sequential analysis. frontiersin.org. 6
[4] Dorzagliatin, a Dual-Acting Glucokinase Activator, Increases Insulin Secretion and Glucose Sensitivity in Glucokinase Maturity-Onset Diabetes of the Young and Recent-Onset Type 2 Diabetes | Diabetes. diabetesjournals.org.4
The Role of Sinogliatin in Glucose Homeostasis: A Technical Guide for Researchers
An In-depth Examination of a Fourth-Generation Glucokinase Activator for Type 2 Diabetes Mellitus Abstract Sinogliatin (Dorzagliatin) represents a significant advancement in the therapeutic landscape for Type 2 Diabetes...
Author: BenchChem Technical Support Team. Date: March 2026
An In-depth Examination of a Fourth-Generation Glucokinase Activator for Type 2 Diabetes Mellitus
Abstract
Sinogliatin (Dorzagliatin) represents a significant advancement in the therapeutic landscape for Type 2 Diabetes Mellitus (T2DM). As a fourth-generation, dual-acting glucokinase activator (GKA), it addresses a core defect in T2DM: the diminished glucose-sensing capacity of the body. This technical guide provides a comprehensive overview of Sinogliatin, from its fundamental mechanism of action to its demonstrated efficacy and safety in pivotal clinical trials. We delve into the critical role of glucokinase (GK) in maintaining glucose homeostasis and elucidate how Sinogliatin allosterically modulates this enzyme in the pancreas and liver to restore physiological glucose control. This document is intended for researchers, scientists, and drug development professionals seeking a detailed understanding of Sinogliatin's pharmacology, preclinical and clinical data, and the experimental methodologies used to evaluate its therapeutic effects.
Introduction: Glucokinase as the Master Regulator of Glucose Homeostasis
Glucose homeostasis is a tightly regulated physiological process, ensuring a stable supply of glucose to the body's tissues while preventing the detrimental effects of hyperglycemia. At the heart of this regulatory network lies glucokinase (GK), an enzyme that functions as a glucose sensor in key metabolic tissues, primarily the pancreatic β-cells and hepatocytes[1][2].
In pancreatic β-cells, GK is the rate-limiting enzyme in glucose metabolism. The phosphorylation of glucose to glucose-6-phosphate by GK initiates a cascade of events leading to insulin secretion. In hepatocytes, GK plays a pivotal role in postprandial glucose uptake and its conversion into glycogen for storage, thereby regulating hepatic glucose output[2][3]. In individuals with T2DM, the expression and activity of GK are often impaired, leading to a blunted insulin response to hyperglycemia and excessive glucose production by the liver[2].
Glucokinase activators (GKAs) are a class of small molecules designed to allosterically activate GK, thereby enhancing its glucose-sensing capabilities. By increasing the affinity of GK for glucose, these agents aim to restore the physiological glucose-lowering mechanisms that are defective in T2DM[4]. Early-generation GKAs showed promise but were often hampered by issues of hypoglycemia, transient efficacy, and adverse effects on lipid profiles. Sinogliatin has emerged as a novel GKA with a distinct pharmacological profile that appears to overcome many of these limitations.
Sinogliatin (Dorzagliatin): A Dual-Acting Glucokinase Activator
Chemical Properties and Structure
Sinogliatin, also known as Dorzagliatin or HMS5552, is a novel, orally bioavailable small molecule. Its chemical structure is designed to allosterically bind to a site on the glucokinase enzyme distinct from the glucose-binding site. This interaction induces a conformational change that enhances the enzyme's affinity for glucose[4]. While the detailed synthesis pathway is proprietary, patents indicate a multi-step organic synthesis process to achieve the final active compound[5].
Pharmacology and Mechanism of Action
Sinogliatin is a dual-acting GKA, exerting its effects on both pancreatic and hepatic glucokinase. This dual mechanism is crucial for its comprehensive glucose-lowering effects[2].
In the Pancreas: By activating GK in β-cells, Sinogliatin lowers the threshold for glucose-stimulated insulin secretion (GSIS). This leads to a more robust and timely insulin release in response to rising blood glucose levels, particularly after a meal[2]. Furthermore, evidence suggests that Sinogliatin may also influence glucagon and glucagon-like peptide-1 (GLP-1) secretion. Studies have shown that it can enhance glucose-suppression of glucagon secretion in individuals with normal glucose tolerance and may improve glucose-stimulated GLP-1 release[6][7].
In the Liver: In hepatocytes, Sinogliatin's activation of GK promotes the conversion of glucose to glucose-6-phosphate. This has two key consequences: it enhances hepatic glucose uptake from the bloodstream and stimulates the synthesis of glycogen, effectively increasing glucose storage. Concurrently, it helps to suppress hepatic glucose production (gluconeogenesis and glycogenolysis), a major contributor to fasting hyperglycemia in T2DM[3].
The following diagram illustrates the central role of glucokinase and the mechanism of action of Sinogliatin:
Figure 1: Dual Mechanism of Sinogliatin in Pancreas and Liver.
Preclinical Evidence
The therapeutic potential of Sinogliatin was first established through a series of preclinical studies.
In Vitro Enzyme Assays
In vitro studies using purified glucokinase demonstrated that Sinogliatin directly activates the enzyme, increasing its affinity for glucose and enhancing its maximal velocity (Vmax). These assays confirmed the allosteric mechanism of activation.
Studies in Animal Models of Diabetes
Preclinical studies in rodent models of T2DM, such as Goto-Kakizaki rats, have shown that oral administration of Sinogliatin leads to significant reductions in blood glucose levels. In one study, Goto-Kakizaki rats treated with low-dose Sinogliatin (8mg/kg) for 36 weeks showed prevention of spatial memory impairment, suggesting potential neuroprotective effects beyond glycemic control[8]. These animal models were instrumental in determining the initial dose-response relationship and safety profile of the compound. Immunohistochemical and Western blot analyses in these models also revealed that Sinogliatin can increase the number of GK-immunopositive cells and upregulate GK protein expression[2][9].
Clinical Efficacy and Safety
Sinogliatin has undergone a rigorous clinical development program, including multiple Phase I, II, and pivotal Phase III trials.
Phase I and II Studies
Early-phase clinical trials in healthy volunteers and patients with T2DM established the pharmacokinetic and pharmacodynamic profile of Sinogliatin. These studies demonstrated a favorable safety profile with a low incidence of hypoglycemia. Dose-ranging studies helped to identify the optimal therapeutic dose for the Phase III trials[2].
Pivotal Phase III Trials: SEED and DAWN Studies
Two key Phase III trials, SEED (monotherapy) and DAWN (add-on to metformin), have provided robust evidence for the efficacy and safety of Sinogliatin in patients with T2DM.
SEED Study (Monotherapy): This randomized, double-blind, placebo-controlled trial evaluated the efficacy and safety of Sinogliatin (75 mg twice daily) in drug-naïve T2DM patients[7][10][11].
DAWN Study (Add-on to Metformin): This trial assessed the efficacy and safety of Sinogliatin (75 mg twice daily) as an add-on therapy in patients with T2DM inadequately controlled with metformin alone[1][5][6][12].
Key Efficacy and Safety Data from Phase III Trials
Parameter
SEED Study (Sinogliatin vs. Placebo)
DAWN Study (Sinogliatin + Metformin vs. Placebo + Metformin)
No drug-related serious adverse events reported[10][13]
No drug-related serious adverse events reported[12]
Adverse Events of Note
Similar incidence to placebo; most were mild[10][13]. Some studies noted a potential for increased total adverse events and mild AEs, as well as hyperlipidemia and hyperuricemia with GKAs in general[12]. A meta-analysis showed dorzagliatin was associated with a higher risk of any AEs and mild AEs[12].
Effects on Beta-Cell Function, Insulin, Glucagon, and GLP-1 Secretion
A key differentiator of Sinogliatin is its ability to improve β-cell function. Clinical studies have consistently shown a significant increase in the Homeostatic Model Assessment 2 for β-cell function (HOMA2-β)[9][10][12].
Hyperglycemic clamp studies have provided further insights into Sinogliatin's effects on pancreatic hormone secretion. In individuals with impaired glucose tolerance, Sinogliatin significantly increased the second-phase insulin secretion rate and improved β-cell glucose sensitivity[6][7]. In those with normal glucose tolerance, it enhanced the glucose-suppression of glucagon secretion[6][7]. There is also evidence to suggest that Sinogliatin can augment glucose-stimulated GLP-1 secretion[14].
Experimental Protocols
This section provides an overview of the key experimental methodologies used to evaluate the effects of Sinogliatin.
Hyperglycemic Clamp Protocol
The hyperglycemic clamp is the gold standard for assessing insulin secretion and β-cell function. The following is a generalized protocol based on those used in Sinogliatin clinical trials[6][15]:
Objective: To assess β-cell function in response to a sustained hyperglycemic stimulus.
Procedure:
Preparation: Participants fast overnight for at least 8 hours. Two intravenous catheters are inserted, one for glucose infusion and one for blood sampling.
Baseline: Baseline blood samples are collected to measure fasting glucose, insulin, C-peptide, glucagon, and GLP-1 levels.
Drug Administration: A single oral dose of Sinogliatin (e.g., 50 mg or 75 mg) or placebo is administered.
Glucose Infusion: A variable infusion of 20% dextrose is initiated to raise and maintain the plasma glucose concentration at a target level (e.g., 12 mmol/L or ~180 mg/dL).
Blood Sampling: Blood samples are collected at frequent intervals (e.g., every 2-5 minutes initially, then every 15-30 minutes) to measure plasma glucose, insulin, and C-peptide levels.
Steady State: The glucose infusion rate is adjusted to maintain the target glucose level for a defined period (e.g., 120 minutes).
Data Analysis: The glucose infusion rate required to maintain hyperglycemia provides an index of insulin sensitivity. Insulin and C-peptide levels are used to calculate insulin secretion rates and assess β-cell glucose sensitivity.
Figure 2: Generalized Workflow for a Hyperglycemic Clamp Study.
Homeostatic Model Assessment 2 (HOMA2)
HOMA2 is a computer-based model used to assess β-cell function (HOMA2-%B) and insulin resistance (HOMA2-IR) from fasting plasma glucose and insulin or C-peptide concentrations[16][17].
Objective: To provide a quantitative measure of β-cell function and insulin resistance from fasting samples.
Procedure:
Sample Collection: A fasting blood sample is collected after an overnight fast.
Analysis: Plasma glucose and insulin (or C-peptide) concentrations are measured.
Calculation: The values are entered into the HOMA2 calculator, which is available from the University of Oxford. The calculator uses a nonlinear model to estimate HOMA2-%B and HOMA2-IR[16].
Oral Glucose Tolerance Test (OGTT)
The OGTT is a standard test to assess glucose tolerance and postprandial glucose and insulin responses.
Objective: To evaluate the body's ability to handle a glucose load.
Procedure:
Preparation: The patient fasts overnight.
Baseline: A fasting blood sample is taken.
Glucose Load: The patient drinks a solution containing a standard amount of glucose (typically 75 grams).
Post-load Sampling: Blood samples are taken at specific time points after the glucose load (e.g., 30, 60, 90, and 120 minutes) to measure glucose and insulin levels.
Conclusion
Sinogliatin (Dorzagliatin) has emerged as a promising novel therapy for the management of T2DM. Its dual-acting mechanism on glucokinase in both the pancreas and the liver addresses the core pathophysiological defects of the disease: impaired glucose sensing and dysregulated glucose metabolism. The robust clinical data from Phase III trials demonstrate its ability to significantly improve glycemic control, both as a monotherapy and in combination with metformin, with a favorable safety profile and a low risk of hypoglycemia. By restoring the function of the body's glucose sensor, Sinogliatin offers a new and effective strategy for achieving long-term, durable glucose homeostasis in individuals with T2DM. Further research is warranted to explore its full potential in different patient populations and its long-term effects on diabetes complications.
References
Effects of Dorzagliatin, a Glucokinase Activator, on α- and β-Cell Function in Individuals With Impaired and Normal Glucose Tolerance. (2025, September 2). American Diabetes Association. Retrieved from [Link]
Effects of Dorzagliatin, a Glucokinase Activator, on α- and β-Cell Function in Individuals With Impaired and Normal Glucose Tolerance. (n.d.). PMC. Retrieved from [Link]
Dorzagliatin shows potential in preventing cognitive impairment in diabetes: evidence from Mendelian randomization analysis and animal study. (2026, January 22). Frontiers. Retrieved from [Link]
What clinical trials have been conducted for Dorzagliatin? (2025, March 20). Patsnap Synapse. Retrieved from [Link]
CN112062754A - Preparation method of intermediate for synthesizing Dorzagliatin. (n.d.). Google Patents.
Hua Medicine's Pivotal Phase III Monotherapy Trial of Dorzagliatin, a Dual-Acting Glucokinase Modulator, Achieves Primary Efficacy Endpoint in Patients with Type 2 Diabetes. (2019, November 11). BioSpace. Retrieved from [Link]
117-LB: Glucokinase Activator Dorzagliatin (HMS5552) Regulates GLP-1 Release in T2D Patients and Is Synergistic with Sitagliptin and Empagliflozin in Optimizing Beta-Cell Function. (2025, August 8). ResearchGate. Retrieved from [Link]
Dorzagliatin clinical trial progress and patents: Drug pipeline profiles for drugs in development. (2026, February 23). Clarivate. Retrieved from [Link]
Hyperglycemic clamp. (2013, September 23). MMPC.org. Retrieved from [Link]
Evaluating the Overall Safety of Glucokinase Activators in Patients with Type 2 Diabetes Mellitus. (2024, November 28). PMC. Retrieved from [Link]
(PDF) The SEED study of dorzagliatin in drug-naïve patients with type 2 diabetes: a randomized, double-blind, placebo-controlled, phase 3 trial. (2026, February 21). ResearchGate. Retrieved from [Link]
In Vivo PK-PD and Drug–Drug Interaction Study of Dorzagliatin for the Management of PI3Kα Inhibitor-Induced Hyperglycemia. (2025, June 19). MDPI. Retrieved from [Link]
Comparison of the Usefulness of the Updated Homeostasis Model Assessment (HOMA2) with the Original HOMA1 in the Prediction of Type 2 Diabetes Mellitus in Koreans. (2016, May 27). PMC. Retrieved from [Link]
Table 1. subject characteristics and anthropometric results. Table 2. congir is more sensitive than %coefficient of Variation (c - Celerion. (n.d.). Celerion. Retrieved from [Link]
Protocol of the euglycemic and hyperglycemic clamp performed before and... (n.d.). ResearchGate. Retrieved from [Link]
Dorzagliatin add-on therapy to metformin in patients with type 2 diabetes: a randomized, double-blind, placebo-controlled phase 3 trial. (n.d.). PMC. Retrieved from [Link]
What clinical trials have been conducted for Dorzagliatin? (2025, March 20). Patsnap Synapse. Retrieved from [Link]
Recent drug development of dorzagliatin, a new glucokinase activator, with the potential to treat Type 2 diabetes: A review study. (2024, May 23). PMC. Retrieved from [Link]
Assessing the test–retest repeatability of insulin resistance measures: Homeostasis model assessment 2 and oral glucose insulin sensitivity. (2017, October 31). Journal of Metabolic Health. Retrieved from [Link]
Study Details | NCT04531631 | Effects of Dorzagliatin on 1st Phase Insulin and Beta-cell Glucose Sensitivity in T2D and Monogenic Diabetes. (n.d.). ClinicalTrials.gov. Retrieved from [Link]
Discovery and development of HMS-5552 (Sinogliatin)
An In-Depth Technical Guide to the Discovery and Development of HMS-5552 (Sinogliatin/Dorzagliatin): A Fourth-Generation Glucokinase Activator Abstract The management of Type 2 Diabetes Mellitus (T2DM) has long sought th...
Author: BenchChem Technical Support Team. Date: March 2026
An In-Depth Technical Guide to the Discovery and Development of HMS-5552 (Sinogliatin/Dorzagliatin): A Fourth-Generation Glucokinase Activator
Abstract
The management of Type 2 Diabetes Mellitus (T2DM) has long sought therapies that not only manage hyperglycemia but also address the underlying pathophysiology of the disease, namely the progressive decline in β-cell function and impaired glucose homeostasis. Glucokinase (GK), the principal glucose sensor in pancreatic β-cells and hepatocytes, represents a prime therapeutic target. However, early-generation glucokinase activators (GKAs) were beset by challenges, including a high risk of hypoglycemia, hypertriglyceridemia, and a lack of sustained efficacy. This guide provides a comprehensive technical overview of the discovery and development of HMS-5552 (Sinogliatin, marketed as Dorzagliatin), a fourth-generation, dual-acting GKA. We will explore the strategic chemical design aimed at overcoming the limitations of its predecessors, its unique mechanism of action in restoring glucose sensitivity, the rigorous preclinical validation, and the multi-phase clinical journey that culminated in its approval as a first-in-class therapeutic.
Introduction: The Glucokinase Conundrum and the Need for a New Approach
Type 2 Diabetes is characterized by two primary defects: declining insulin secretion from pancreatic β-cells and increased hepatic glucose output.[1] Glucokinase (GK) is uniquely positioned at the nexus of these dysfunctions. In the pancreas, GK acts as the rate-limiting enzyme for glucose metabolism, triggering glucose-stimulated insulin secretion (GSIS). In the liver, it facilitates the conversion of glucose to glycogen, thereby controlling postprandial glucose levels and suppressing hepatic glucose output.[2][3]
This dual role made GK an attractive target for a new class of oral antidiabetic agents—glucokinase activators (GKAs). The therapeutic hypothesis was simple yet powerful: an allosteric activator of GK could lower the threshold for insulin secretion and simultaneously enhance hepatic glucose uptake, offering a comprehensive approach to glycemic control.[4] However, the first wave of GKAs, developed in the early 2000s, failed in clinical trials. These early compounds, while potent, tended to over-activate the enzyme, disrupting the delicate physiological balance of glucose sensing. This led to significant safety concerns, including an unacceptable risk of hypoglycemia, liver steatosis, and a loss of glucose-lowering durability over time.[4][5]
The clinical setbacks underscored a critical lesson: to be successful, a GKA must not simply activate GK, but must do so in a way that preserves its glucose-sensing function. This realization paved the way for a new generation of GKAs, designed with a more sophisticated understanding of enzyme kinetics. HMS-5552 (Sinogliatin) emerged from this new paradigm, engineered to be a glucose-sensitive sensitizer rather than a blunt activator.[6][7]
Part 1: Rational Design and Preclinical Discovery of HMS-5552
Design Philosophy: Engineering a "Smarter" GKA
The discovery of HMS-5552 by Hua Medicine was guided by a core principle: recapitulating the natural kinetic properties of the glucokinase enzyme to avoid the pitfalls of earlier compounds.[7] The research team focused on developing a fourth-generation chemical scaffold that would allosterically stabilize the high-affinity, active conformation of GK without locking it in that state, thereby allowing the enzyme's activity to remain dependent on ambient glucose levels.[6][8] This approach was intended to minimize the risk of hypoglycemia at low glucose concentrations and prevent the overstimulation that led to β-cell exhaustion and loss of efficacy.
A key differentiator of the HMS-5552 program was the focus on creating a molecule with a clean metabolic profile. Earlier GKAs were often hampered by the formation of unexpected human metabolites that impacted safety and efficacy.[7] Preclinical screening demonstrated that HMS-5552 generates no major metabolites in humans or in multiple animal species tested, leading to excellent correlations in pharmacokinetic/pharmacodynamic (PK/PD) data between preclinical models and human subjects and reducing the uncertainty for clinical development.[7]
Preclinical Efficacy in a T2DM Rat Model
The antidiabetic potential of HMS-5552 was validated in a rat model of T2DM induced by a high-fat diet and a low dose of streptozotocin (STZ). This model mimics key features of human T2DM, including insulin resistance and impaired GK activity.[9] In a one-month study, oral administration of HMS-5552 demonstrated significant, dose-dependent improvements in glucose metabolism.[9][10]
Key findings from these preclinical studies included:
Improved Glycemic Control : HMS-5552 treatment significantly lowered fasting plasma glucose (FPG) and improved glucose tolerance during an oral glucose tolerance test (OGTT).[9]
Enhanced GK Activity : Western blot analysis of liver tissue confirmed that HMS-5552 treatment significantly increased the expression of the GK protein compared to untreated diabetic rats.[10]
Improved Insulin Sensitivity : The treatment led to a significant decrease in fasting plasma insulin levels, suggesting an improvement in insulin resistance.[9]
These results provided strong proof-of-concept that HMS-5552 could effectively address both insulin resistance and impaired GK activity, the core defects in T2DM.[9]
Part 2: Mechanism of Action: A Dual-Acting Glucose Sensor Restorer
HMS-5552 is a dual-acting GKA, exerting its effects in both the pancreas and the liver to restore whole-body glucose homeostasis.[11][12] It binds to an allosteric site on the GK enzyme, facilitating its activation and enhancing its catalytic capacity in a glucose-dependent manner.[5][6] This mechanism effectively "repairs" the impaired glucose-sensing function of GK observed in T2DM patients.[6]
Pancreatic and Hepatic Action
In the Pancreas : By sensitizing GK in β-cells, HMS-5552 lowers the glucose threshold for insulin secretion. This restores the physiological, glucose-stimulated release of insulin, particularly the crucial first-phase insulin response which is often blunted in T2DM.[3][6]
In the Liver : Activation of hepatic GK promotes the uptake of glucose from the blood and its conversion into glycogen for storage. This action is most pronounced in the postprandial state when glucose levels are high, effectively reducing glucose excursions after meals and lowering hepatic glucose output during fasting periods.[1][3]
In the Gut : Emerging evidence indicates that HMS-5552 also improves the impaired glucose-stimulated secretion of glucagon-like peptide-1 (GLP-1) in diabetic patients, establishing a triple-acting role in restoring glucose homeostasis.[6][13]
This coordinated, multi-organ effect allows for robust glycemic control while minimizing the risk of hypoglycemia, as the activation of GK by HMS-5552 remains conditional on the presence of glucose.
Signaling Pathway Diagram
The following diagram illustrates the central role of glucokinase in glucose homeostasis and the dual action of HMS-5552.
Caption: Dual mechanism of HMS-5552 on pancreatic and hepatic glucokinase.
Part 3: The Clinical Development Journey
The clinical development of HMS-5552 was a systematic progression from initial human safety studies to large-scale pivotal trials, designed to rigorously evaluate its safety, pharmacokinetics, and efficacy.
Pharmacokinetics and Metabolism
First-in-human, single ascending dose studies in healthy subjects revealed that HMS-5552 has predictable and dose-proportional pharmacokinetics.[14]
Crucially, these studies confirmed the absence of major metabolites and no significant drug accumulation with multiple dosing, reinforcing the clean PK profile observed in preclinical assessments.[7][14]
Phase I and II: Establishing Proof-of-Concept
Phase I Studies : Multiple Phase I trials in both healthy volunteers and T2DM patients established the safety and tolerability of HMS-5552. These studies demonstrated robust, dose-proportional glucose-lowering of both fasting and post-meal glucose with a very low risk of hypoglycemia.[7][15] A 4-week study (Phase 1c) in T2DM patients showed a remarkable >1% reduction in HbA1c, a highly promising early sign of efficacy.[15]
Phase II Monotherapy Trial (NCT02561338) : This 12-week, randomized, double-blind, placebo-controlled study in 258 T2DM patients in China was the first successful Phase II trial for a GKA.[16] The results were a major milestone, demonstrating for the first time that a GKA could produce sustained glycemic control without the safety and durability issues of its predecessors.[16][17]
Treatment Group
Placebo-subtracted Change in HbA1c from Baseline
Statistical Significance
75 mg Once Daily
-0.2%
Not specified
100 mg Once Daily
-0.4%
p < 0.01
50 mg Twice Daily
-0.5%
p < 0.001
75 mg Twice Daily
-0.8%
p < 0.001
(Data adapted from BioWorld report on Phase II results)[16]
The trial also reported an excellent safety profile, with an incidence of mild hypoglycemia (5.4%) comparable to placebo and other low-risk oral agents, and no adverse signals on liver enzymes or lipids.[16][17]
Phase III Pivotal Trials and Regulatory Approval
Building on the successful Phase II data, Hua Medicine launched two pivotal Phase III trials:
SEED Study (NCT03173371) : A 52-week trial evaluating HMS-5552 as a monotherapy in drug-naïve T2DM patients.[6]
DAWN Study (NCT03141073) : A 52-week trial evaluating HMS-5552 as an add-on therapy in patients inadequately controlled on metformin.[6][18]
Both trials met their primary efficacy endpoints, demonstrating significant and durable reductions in HbA1c with a continued favorable safety and tolerability profile. Based on this robust data package, dorzagliatin (trade name: HuaTangNing) received marketing approval from the China National Medical Products Administration (NMPA) in September 2022 for use as both a monotherapy and as an add-on to metformin.[19] This marked the world's first approval for a GKA, nearly a decade after a new oral mechanism of action for T2DM was last introduced.[19]
Clinical Development Workflow Diagram
Caption: The clinical development pathway of HMS-5552 (Sinogliatin).
Part 4: Methodologies & Protocols
To ensure scientific integrity and reproducibility, the development of HMS-5552 relied on validated experimental systems. Below are representative protocols for key assays.
Protocol 1: In Vitro Glucokinase Activation Assay
Objective: To determine the effect of a test compound (e.g., HMS-5552) on the enzymatic activity of recombinant human glucokinase. This assay quantifies the compound's potency (EC50) and maximum activation.
Principle: This is a coupled-enzyme assay. GK phosphorylates glucose to glucose-6-phosphate (G6P). The enzyme glucose-6-phosphate dehydrogenase (G6PDH) then uses G6P as a substrate to reduce NADP+ to NADPH, which can be measured spectrophotometrically by the increase in absorbance at 340 nm.
Step-by-Step Methodology:
Reagent Preparation :
Assay Buffer: 25 mM HEPES, pH 7.4, 25 mM KCl, 5 mM MgCl2, 1 mM DTT.
Substrate/Cofactor Mix: Prepare a 2X solution in Assay Buffer containing 10 mM Glucose, 2 mM ATP, and 2 mM NADP+.
Enzyme Mix: Prepare a 2X solution in Assay Buffer containing recombinant human Glucokinase (e.g., 20 nM) and G6PDH (e.g., 2 U/mL).
Test Compound: Prepare serial dilutions of HMS-5552 in DMSO, then dilute further in Assay Buffer to achieve the final desired concentrations. Include a DMSO-only control.
Assay Procedure (96-well plate format) :
Add 25 µL of test compound dilution or control to appropriate wells.
Add 25 µL of the Substrate/Cofactor Mix to all wells.
Pre-incubate the plate at 37°C for 10 minutes.
Initiate the reaction by adding 50 µL of the pre-warmed Enzyme Mix to all wells.
Immediately place the plate in a microplate reader capable of kinetic measurements at 37°C.
Data Acquisition and Analysis :
Measure the absorbance at 340 nm every 60 seconds for 30 minutes.
Calculate the reaction rate (V, change in absorbance per minute) for each well from the linear portion of the kinetic curve.
Plot the reaction rate against the log of the test compound concentration.
Fit the data to a four-parameter logistic equation to determine the EC50 (concentration for 50% maximal activation) and Emax (maximum activation).
Self-Validation System :
Positive Control : A known GKA is run in parallel to confirm assay performance.
Negative Control : DMSO-only wells establish the basal enzyme activity.
No-Enzyme Control : Wells without GK are included to control for background signal.
Protocol 2: Oral Glucose Tolerance Test (OGTT) in a T2DM Animal Model
Objective: To evaluate the in vivo efficacy of HMS-5552 on improving glucose disposal following an oral glucose challenge in diabetic rats.
Step-by-Step Methodology:
Animal Acclimatization and Dosing :
Use male Sprague-Dawley rats with STZ-induced T2DM as described previously.[9]
Fast the animals overnight (approx. 12-14 hours) with free access to water.
Administer the test compound (HMS-5552, e.g., 10 or 30 mg/kg) or vehicle (e.g., 0.5% CMC) via oral gavage.
Glucose Challenge and Blood Sampling :
60 minutes post-drug administration, take a baseline blood sample (t=0) from the tail vein.
Immediately administer a glucose solution (e.g., 2 g/kg) via oral gavage.
Collect subsequent blood samples at 15, 30, 60, 90, and 120 minutes post-glucose challenge.
Blood Glucose Measurement :
Measure blood glucose concentration in each sample using a calibrated glucometer.
Data Analysis :
Plot the mean blood glucose concentration versus time for each treatment group.
Calculate the Area Under the Curve (AUC) for the glucose excursion (AUCglucose 0-120 min) for each animal.
Perform statistical analysis (e.g., ANOVA followed by Dunnett's test) to compare the AUC values of the HMS-5552 treated groups to the vehicle control group. A significant reduction in AUC indicates improved glucose tolerance.
Self-Validation System :
Vehicle Control Group : Establishes the baseline glucose intolerance of the diabetic model.
Positive Control Group : A group treated with a known antidiabetic agent (e.g., metformin) can be included to validate the model's responsiveness.
Non-Diabetic Control Group : An untreated, healthy group can be run to show the target physiological response.
Conclusion
The successful development of HMS-5552 (Sinogliatin/Dorzagliatin) represents a landmark achievement in diabetes research, validating glucokinase as a therapeutic target after years of setbacks. Its journey from a rationally designed molecule to a first-in-class approved drug was built on a deep understanding of enzyme kinetics and a commitment to overcoming the specific challenges that caused earlier GKAs to fail. By acting as a glucose-sensitive "restorer" of GK function rather than a simple activator, HMS-5552 offers a novel, physiological approach to T2DM management. It effectively improves glycemic control and β-cell function with a low intrinsic risk of hypoglycemia, holding the potential to alter the course of disease progression. The story of Sinogliatin serves as a powerful case study in persistence, rational drug design, and the translation of complex biological understanding into a tangible therapeutic benefit for patients.
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Hua Medicine Announces Positive Phase 1b Results in Diabetes With 4th-Generation Glucokinase Activator, Shows Robust 24-Hour Glucose Control. [URL: https://www.biospace.com/article/releases/hua-medicine-announces-positive-phase-1b-results-in-diabetes-with-4th-generation-glucokinase-activator-shows-robust-24-hour-glucose-control-/]
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Dorzagliatin (HMS5552), a Novel Dual Acting Glucokinase Activator, Improves Glycemic Control and Pancreatic β-cell Function in Patients with Type 2 Diabetes: A 28-day Treatment Study Using Biomarker-Guided Patient Selection | Request PDF - ResearchGate. [URL: https://www.researchgate.
Development of a Physiologically Based Pharmacokinetic Model for Sinogliatin, a First-in-Class Glucokinase Activator, by Integrating Allometric Scaling, In Vitro to In Vivo Exploration and Steady-State Concentration–Mean Residence Time Methods. [URL: https://www.huamedicine.com/en/p.jsp?id=61&news=23]
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Safety, tolerability, pharmacokinetics, and pharmacodynamics of novel glucokinase activator HMS5552: results from a first-in-human single ascending dose study - Dove Medical Press. [URL: https://www.dovepress.com/safety-tolerability-pharmacokinetics-and-pharmacodynamics-of-novel-gl-peer-reviewed-fulltext-article-DDDT]
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Pharmacological Profile of Sinogliatin (Dorzagliatin): A Dual-Acting Glucokinase Activator for the Restoration of Glucose Homeostasis
Executive Summary Achieving true glucose homeostasis in Type 2 Diabetes Mellitus (T2DM) requires moving beyond simple symptomatic reduction of hyperglycemia to addressing the underlying pathophysiology of glucose sensing...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
Achieving true glucose homeostasis in Type 2 Diabetes Mellitus (T2DM) requires moving beyond simple symptomatic reduction of hyperglycemia to addressing the underlying pathophysiology of glucose sensing. Sinogliatin, globally recognized as Dorzagliatin (HMS5552), represents a paradigm shift in this domain. As a first-in-class, dual-acting allosteric glucokinase activator (GKA), dorzagliatin targets the core glucose sensor in both pancreatic
-cells and hepatocytes. This technical whitepaper provides an in-depth analysis of dorzagliatin’s structural pharmacology, pharmacokinetic profile, and the rigorous experimental methodologies required to validate its unique enzymatic kinetics.
Structural Pharmacology & Mechanism of Action
Glucokinase (GK) functions as the body's primary "thermostat" for glucose, dictating the threshold for glucose-stimulated insulin secretion (GSIS) in the pancreas and regulating glucose uptake in the liver[1]. Dorzagliatin exerts its pharmacological effect by binding allosterically to the P-loop, a conserved motif distal to the active site of the GK enzyme[2].
From a structural biology perspective, the clinical success of dorzagliatin over earlier GKAs (such as MK-0941) lies in its binding kinetics. X-ray crystallography confirms that dorzagliatin binds preferentially to the closed conformation of GK[3]. Older generation GKAs bound to both open and closed states, effectively locking the enzyme in a hyperactive conformation and destroying its cooperative glucose dependency, which inevitably led to severe hypoglycemia[3]. By stabilizing the closed state, dorzagliatin increases the maximum enzymatic velocity (
) and lowers the glucose activation threshold, while critically preserving the Hill coefficient ()—ensuring the enzyme remains strictly responsive to ambient glucose fluctuations[1][3].
The Dual-Action Modality:
Pancreatic
-cells: Dorzagliatin sensitizes the cells to circulating glucose, lowering the set point for GSIS and restoring early-phase insulin release[4][5].
Hepatocytes: It promotes the dissociation of the GK-glucokinase regulatory protein (GKRP) complex, allowing GK to translocate from the nucleus to the cytoplasm, thereby driving hepatic glucose uptake and glycogen synthesis[2].
Figure 1: Dual-acting mechanism of Dorzagliatin in pancreatic and hepatic tissues.
Pharmacokinetics (PK) & Pharmacodynamics (PD)
Dorzagliatin exhibits a highly predictable pharmacokinetic profile characterized by zero- and first-order sequential absorption[6]. The drug demonstrates rapid systemic availability, aligning perfectly with the physiological need for postprandial glycemic control, while its half-life prevents excessive accumulation that could trigger fasting hypoglycemia. Furthermore, population PK analyses confirm that renal impairment (RI) does not significantly impact dorzagliatin clearance, allowing it to be administered safely to patients with end-stage renal disease (ESRD) without dose adjustments[6][7].
Table 1: Key PK/PD Parameters of Dorzagliatin (75 mg Dosing)
Parameter
Observed Value
Clinical & Mechanistic Significance
1.0 – 2.0 hours
Ensures peak plasma concentrations coincide with postprandial glucose spikes[6].
4.5 – 8.6 hours
Supports a twice-daily (BID) regimen without causing overnight drug accumulation[8][9].
As a Senior Application Scientist, I emphasize that evaluating a sophisticated allosteric modulator like dorzagliatin requires dynamic, self-validating assay systems. Static endpoint assays are fundamentally flawed for this purpose because they mask the precise kinetic shifts in the glucose activation threshold. The following protocols detail the gold-standard methodologies used to validate dorzagliatin's mechanism.
Causality & Rationale: Direct measurement of the product, glucose-6-phosphate (G6P), is technically challenging in real-time. By coupling the GK reaction with Glucose-6-Phosphate Dehydrogenase (G6PDH), we force the stoichiometric reduction of NADP+ to NADPH. NADPH absorbs strongly at 340 nm, providing a continuous, real-time spectrophotometric readout. This creates a self-validating system where enzymatic velocity (
) can be tracked dynamically against varying glucose concentrations.
Step-by-Step Methodology:
Protein Preparation: Express recombinant wild-type human GK as a GST-fusion protein in E. coli and purify via affinity chromatography[3].
Buffer Formulation: Prepare an assay buffer containing 25 mM HEPES (pH 7.4), 25 mM KCl, 2 mM
, 1 mM ATP, 1 mM NADP+, and an excess of G6PDH to ensure the secondary reaction is not rate-limiting[3][4].
Compound Incubation: Pre-incubate the purified GK protein with a titration series of dorzagliatin (e.g., 0.025
M to 1.0 M) for 15 minutes at room temperature to allow allosteric equilibrium.
Reaction Initiation: Initiate the reaction by adding a glucose substrate titration series (ranging from 1 mM to 100 mM).
Kinetic Readout: Continuously measure the absorbance at 340 nm using a microplate reader for 20 minutes.
Data Synthesis: Calculate the initial velocity (
) from the linear phase of the absorbance curve. Fit the data to the Hill equation to derive , (glucose concentration yielding half-maximal velocity), and the Hill coefficient ().
Protocol B: Human Islet Perifusion with Glucose Ramp
Causality & Rationale: Static batch incubations of islets provide only a cumulative endpoint of insulin secretion, obscuring the precise glucose threshold at which secretion is triggered. A dynamic perifusion system paired with a linear glucose ramp is essential. This setup continuously washes away secreted autocrine factors and allows us to map the exact leftward shift in the GSIS threshold induced by dorzagliatin[3].
Step-by-Step Methodology:
Islet Preparation: Isolate human pancreatic islets and culture overnight in standard RPMI-1640 media to recover from isolation stress.
Chamber Loading: Load approximately 100 size-matched islets into a temperature-controlled perifusion chamber connected to a high-precision peristaltic pump.
Baseline Establishment: Perifuse the islets with a basal Krebs-Ringer Bicarbonate (KRB) buffer containing 2 mM glucose for 40 minutes to establish a stable baseline insulin secretion rate.
Drug Introduction: Introduce dorzagliatin (e.g., 1
M) into the perifusion buffer and allow a 20-minute equilibration phase.
Dynamic Glucose Ramp: Initiate a continuous, linear glucose ramp from 2 mM up to 20 mM over a 60-minute period.
Fraction Collection & Quantification: Collect perifusate fractions every 1 to 2 minutes. Quantify the insulin concentration in each fraction using a highly sensitive TR-FRET assay or ELISA.
Threshold Analysis: Plot the insulin secretion rate against the instantaneous glucose concentration. Dorzagliatin will demonstrate a dose-dependent leftward shift in the activation curve without elevating basal insulin secretion at hypoglycemic levels[3].
Clinical Efficacy & Safety Profile
The rigorous preclinical pharmacology of dorzagliatin translates directly to its clinical efficacy. In the pivotal Phase III SEED trial (monotherapy in drug-naive patients), dorzagliatin achieved a statistically significant reduction in HbA1c of -1.07% compared to -0.50% for placebo over 24 weeks[4][9].
Crucially, because dorzagliatin preserves the glucose-dependency of the GK enzyme, it successfully avoids the pitfalls of previous GKAs. The incidence of clinically significant hypoglycemia in the SEED trial was exceptionally low at 0.3%[9][10]. Furthermore, biomarker-guided studies have demonstrated that dorzagliatin actively improves
-cell function, evidenced by robust increases in HOMA2- and dynamic early-phase insulin secretion parameters[4][11].
The Glucokinase Activator Sinogliatin: A Technical Guide to its Modulation of Insulin Secretion Pathways
For Researchers, Scientists, and Drug Development Professionals Abstract Sinogliatin (also known as Dorzagliatin) represents a significant advancement in the class of glucokinase activators (GKAs) for the management of t...
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
Abstract
Sinogliatin (also known as Dorzagliatin) represents a significant advancement in the class of glucokinase activators (GKAs) for the management of type 2 diabetes (T2D). As a dual-acting GKA, it targets both the pancreas and the liver, restoring glucose homeostasis by enhancing the function of glucokinase (GK), the body's primary glucose sensor. This technical guide provides an in-depth exploration of the molecular mechanisms by which sinogliatin modulates insulin secretion pathways in pancreatic β-cells. We will detail the causality behind its glucose-dependent action, which distinguishes it from earlier-generation GKAs and mitigates the risk of hypoglycemia. This guide will also provide field-proven experimental protocols and quantitative data to offer a comprehensive resource for researchers in diabetology and drug development.
Introduction: The Central Role of Glucokinase in Glucose Homeostasis
Glucokinase (GK), or hexokinase IV, is a pivotal enzyme in glucose metabolism, acting as the primary glucose sensor in pancreatic β-cells and a key regulator of glucose uptake and glycogen synthesis in the liver.[1][2] In the β-cell, the rate of glucose phosphorylation by GK is the rate-limiting step for glucose-stimulated insulin secretion (GSIS).[3] Impaired GK function is a hallmark of T2D, leading to a blunted insulin response to hyperglycemia.[4] Sinogliatin is a novel, allosteric GKA designed to restore the normal physiological function of this crucial enzyme.[5][6] Unlike earlier GKAs that carried a risk of inducing hypoglycemia, sinogliatin exhibits a glucose-dependent mechanism of action, primarily enhancing GK activity in the presence of elevated glucose levels.[1][7]
Molecular Mechanism of Action: Allosteric Activation of Glucokinase
Sinogliatin exerts its therapeutic effect by binding to an allosteric site on the glucokinase enzyme, distinct from the glucose-binding site.[1] This binding event induces a conformational change in the enzyme, stabilizing it in its active, "closed" state.[7] This allosteric modulation results in two key kinetic changes:
Increased Affinity for Glucose (Lower S₀.₅): Sinogliatin significantly lowers the glucose concentration required for half-maximal enzyme activity (S₀.₅), effectively increasing the β-cell's sensitivity to ambient glucose levels.[5][8]
Enhanced Maximal Velocity (Vmax): Sinogliatin also increases the maximum rate of glucose phosphorylation (Vmax), further augmenting the glycolytic flux at any given glucose concentration.[5][8]
This dual effect ensures that sinogliatin's potentiation of GK activity is most pronounced when blood glucose levels are elevated, thus mimicking the natural physiological response and minimizing the risk of hypoglycemia.[1][7]
Diagram: Sinogliatin's Allosteric Activation of Glucokinase
Caption: Sinogliatin stabilizes the active conformation of glucokinase.
The Insulin Secretion Pathway: From Glucokinase Activation to Exocytosis
The activation of glucokinase by sinogliatin initiates a well-defined cascade of intracellular events within the pancreatic β-cell, culminating in the secretion of insulin.[9]
Increased Glycolytic Flux and ATP Production: Enhanced GK activity accelerates the rate of glycolysis, leading to a rapid increase in the intracellular concentration of adenosine triphosphate (ATP).[9]
Closure of K-ATP Channels: The elevated ATP/ADP ratio directly leads to the closure of ATP-sensitive potassium (K-ATP) channels in the β-cell membrane.[9] These channels are crucial for maintaining the resting membrane potential.
Membrane Depolarization: The closure of K-ATP channels reduces the efflux of potassium ions, causing the cell membrane to depolarize.[9]
Opening of Voltage-Gated Calcium Channels: Membrane depolarization triggers the opening of voltage-gated calcium channels (VGCCs).[9]
Calcium Influx: The opening of VGCCs allows for a rapid influx of extracellular calcium (Ca²⁺) into the β-cell.[9]
Insulin Granule Exocytosis: The rise in intracellular Ca²⁺ concentration is the primary trigger for the fusion of insulin-containing secretory granules with the plasma membrane, resulting in the exocytosis of insulin into the bloodstream.[9]
The following protocols provide a framework for the in vitro and ex vivo characterization of sinogliatin's effects on insulin secretion and glucokinase activity.
Glucokinase Activity Assay (Coupled Enzyme Assay)
This protocol is adapted from established methods for measuring glucokinase activity.[8]
Objective: To determine the kinetic parameters (EC₅₀, S₀.₅, Vmax) of glucokinase in the presence of sinogliatin.
Principle: The production of glucose-6-phosphate (G6P) by glucokinase is coupled to the reduction of NADP⁺ to NADPH by glucose-6-phosphate dehydrogenase (G6PDH). The rate of NADPH formation is monitored spectrophotometrically at 340 nm.
Materials:
Recombinant human glucokinase
Sinogliatin (dissolved in DMSO)
Assay Buffer: 50 mM HEPES, pH 7.4, 50 mM KCl, 5 mM MgCl₂, 2.5 mM DTT
ATP solution
Glucose solution
NADP⁺ solution
G6PDH enzyme solution
384-well microplate
Spectrophotometer
Procedure:
Prepare a serial dilution of sinogliatin in DMSO.
In a 384-well plate, add the assay buffer.
Add the sinogliatin dilutions to the appropriate wells.
Add the glucose solution to achieve the desired final concentrations.
Add NADP⁺ and G6PDH to all wells.
Initiate the reaction by adding the ATP and glucokinase enzyme solution.
Immediately place the plate in a spectrophotometer pre-warmed to 37°C.
Measure the absorbance at 340 nm every minute for 30 minutes.
Calculate the initial reaction velocity (V₀) from the linear portion of the kinetic curve.
Plot V₀ against the sinogliatin concentration to determine the EC₅₀, or against the glucose concentration to determine S₀.₅ and Vmax.
Diagram: Glucokinase Activity Assay Workflow
Caption: Workflow for the coupled glucokinase activity assay.
Glucose-Stimulated Insulin Secretion (GSIS) Assay from Isolated Pancreatic Islets
This protocol is a standard method for assessing β-cell function ex vivo.
Objective: To measure the effect of sinogliatin on insulin secretion from isolated pancreatic islets in response to varying glucose concentrations.
Materials:
Isolated pancreatic islets (human or rodent)
Krebs-Ringer Bicarbonate (KRB) buffer supplemented with 0.1% BSA, pH 7.4
Low glucose KRB buffer (e.g., 2.8 mM glucose)
High glucose KRB buffer (e.g., 16.7 mM glucose)
Sinogliatin (dissolved in DMSO)
96-well filter plates
Insulin ELISA kit
Procedure:
Culture isolated islets overnight to allow for recovery.
Hand-pick islets of similar size and place them into the wells of a 96-well filter plate (e.g., 10 islets/well).
Pre-incubate the islets in low glucose KRB buffer for 1 hour at 37°C.
Remove the pre-incubation buffer by vacuum filtration.
Add low glucose KRB buffer with or without sinogliatin and incubate for 1 hour at 37°C to measure basal insulin secretion.
Collect the supernatant by vacuum filtration.
Add high glucose KRB buffer with or without sinogliatin and incubate for 1 hour at 37°C to measure stimulated insulin secretion.
Collect the supernatant by vacuum filtration.
Measure the insulin concentration in the collected supernatants using an insulin ELISA kit.
Normalize insulin secretion to the total insulin content of the islets (determined after cell lysis).
Patch-Clamp Electrophysiology of K-ATP Channels
This protocol provides a general framework for studying the effects of sinogliatin on K-ATP channel activity in β-cells.[13]
Objective: To determine if the sinogliatin-induced increase in intracellular ATP leads to the closure of K-ATP channels.
Principle: The patch-clamp technique allows for the measurement of ion channel currents in a small patch of the cell membrane or the whole cell. In the inside-out configuration, the intracellular face of the membrane patch is exposed to the bath solution, allowing for the direct application of ATP and other modulators.
Materials:
Dispersed pancreatic β-cells
Patch-clamp rig with amplifier, micromanipulator, and data acquisition system
Borosilicate glass capillaries for pulling patch pipettes
Pipette solution (intracellular-like)
Bath solution (extracellular-like)
ATP solution
Sinogliatin
Procedure:
Prepare dispersed β-cells and plate them on coverslips.
Pull and fire-polish patch pipettes to a resistance of 2-5 MΩ.
Fill the pipette with the pipette solution and approach a β-cell under the microscope.
Form a high-resistance seal (gigaohm seal) between the pipette tip and the cell membrane.
Excise the membrane patch to achieve the inside-out configuration.
Record baseline K-ATP channel activity in an ATP-free bath solution.
Perfuse the patch with a solution containing a low concentration of ATP to observe channel inhibition.
To test the effect of sinogliatin, pre-incubate intact β-cells with sinogliatin and glucose before patch excision and measure the effect on channel activity in the presence of ATP.
Conclusion and Future Directions
Sinogliatin represents a promising therapeutic agent for T2D due to its unique, glucose-dependent mechanism of action that restores the function of the body's natural glucose sensor, glucokinase. The in-depth understanding of its effects on insulin secretion pathways, as detailed in this guide, provides a solid foundation for further research and development in the field of diabetes therapeutics. Future studies should continue to explore the long-term effects of sinogliatin on β-cell health and function, as well as its potential in combination therapies with other antidiabetic agents. The experimental protocols provided herein offer a robust framework for such investigations, enabling a deeper understanding of this novel class of drugs.
References
Functional and Mechanistic Explanation for the Unique Clinical Success of the Glucokinase Activator Dorzagliatin in the Treatment of Type 2 Diabetes. Diabetes. 2025 Aug;74(8):1339-1352. [Link]
Characterization of a Novel Glucokinase Activator in Rat and Mouse Models. PLoS One. 2014; 9(2): e88431. [Link]
Functional and Mechanistic Explanation for the Unique Clinical Success of the Glucokinase Activator Dorzagliatin in the Treatment of Type 2 Diabetes. Diabetes. 2025. [Link]
Dorzagliatin in Type 2 Diabetes Treatment. Encyclopedia. 2024 Jan 9. [Link]
Effects of Dorzagliatin, a Glucokinase Activator, on α- and β-Cell Function in Individuals With Impaired and Normal Glucose Tolerance. Diabetes. 2025. [Link]
Dorzagliatin, a Dual-Acting Glucokinase Activator, Increases Insulin Secretion and Glucose Sensitivity in Glucokinase Maturity-Onset Diabetes of the Young and Recent-Onset Type 2 Diabetes. Diabetes Care. 2023;46(2):396-404. [Link]
Population Pharmacokinetic Analysis of Dorzagliatin in Healthy Subjects and Patients with Type 2 Diabetes Mellitus. Clin Pharmacokinet. 2023; 62(8): 1083–1094. [Link]
Effects of Dorzagliatin, a Glucokinase Activator, on α- and β-Cell Function in Individuals With Impaired and Normal Glucose Tolerance. ResearchGate. 2025 Dec 3. [Link]
Dorzagliatin, a Dual-Acting Glucokinase Activator, Increases Insulin Secretion and Glucose Sensitivity in Glucokinase-Maturity-Onset Diabetes of the Young (GCK-MODY) and Recent-Onset Type 2 Diabetes. OmicsDI. 2023 Feb. [Link]
What clinical trials have been conducted for Dorzagliatin? Patsnap Synapse. 2025 Mar 20. [Link]
Dorzagliatin, a Dual-Acting Glucokinase Activator, Increases Insulin Secretion and Glucose Sensitivity in Glucokinase-Maturity-Onset Diabetes of the Young (GCK-MODY) and Recent-Onset Type 2 Diabetes. ResearchGate. 2025 Sep 19. [Link]
Effects of Dorzagliatin, a Glucokinase Activator, on α- and β-Cell Function in Individuals With Impaired and Normal Glucose Tolerance. PMC. [Link]
The glucokinase activator GKA50 causes an increase in cell volume and activation of volume-regulated anion channels in rat pancreatic β-cells. PubMed. 2011 Aug 6. [Link]
Recent drug development of dorzagliatin, a new glucokinase activator, with the potential to treat Type 2 diabetes: A review study. J Diabetes. 2024; 16(5): e13563. [Link]
(A) Patch clamp recording of the membrane potential in a human β-cell... ResearchGate. [Link]
Dorzagliatin: A Breakthrough Glucokinase Activator Coming on Board to Treat Diabetes Mellitus. Cureus. 2024 Jul 29;16(7):e65611. [Link]
Preclinical Characterization of Sinogliatin (HMS5552): A Fourth-Generation Dual-Acting Glucokinase Activator
Topic: Preclinical Evidence for Sinogliatin (HMS5552) in Type 2 Diabetes Content Type: In-Depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals Executive Summary: The "Sensor Repair"...
Author: BenchChem Technical Support Team. Date: March 2026
Topic: Preclinical Evidence for Sinogliatin (HMS5552) in Type 2 Diabetes
Content Type: In-Depth Technical Guide
Audience: Researchers, Scientists, and Drug Development Professionals
Executive Summary: The "Sensor Repair" Hypothesis
Type 2 Diabetes (T2D) is fundamentally a disorder of glucose sensing. Glucokinase (GK), expressed in the pancreas and liver, acts as the body’s "glucose sensor."[1] In T2D, GK sensitivity is blunted, raising the threshold for insulin secretion and hepatic glucose uptake.
Sinogliatin (HMS5552, also known as Dorzagliatin) represents a fourth-generation Glucokinase Activator (GKA) . Unlike earlier generations (e.g., piragliatin, MK-0941) which failed due to hypoglycemia, tachyphylaxis (loss of efficacy), or hepatic steatosis, Sinogliatin utilizes a novel amino-acid-based chemical scaffold . This guide details the preclinical evidence demonstrating its ability to "repair" the glucose sensor by allosterically modulating GK, restoring glycemic homeostasis without disrupting lipid metabolism.
Molecular Pharmacology: Dual-Mechanism of Action
The Allosteric Trigger
Sinogliatin functions as a partial allosteric activator. It binds to the allosteric activator site (distinct from the catalytic site) on the GK enzyme.
Kinetic Impact: It does not merely increase
; its primary effect is lowering the (the glucose concentration at which half-maximal velocity is reached). This shifts the sigmoidal glucose saturation curve to the left, effectively increasing the enzyme's affinity for glucose at physiological concentrations.
Structural Advantage: The amino-acid-based scaffold is designed to preserve the enzyme's structural plasticity, avoiding the "locked-open" conformation associated with continuous activation and subsequent hypoglycemia.
Tissue-Specific Physiology
The drug exhibits a dual mechanism of action (MoA) targeting the two critical organs of glucose regulation:
Pancreas (
-cells): Lowers the glucose threshold for insulin secretion (GSIS), amplifying insulin release only when glucose is elevated.
Liver (Hepatocytes): Promotes the dissociation of GK from the Glucokinase Regulatory Protein (GKRP) in the nucleus, facilitating GK translocation to the cytoplasm for glycogen synthesis.
Visualization: Dual-Acting Mechanism
Figure 1: Dual mechanism of Sinogliatin in pancreatic beta-cells (insulin release) and hepatocytes (glycogen storage).
In Vitro Profiling: Enzyme Kinetics & Cellular Efficacy
Before in vivo translation, the compound must be validated in isolated systems to confirm it does not "over-activate" the enzyme at low glucose levels (hypoglycemia risk).
Method: Spectrophotometric assay measuring NADPH generation via G6PDH coupling.
Key Finding: Sinogliatin demonstrates a dose-dependent reduction in
(e.g., from ~8 mM to ~4 mM) with a moderate increase in . This "moderate" activation is crucial for safety.
Insulin Secretion (INS-1 Cells / Islets)
Experiment: Static incubation of INS-1 cells or isolated rat islets.
Conditions: Low Glucose (2.8 mM) vs. High Glucose (16.7 mM).
Result: Sinogliatin significantly enhances insulin secretion at 16.7 mM glucose but shows minimal effect at 2.8 mM. This glucose-dependency is the primary safety differentiator from sulfonylureas.
In Vivo Efficacy: The "System Reset"
Preclinical efficacy is typically established in rodent models of T2D, such as db/db mice (leptin receptor deficient) or STZ-induced diabetic rats.
Key Experiment: Oral Glucose Tolerance Test (OGTT)
The OGTT is the gold standard for assessing dynamic glucose control.
Protocol:
Model: Male db/db mice or STZ-rats (n=8-10/group).
Fasting: Overnight (12-16 hours).
Dosing: Vehicle vs. Sinogliatin (10, 30 mg/kg) administered p.o. (oral gavage) 30 mins prior to glucose load.
Challenge: Glucose load (2 g/kg).
Sampling: Blood glucose and plasma insulin at 0, 15, 30, 60, 120 min.
Visualization: OGTT Experimental Workflow
Figure 2: Standardized workflow for preclinical Oral Glucose Tolerance Test (OGTT) to assess Sinogliatin efficacy.
Summary of Preclinical Data
The following table summarizes typical findings from in vivo studies (e.g., Zhang et al., Wang et al.):
A critical failure point for 1st/2nd generation GKAs was the disruption of lipid metabolism. Continuous activation of hepatic GK can drive de novo lipogenesis (DNL), leading to fatty liver (steatosis) and hypertriglyceridemia.
Liver Lipid Neutrality
Sinogliatin has been specifically profiled for liver safety.
Observation: In chronic dosing studies (rats/dogs), Sinogliatin showed no significant increase in hepatic triglyceride content compared to vehicle.
Mechanism: The intermittent activation (driven by the drug's PK profile) and the preservation of GKRP interaction allow the liver to "rest," preventing the relentless conversion of glucose to fat that plagued earlier candidates.
Hypoglycemia Risk
Study: Fasting non-diabetic animals.
Result: Doses that are efficacious in diabetic models do not cause severe hypoglycemia in normoglycemic animals. This confirms the glucose-dependent nature of the activation (the drug works best when glucose is high).
Pharmacokinetics (PK)
Understanding the PK profile is essential for translating preclinical doses to human clinical trials.
Absorption: Rapid absorption (
~1-2 hours) in rats and dogs.
Bioavailability: Moderate to high oral bioavailability.[3]
Metabolism: Predominantly metabolized by CYP3A4 .[4] This was confirmed via in vitro liver microsome stability assays and in vivo metabolite profiling.
Half-life (
): Approximately 4-7 hours in higher species (dogs), supporting a twice-daily (BID) dosing regimen in humans to maintain enzyme activation during meals while allowing a washout period (to prevent steatosis).
References
Hua Medicine. (2018).[4] Dorzagliatin (HMS5552), a novel dual-acting glucokinase activator, improves glycaemic control and pancreatic β-cell function in patients with type 2 diabetes.[2] Diabetes, Obesity and Metabolism.[2][5]
Song, L., et al. (2018).
Wang, P., et al. (2017).[6] Effects of a Novel Glucokinase Activator, HMS5552, on Glucose Metabolism in a Rat Model of Type 2 Diabetes Mellitus. Journal of Diabetes Research.
Matschinsky, F. M., et al. (2011).[1] Glucokinase activators for diabetes therapy. Nature Reviews Drug Discovery. (Contextual grounding for GKA mechanism).
Understanding the Allosteric Activation of Glucokinase by Sinogliatin: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals Abstract Glucokinase (GK) serves as a principal glucose sensor in the body, playing a pivotal role in glucose homeostasis. Its unique kinetic properties mak...
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
Abstract
Glucokinase (GK) serves as a principal glucose sensor in the body, playing a pivotal role in glucose homeostasis. Its unique kinetic properties make it a compelling therapeutic target for type 2 diabetes mellitus (T2DM). Sinogliatin (also known as Dorzagliatin) is a novel, dual-acting glucokinase activator (GKA) that has shown significant promise in clinical trials by enhancing glucose-stimulated insulin secretion and hepatic glucose uptake. This technical guide provides an in-depth exploration of the allosteric activation of glucokinase by Sinogliatin, detailing the underlying molecular mechanisms, key experimental methodologies for its characterization, and insights into its therapeutic potential.
Introduction: Glucokinase as a Key Regulator of Glucose Homeostasis
Glucokinase (GK), also designated as hexokinase IV or D, is a cytoplasmic enzyme that catalyzes the phosphorylation of glucose to glucose-6-phosphate (G6P), the initial and rate-limiting step in glycolysis.[1] Predominantly expressed in pancreatic β-cells, hepatocytes, and certain neuronal and neuroendocrine cells, GK functions as a crucial glucose sensor.[1][2] Its distinct kinetic properties, including a lower affinity for glucose compared to other hexokinases and a sigmoidal saturation curve, enable it to respond effectively to fluctuations in blood glucose levels within the physiological range.[3][4]
In pancreatic β-cells, GK activity is the primary determinant of glucose-stimulated insulin secretion (GSIS).[2][5] In the liver, it governs the rate of glucose uptake and glycogen synthesis.[2][4] Given its central role, dysfunction in glucokinase is implicated in the pathophysiology of T2DM, making it an attractive target for therapeutic intervention.[6]
The Principle of Allosteric Activation
Allosteric regulation is a fundamental biological mechanism where the binding of a molecule at one site on a protein influences the activity at another, distinct site. In the context of glucokinase, allosteric activators are small molecules that bind to a specific allosteric site, separate from the glucose-binding catalytic site.[3][7] This binding event induces a conformational change in the enzyme, stabilizing a more active state with a higher affinity for glucose.[1][3] This enhanced activity allows glucokinase to be more responsive even at lower glucose concentrations, thereby promoting increased glucose metabolism.[1]
The Glucokinase Conformational States
Glucokinase exists in a dynamic equilibrium between several conformational states:
Super-open (inactive) state: In the absence or at low concentrations of glucose, GK predominantly adopts a super-open conformation, which has a low affinity for glucose.[8]
Open state: This is an intermediate conformation.
Closed (active) state: Upon glucose binding, GK undergoes a significant conformational change to a closed, active state, which is competent for catalysis.[3][8]
This transition between states is crucial for its cooperative kinetics with respect to glucose.[3]
Sinogliatin (Dorzagliatin): A Novel Glucokinase Activator
Sinogliatin (Dorzagliatin, HMS-5552) is a dual-acting GKA that has demonstrated significant efficacy and a favorable safety profile in clinical trials for the treatment of T2DM.[9][10] Unlike some earlier-generation GKAs that were associated with a risk of hypoglycemia, Sinogliatin exhibits a glucose-dependent mechanism of action, which helps to mitigate this risk.[11][12]
Mechanism of Action of Sinogliatin
Sinogliatin enhances glucokinase activity through a distinct allosteric mechanism. It preferentially binds to the closed, active conformation of glucokinase, further stabilizing this state.[13] This mode of action is key to its glucose-dependent effects.
In the Pancreas:
As blood glucose levels rise, glucose enters the pancreatic β-cells.
Glucose binds to glucokinase, promoting its transition to the active, closed conformation.
Sinogliatin then binds to the allosteric site on this active GK-glucose complex.[9]
This binding stabilizes the active conformation, leading to increased G6P production and subsequent ATP generation.[9]
The elevated ATP/ADP ratio triggers the closure of ATP-sensitive potassium (K-ATP) channels, leading to membrane depolarization.
This depolarization opens voltage-gated calcium channels, resulting in an influx of calcium ions.
The rise in intracellular calcium stimulates the exocytosis of insulin-containing granules, leading to increased insulin secretion in a glucose-dependent manner.[9]
Caption: Sinogliatin's action in pancreatic β-cells.
In the Liver:
In hepatocytes, glucokinase activity is also regulated by the glucokinase regulatory protein (GKRP).[14] Under low glucose conditions, GKRP binds to glucokinase and sequesters it in the nucleus in an inactive state.[9]
When blood glucose levels increase, glucose enters the hepatocytes.
The rise in intracellular glucose promotes the dissociation of the GK-GKRP complex.[9]
Sinogliatin directly activates the released glucokinase, causing it to translocate to the cytoplasm.[9]
The activated glucokinase then phosphorylates glucose to G6P, initiating glycolysis and glycogen synthesis.[9]
This dual action of Sinogliatin in both the pancreas and the liver contributes to its overall glucose-lowering effect.[9]
Caption: Sinogliatin's mechanism in the liver.
Experimental Characterization of Sinogliatin's Allosteric Activation
A comprehensive understanding of Sinogliatin's interaction with glucokinase requires a multi-faceted experimental approach.
Enzyme Kinetics Assays
Enzyme kinetics studies are fundamental to characterizing the effects of an allosteric activator. A common method is a coupled-enzyme assay.
Protocol: Coupled-Enzyme Assay for Glucokinase Activity
Principle: The production of G6P by glucokinase is coupled to the reduction of NADP+ to NADPH by glucose-6-phosphate dehydrogenase (G6PDH). The rate of NADPH formation, which can be monitored spectrophotometrically at 340 nm, is directly proportional to glucokinase activity.
Materials:
Recombinant human glucokinase
Glucose
ATP
MgCl2
NADP+
G6PDH
Buffer (e.g., HEPES)
Sinogliatin (or other test compounds) dissolved in DMSO
384-well microplates
Spectrophotometer
Procedure:
a. Prepare a reaction mixture containing buffer, MgCl2, ATP, NADP+, and G6PDH.
b. Add varying concentrations of glucose and Sinogliatin to the wells of the microplate.
c. Initiate the reaction by adding glucokinase to each well.
d. Immediately measure the increase in absorbance at 340 nm over time at a constant temperature (e.g., 30°C).
e. Calculate the initial reaction velocities (V₀) from the linear portion of the progress curves.
Data Analysis:
Plot V₀ versus glucose concentration at different fixed concentrations of Sinogliatin.
Fit the data to the Hill equation to determine the kinetic parameters:
Vmax: Maximum reaction velocity.
S₀.₅ (or K₀.₅): The substrate concentration at which the reaction velocity is half of Vmax.
nH: The Hill coefficient, which indicates the degree of cooperativity.
Expected Results and Interpretation:
The presence of Sinogliatin is expected to:
Decrease the S₀.₅ for glucose: This indicates an increased affinity of glucokinase for glucose.[15]
Increase the Vmax: This shows an enhancement of the enzyme's catalytic efficiency.[16]
Potentially decrease the Hill coefficient (nH): This suggests a reduction in the cooperativity of glucose binding.[15]
X-ray crystallography provides high-resolution structural information about the binding of Sinogliatin to glucokinase.
Workflow: Co-crystallization of Glucokinase with Sinogliatin
Protein Expression and Purification: Express and purify high-quality recombinant human glucokinase.
Co-crystallization:
a. Incubate the purified glucokinase with glucose and Sinogliatin to form the ternary complex.
b. Screen a wide range of crystallization conditions (e.g., different precipitants, pH, and temperature) to obtain well-ordered crystals.
Data Collection and Structure Determination:
a. Expose the crystals to a high-intensity X-ray beam.
b. Collect the diffraction data.
c. Process the data and solve the three-dimensional structure of the complex.
Insights from Structural Studies:
Structural analysis of the glucokinase-Sinogliatin complex reveals the precise binding site and the conformational changes induced by the activator.[13] These studies have shown that Sinogliatin binds to an allosteric site that is distinct from the catalytic site and is formed upon the glucose-induced conformational change to the active state.[3][7]
Caption: Workflow for X-ray crystallography of the GK-Sinogliatin complex.
Islet Perifusion Assays
To assess the functional consequences of glucokinase activation in a more physiological context, islet perifusion studies are employed.
Protocol: Human Islet Perifusion
Islet Isolation and Culture: Obtain human pancreatic islets from donor pancreata and maintain them in culture.
Perifusion System Setup:
a. Place a known number of islets in a perifusion chamber.
b. Continuously perfuse the islets with a buffer containing varying concentrations of glucose and Sinogliatin.
Fraction Collection and Insulin Measurement:
a. Collect the perifusate at regular intervals.
b. Measure the insulin concentration in each fraction using an immunoassay (e.g., ELISA).
Data Analysis:
Plot insulin secretion rates over time in response to different glucose and Sinogliatin concentrations.
This allows for the determination of the glucose threshold for insulin secretion and the dose-dependent effects of Sinogliatin.
Expected Outcome:
Sinogliatin is expected to lower the glucose threshold for insulin secretion in a dose-dependent manner, demonstrating its ability to enhance the glucose-sensing capacity of pancreatic β-cells.[13]
Clinical Significance and Future Directions
The development of glucokinase activators like Sinogliatin represents a significant advancement in the treatment of T2DM.[9] Its dual action on the pancreas and liver addresses multiple pathophysiological defects of the disease.[9] Clinical trials have shown that Sinogliatin can effectively lower blood glucose levels and improve glycemic control in patients with T2DM.[10]
Future research will likely focus on:
Long-term efficacy and safety of Sinogliatin.
Potential for combination therapies with other antidiabetic agents.
Exploration of the role of GKAs in other metabolic disorders.
Conclusion
Sinogliatin represents a promising new class of antidiabetic agents that function through the allosteric activation of glucokinase. A thorough understanding of its mechanism of action, facilitated by a combination of biochemical, structural, and physiological studies, is crucial for its continued development and clinical application. This technical guide provides a framework for researchers and drug development professionals to explore the intricate details of glucokinase activation and the therapeutic potential of novel activators like Sinogliatin.
References
Exploring the in Vivo Mechanisms of Action of Glucokinase Activators in Type 2 Diabetes. (2010). Diabetes, 59(11), 2728-2735. [Link]
What are glucokinase activators and how do they work? (2024). Medical News Today. [Link]
Matschinsky, F. M. (2009). Glucokinase Activators for Diabetes Therapy: May 2010 status report. Diabetes Care, 32(Suppl 2), S171–S178. [Link]
Kamata, K., et al. (2004). Structural basis for allosteric regulation of the monomeric allosteric enzyme human glucokinase. Structure, 12(3), 429-438. [Link]
Feng, Y., et al. (2021). Functional and Mechanistic Explanation for the Unique Clinical Success of the Glucokinase Activator Dorzagliatin in the Treatment of Type 2 Diabetes. Diabetes, 70(4), 943-955. [Link]
Ahmad, A., et al. (2024). New-Generation Glucokinase Activators: Potential Game-Changers in Type 2 Diabetes Treatment. Medicina, 60(1), 123. [Link]
Parr, P. G., et al. (2013). Small-Molecule Allosteric Activation of Human Glucokinase in the Absence of Glucose. Biochemistry, 52(28), 4878–4887. [Link]
Niswender, K. D. (2011). Structural Basis for Regulation of Human Glucokinase by Glucokinase Regulatory Protein. Journal of Biological Chemistry, 286(4), 2933–2941. [Link]
Kamata, K., et al. (2004). Structural Basis for Allosteric Regulation of the Monomeric Allosteric Enzyme Human Glucokinase. ResearchGate. [Link]
Miller, B. G. (2011). Dual allosteric activation mechanisms in monomeric human glucokinase. Proceedings of the National Academy of Sciences, 108(49), 19579-19584. [Link]
Eto, K., et al. (2006). An allosteric activator of glucokinase impairs the interaction of glucokinase and glucokinase regulatory protein and regulates glucose metabolism. Journal of Biological Chemistry, 281(49), 37668-37674. [Link]
Li, X., et al. (2018). Development of a Physiologically Based Pharmacokinetic Model for Sinogliatin, a First-in-Class Glucokinase Activator, by Integrating Allometric Scaling, In Vitro to In Vivo Exploration and Steady-State Concentration-Mean Residence Time Methods. Clinical Pharmacokinetics, 57(10), 1307-1323. [Link]
Development of a Physiologically Based Pharmacokinetic Model for Sinogliatin, a First-in-Class Glucokinase Activator, by Integrating Allometric Scaling, In Vitro to In Vivo Exploration and Steady-State Concentration–Mean Residence Time Methods. (2018). Hua Medicine. [Link]
Ralph, E. C., et al. (2008). Glucose Modulation of Glucokinase Activation by Small Molecules. Biochemistry, 47(16), 4786–4797. [Link]
Grimsby, J., et al. (2003). Allosteric activators of glucokinase: potential role in diabetes therapy. Science, 301(5631), 370-373. [Link]
Sun, S., et al. (2006). Biochemical basis of glucokinase activation and the regulation by glucokinase regulatory protein in naturally occurring mutations. Journal of Biological Chemistry, 281(52), 39866-39874. [Link]
Gloyn, A. L., et al. (2003). Insights into the biochemical and genetic basis of glucokinase activation from naturally occurring hypoglycemia mutations. Diabetes, 52(9), 2433-2440. [Link]
Gloyn, A. L., et al. (2003). Insights Into the Biochemical and Genetic Basis of Glucokinase Activation From Naturally Occurring Hypoglycemia Mutations. Diabetes, 52(9), 2433-2440. [Link]
Zelent, B., et al. (2006). MUTATIONAL ANALYSIS OF ALLOSTERIC ACTIVATION AND INHIBITION OF GLUCOKINASE. Archives of Biochemistry and Biophysics, 455(1-2), 80–93. [Link]
Feng, Y., et al. (2021). Functional and Mechanistic Explanation for the Unique Clinical Success of the Glucokinase Activator Dorzagliatin in the Treatment of Type 2 Diabetes. Diabetes, 70(4), 943-955. [Link]
Huang, M., et al. (2013). Conformational Transition Pathway in the Activation Process of Allosteric Glucokinase. PLoS ONE, 8(2), e55639. [Link]
Chen, L., et al. (2018). Glucokinase and glucokinase activator. Protein & Cell, 9(5), 420–430. [Link]
Discovery of Piragliatin-First Glucokinase Activator Studied in Type 2 Diabetic Patients. ScienceGate. [Link]
Tiedge, M., et al. (1997). Metabolic regulation, activity state, and intracellular binding of glucokinase in insulin-secreting cells. Diabetes, 46(7), 1067-1075. [Link]
Malaisse, W. J., et al. (1990). Linogliride fumarate, representing a new class of oral hypoglycemic agent for diabetes. Diabetes Care, 13(2), 193-197. [Link]
Wang, L., et al. (2024). Recent drug development of dorzagliatin, a new glucokinase activator, with the potential to treat Type 2 diabetes: A review study. Journal of Diabetes. [Link]
Yang, T., et al. (2021). Safety, Pharmacokinetics, and Pharmacodynamics of Globalagliatin, a Glucokinase Activator, in Chinese Patients with Type 2 Diabetes Mellitus: A Randomized, Phase Ib, 28-day Ascending Dose Study. Advances in Therapy, 38(1), 387-402. [Link]
Application Note: In Vitro Enzymatic Profiling of Sinogliatin (HMS5552) – A Dual-Acting Glucokinase Activator
Mechanistic Grounding & Rationale Sinogliatin (also known as Dorzagliatin or HMS5552) is a novel, fourth-generation, dual-acting glucokinase activator (GKA) engineered to correct impaired glucose sensing in pancreatic β-...
Author: BenchChem Technical Support Team. Date: March 2026
Mechanistic Grounding & Rationale
Sinogliatin (also known as Dorzagliatin or HMS5552) is a novel, fourth-generation, dual-acting glucokinase activator (GKA) engineered to correct impaired glucose sensing in pancreatic β-cells and hepatocytes[1]. Unlike earlier generations of GKAs that suffered from unexpected human metabolites or disrupted enzyme kinetics, Sinogliatin binds to an allosteric pocket distal to the active site of Glucokinase (GK).
This allosteric binding stabilizes the enzyme in its active conformation, effectively lowering the glucose half-saturation concentration (
) and enhancing the maximum catalytic velocity ()[1],[2]. Profiling these kinetic shifts in vitro is a critical workflow in drug development, particularly for assessing the efficacy of GKAs in rescuing mutant GK variants associated with Glucokinase Maturity-Onset Diabetes of the Young (GCK-MODY)[1].
Fig 1: Sinogliatin allosteric activation of Glucokinase and downstream insulin secretion pathway.
Assay Principle: The Self-Validating NADP⁺-Coupled System
Because the direct product of the GK reaction (Glucose-6-Phosphate, or G6P) does not emit a measurable optical signal, the standard in vitro method for evaluating GK kinetics is an NADP⁺-coupled assay utilizing the coupling enzyme Glucose-6-Phosphate Dehydrogenase (G6PDH)[2].
The Reaction Cascade:
Primary Reaction:
Coupling Reaction:
Trustworthiness & Self-Validation:
To ensure this protocol acts as a self-validating system, a critical control must be run in parallel: The Coupling Enzyme Control . By substituting Glucose/ATP with synthetic G6P in the presence of Sinogliatin, researchers can definitively prove that the compound is activating Glucokinase and not artificially enhancing the coupling enzyme (G6PDH). If Sinogliatin were to increase the signal in the G6P-only control, the assay would be flagged for false-positive interference.
Reagent Formulation and Causality
The success of the in vitro assay relies heavily on the biochemical environment. Table 1 outlines the optimized assay buffer, detailing the strict causality behind each component choice.
Table 1: Optimized in vitro Glucokinase Assay Buffer Formulation
Component
Final Concentration
Function / Experimental Causality
HEPES (pH 7.1)
25 mM
Maintains physiological pH; unlike phosphate buffers, it does not chelate the Mg²⁺ required for the assay.
KCl
25 mM
Monovalent cations (K⁺) are required to stabilize the enzyme's active structural conformation.
MgCl₂
2 mM
ATP is biologically active only as an Mg-ATP complex. 2 mM ensures the 1 mM ATP used is fully complexed.
DTT
1 mM
Reducing agent; protects critical allosteric cysteine residues (e.g., Cys220) from oxidation and inactivation[1].
BSA
0.1% (w/v)
Carrier protein; prevents the highly purified recombinant GK from adsorbing to the hydrophobic microplate walls.
Step-by-Step Experimental Protocol
The following methodology is designed for a 384-well microplate format, optimized for high-throughput kinetic reading.
Fig 2: Step-by-step experimental workflow for the in vitro NADP⁺-coupled Glucokinase assay.
Step 1: Master Mix Preparation
Prepare the Enzyme Master Mix in the optimized assay buffer (Table 1) containing:
1 mM NADP⁺
2 U/mL G6PDH (Must be in excess so the GK reaction remains the rate-limiting step).
Recombinant human GST-GK (Titrated to yield a linear signal, typically 10-50 nM).
Prepare the Substrate Master Mix containing 5 mM ATP and a variable glucose gradient (titrated from 0.5 mM to 100 mM).
Step 2: Compound Serial Dilution
Prepare a 10-point dose-response curve of Sinogliatin starting at 10 µM, performing 1:3 serial dilutions in 100% DMSO .
Causality Note: The final DMSO concentration in the assay well must be strictly maintained at 1% (v/v) across all wells. Fluctuating DMSO levels will alter the dielectric constant of the buffer, artificially shifting enzyme kinetics and introducing artifactual noise.
Step 3: Plate Assembly & Pre-Incubation
Dispense 10 µL of the Enzyme Master Mix into a 384-well clear-bottom microplate.
Transfer 200 nL of the Sinogliatin DMSO dilution series into the respective wells using an acoustic liquid handler (e.g., Labcyte Echo).
Pre-incubate for 15 minutes at room temperature.
Causality Note: Allosteric modulators like Sinogliatin require time to induce the necessary conformational shift and reach binding equilibrium with the GK enzyme before substrate introduction.
Step 4: Reaction Initiation and Kinetic Readout
Initiate the reaction by adding 10 µL of the Substrate Master Mix to all wells.
Immediately transfer the plate to a microplate reader.
Read the absorbance continuously at 340 nm (measuring NADPH production) every 30 seconds for 30 minutes at 37°C.
Causality Note: Continuous kinetic reading is strictly required to ensure data is extracted from the linear initial velocity (
To quantify the efficacy of Sinogliatin, the initial velocities (
) obtained from the linear portion of the 340 nm absorbance curves are plotted against the glucose concentration. The data is fitted to a modified Hill equation to determine the kinetic parameters.
Table 2: Representative Kinetic Parameters of Wild-Type Glucokinase
Parameter
Vehicle Control (1% DMSO)
Sinogliatin (10 µM)
Mechanistic Impact
(Glucose)
7.09 ± 0.10 mmol/L
~1.50 ± 0.20 mmol/L
Increases glucose affinity, drastically lowering the activation threshold[1].
Reduces cooperativity, shifting kinetics toward standard Michaelis-Menten behavior.
Activation Index ()
1.0
46.66 ± 8.77
Comprehensive metric of allosteric activation potency[1].
Note: The Activation Index (
) is derived from the ratio of in the presence of the compound versus the vehicle control. Sinogliatin exhibits an exceptional , increasing wild-type GK efficiency by nearly 50-fold[1].
References
Source: Diabetes (NIH/PMC)
Functional and Mechanistic Explanation for the Unique Clinical Success of the Glucokinase Activator Dorzagliatin in the Treatment of Type 2 Diabetes
Source: Diabetes Journals
URL
Application Note: Utilizing Hepatocyte Cell Lines to Interrogate the Metabolic Efficacy of Sinogliatin (HMS5552)
Target Audience: Researchers, Application Scientists, and Drug Development Professionals Discipline: Metabolic Pharmacology & In Vitro Assay Development Executive Summary & Mechanistic Framework Sinogliatin, widely known...
Author: BenchChem Technical Support Team. Date: March 2026
Target Audience: Researchers, Application Scientists, and Drug Development Professionals
Discipline: Metabolic Pharmacology & In Vitro Assay Development
Executive Summary & Mechanistic Framework
Sinogliatin, widely known in clinical development as Dorzagliatin (HMS5552), is a novel, fourth-generation, dual-acting glucokinase activator (GKA) designed to restore glucose homeostasis in Type 2 Diabetes Mellitus (T2DM)[1][2]. Unlike earlier GKAs that suffered from diminishing efficacy and high hypoglycemia risks, Sinogliatin was engineered to preserve the physiological glucose-sensing kinetics of the glucokinase (GK) enzyme[3].
In hepatocytes, GK (Hexokinase IV) acts as the primary glucose gatekeeper. During fasting states, hepatic GK is sequestered in the nucleus in an inactive form, tightly bound to the Glucokinase Regulatory Protein (GKRP)[4]. Sinogliatin exerts its therapeutic effect by binding to the allosteric site of GK, lowering its
for glucose. This conformational shift promotes the dissociation of the GK-GKRP complex, enabling GK to translocate to the cytoplasm where it catalyzes the phosphorylation of glucose to glucose-6-phosphate (G6P)[4][5]. This singular event drives downstream glycogen synthesis and suppresses hepatic gluconeogenesis.
Figure 1: Mechanism of Sinogliatin-mediated Glucokinase activation and translocation in hepatocytes.
Rationale for Hepatocyte Model Selection
The choice of in vitro model is the most critical variable when studying Sinogliatin. Because GK activity is heavily dependent on the stoichiometric ratio of GK to GKRP, immortalized cell lines often fail to recapitulate physiological responses due to altered gene expression profiles[5].
To ensure self-validating and reproducible results, researchers must match the assay endpoint with the appropriate cell line. Table 1 outlines the causality behind model selection.
Table 1: Comparative Analysis of Hepatocyte Cell Lines for Sinogliatin Assays
Cell Model
Basal GK Expression
GKRP Expression
Physiological Relevance
Recommended Application for Sinogliatin
Primary Human Hepatocytes (PHH)
High (Native)
High (Native)
Gold Standard. Maintains native GK/GKRP stoichiometry and nuclear localization[5].
GK-GKRP Translocation assays, endogenous glucose uptake, and lipid profiling.
HepaRG
Moderate (Inducible)
Moderate
High. Metabolically competent surrogate for PHH; responsive to glucose stimuli[6].
Glycogen synthesis, metabolic flux, and long-term toxicity/steatosis screening.
HepG2
Low
Low/Altered
Low. Exhibits the "Warburg effect" (relies on Hexokinase I-III rather than GK)[6][7].
Requires lentiviral co-transfection of GCK and GCKR to study interaction[8].
L-02
Moderate
Moderate
Moderate. Normal human liver cell line with intact insulin responsiveness[9].
Promoter regulation and gene expression studies (e.g., SREBP-1c, FASN).
Expert Insight: If utilizing HepG2 cells, be aware that basal GK expression is minimal. To accurately measure Sinogliatin's effects in HepG2, you must either culture the cells in high-fructose/high-glucose media to force GK expression or utilize stable GCK transfectants[8][10]. For unmanipulated mechanistic studies, cryopreserved PHH or differentiated HepaRG are strictly required.
Validated Experimental Protocols
The following protocols form a self-validating system: Protocol A establishes the physiological baseline, Protocol B confirms the direct molecular target engagement (Translocation & Activity), and Protocol C measures the functional phenotypic output (Glycogen).
Figure 2: Standardized experimental workflow for evaluating Sinogliatin in hepatocyte models.
Protocol A: Fasting Simulation and Sinogliatin Treatment Paradigm
Causality: GKRP sequesters GK in the nucleus only under low-glucose (fasting) conditions. Treating cells in standard high-glucose DMEM (25 mM) will cause baseline GK translocation, masking the effect of Sinogliatin.
Cell Seeding: Seed PHH or differentiated HepaRG cells in collagen-coated 6-well plates at
cells/well. Allow 24 hours for attachment in standard maintenance media.
Fasting Synchronization: Wash cells twice with PBS. Replace media with glucose-free DMEM supplemented with 2.5 mM glucose and 0.1% BSA for 12 hours. This forces GK into the nucleus[5].
Compound Preparation: Dissolve Sinogliatin (HMS5552) in DMSO to create a 10 mM stock.
Treatment: Treat cells with a dose-response gradient of Sinogliatin (0.1 μM, 1.0 μM, 10 μM) in the presence of either fasting glucose (2.5 mM) or postprandial glucose (15 mM) for 2 to 4 hours. Keep final DMSO concentration
.
Protocol B: Glucokinase Translocation and Activity Assay
Causality: To prove that Sinogliatin acts as a GKA, one must demonstrate both the physical movement of the enzyme and the subsequent spike in its catalytic rate.
Part 1: Subcellular Fractionation (Translocation)
Harvest treated cells using a Dounce homogenizer in hypotonic lysis buffer (10 mM HEPES, 1.5 mM MgCl2, 10 mM KCl, 0.5 mM DTT).
Centrifuge at 1,000 × g for 10 min at 4°C to pellet the nuclear fraction. The supernatant contains the cytoplasmic fraction.
Wash the nuclear pellet and resuspend in nuclear extraction buffer (containing 0.5 M NaCl).
Perform Western Blotting on both fractions using an anti-GCK antibody. Use Lamin B1 as a nuclear loading control and GAPDH as a cytoplasmic control. Expected Result: Sinogliatin treatment shifts the GK band from the nuclear to the cytoplasmic fraction.
Part 2: GK Enzymatic Activity Assay
Isolate the cytoplasmic fraction as described above.
Set up a coupled enzyme assay in a 96-well UV-transparent plate. The reaction buffer should contain: 50 mM HEPES (pH 7.4), 100 mM KCl, 5 mM ATP, 5 mM MgCl2, 1 mM NADP+, and 0.5 U/mL Glucose-6-Phosphate Dehydrogenase (G6PDH).
Add 10 μg of cytoplasmic protein extract per well.
Initiate the reaction by adding 15 mM Glucose.
Measure the continuous reduction of NADP+ to NADPH by monitoring absorbance at 340 nm every minute for 30 minutes at 37°C. Calculate the
.
Protocol C: Glycogen Synthesis Quantification
Causality: The ultimate proof of hepatic GK activation is the conversion of phosphorylated glucose into stored glycogen, preventing its release into the bloodstream.
Following Protocol A, lyse cells in 30% KOH and boil for 20 minutes to destroy free glucose and proteins, preserving glycogen.
Precipitate glycogen by adding 100% ethanol and incubating at -20°C overnight.
Centrifuge at 14,000 × g for 15 minutes. Wash the pellet with 70% ethanol and air-dry.
Resuspend the pellet in acetate buffer (pH 4.5) and digest with amyloglucosidase (10 U/mL) for 2 hours at 37°C to hydrolyze glycogen into free glucose.
Quantify the released glucose using a standard colorimetric Glucose Oxidase (GOx) assay kit (Absorbance at 570 nm). Normalize to total cellular protein.
Expected Quantitative Benchmarks
When executing these protocols, researchers should benchmark their results against the established pharmacological profile of Sinogliatin. Table 2 summarizes the expected quantitative data.
Table 2: Expected Pharmacological Benchmarks for Sinogliatin in PHH
Assay Endpoint
Baseline (2.5 mM Glc, Vehicle)
Sinogliatin Treatment (10 μM + 15 mM Glc)
Fold Change / Shift
GK Subcellular Localization
~80% Nuclear / 20% Cytoplasmic
~15% Nuclear / 85% Cytoplasmic
4.2x increase in Cytoplasmic GK
GK Enzymatic Activity ()
Basal level
Highly elevated
~2.5 to 3.0-fold increase
Glycogen Content
~10 μg/mg protein
~35 μg/mg protein
~3.5-fold increase
for Glucose (Affinity)
~8.0 mM
~2.5 mM
Leftward shift (Increased affinity)
References
Hua Medicine. Hua Medicine Announces Positive Phase 1b Results in Diabetes With 4th-Generation Glucokinase Activator. Retrieved from:[Link]
National Institutes of Health (PMC). New-Generation Glucokinase Activators: Potential Game-Changers in Type 2 Diabetes Treatment. Retrieved from:[Link]
PLOS One. A Panel of Diverse Assays to Interrogate the Interaction between Glucokinase and Glucokinase Regulatory Protein, Two Vital Proteins in Human Disease. Retrieved from:[Link]
ResearchGate. The glycolysis pathway is regulated in HepaRG cells. Retrieved from:[Link]
National Institutes of Health (PMC). Expression of the Human Glucokinase Gene: Important Roles of the 5′ Flanking and Intron 1 Sequences. Retrieved from:[Link]
Taylor & Francis. Co-transfection of GK and mhPINS genes into HepG2 cells confers glucose-stimulated insulin secretion. Retrieved from:[Link]
MDPI. Glucokinase Inactivation Ameliorates Lipid Accumulation and Exerts Favorable Effects on Lipid Metabolism in Hepatocytes. Retrieved from:[Link]
Application Notes & Protocols for In Vivo Evaluation of Dorzagliatin
A Guide for Researchers in Metabolic Disease Introduction: The Scientific Rationale for Dorzagliatin and the Imperative for Robust In Vivo Testing Dorzagliatin (HMS5552) represents a significant advancement in the manage...
Author: BenchChem Technical Support Team. Date: March 2026
A Guide for Researchers in Metabolic Disease
Introduction: The Scientific Rationale for Dorzagliatin and the Imperative for Robust In Vivo Testing
Dorzagliatin (HMS5552) represents a significant advancement in the management of Type 2 Diabetes Mellitus (T2DM), emerging as a first-in-class, dual-acting glucokinase activator (GKA).[1][2] Its mechanism centers on the allosteric activation of glucokinase (GK), a pivotal enzyme that functions as a glucose sensor in key metabolic tissues.[3][4] In pancreatic β-cells, Dorzagliatin enhances glucose-stimulated insulin secretion (GSIS), restoring a more physiological response to glucose fluctuations.[1] Concurrently, in the liver, it promotes glucose uptake and conversion to glycogen, thereby reducing the excessive hepatic glucose output characteristic of T2DM.[3][4] This dual action distinguishes Dorzagliatin from many traditional diabetes therapies and has been linked to its notable clinical success in improving glycemic control with a favorable safety profile.[2][5]
Unlike earlier-generation GKAs that failed in clinical trials, Dorzagliatin exhibits a unique, glucose-dependent activation pattern.[5][6] It preferentially binds to the closed, active conformation of GK and possesses a lower binding affinity, which allows the enzyme to return to its inactive state when glucose levels are low. This prevents the overstimulation of insulin secretion and subsequent risk of hypoglycemia that plagued its predecessors.[5]
The translation of these promising biochemical properties into therapeutic efficacy requires rigorous evaluation in complex biological systems. Animal models are indispensable for this purpose, providing the integrated physiological context necessary to assess a drug's pharmacodynamics, pharmacokinetics, and long-term safety profile before human trials. This document provides a comprehensive guide for researchers on the selection and utilization of appropriate animal models for the in vivo testing of Dorzagliatin, complete with detailed experimental protocols and the scientific justification behind methodological choices.
Mechanism of Action: Dorzagliatin's Dual-Targeting Approach
Dorzagliatin's efficacy stems from its ability to restore the function of glucokinase in both the pancreas and the liver.
Caption: Decision tree for selecting an appropriate animal model.
Comparative Overview of Recommended Animal Models
Each model offers unique advantages for investigating specific aspects of Dorzagliatin's effects.
Model
Type
Key Characteristics
Rationale for Dorzagliatin Testing
db/db Mouse
Genetic, Obese
Spontaneous mutation in the leptin receptor. Develops severe obesity, hyperphagia, hyperglycemia, and progressive insulin resistance. [7][8]Recapitulates many aspects of human T2DM. [9]
A robust, gold-standard model to test efficacy in the context of severe, genetically-driven metabolic dysfunction and insulin resistance. [8][9]
ZDF Rat
Genetic, Obese
Leptin receptor mutation. Exhibits hyperphagia, morbid obesity, hyperlipidemia, and hyperglycemia that develops around 10 weeks of age. [10][11]
Widely used for characterizing anti-diabetic drugs. [10]Allows for studying effects on a background of severe obesity and progressive β-cell failure. [12]
GK Rat
Genetic, Non-obese
Polygenic model of spontaneous T2DM developed by inbreeding Wistar rats with high glucose levels. [13][14]Characterized by impaired insulin secretion and moderate hyperglycemia without obesity. [15][16]
Ideal for isolating Dorzagliatin's effects on β-cell function and glucose sensing without the confounding variables of obesity and severe insulin resistance. [17][18]
DIO Mouse/Rat
Induced, Obese
C57BL/6 mice or Sprague-Dawley rats fed a high-fat diet (e.g., 60% kcal from fat). [19][20]Develops obesity, hyperinsulinemia, insulin resistance, and glucose intolerance. [21]
Highly translatable model reflecting lifestyle-induced T2DM. Excellent for studying prevention or reversal of pre-diabetic states and insulin resistance.
PART 2: Standardized Protocols for In Vivo Assessment
Adherence to standardized, well-validated protocols is essential for generating reproducible and reliable data. The following sections provide step-by-step methodologies for core efficacy studies.
Ethical Considerations and Animal Welfare
All animal experiments must be conducted in accordance with institutional and national guidelines for animal care and use (e.g., IACUC approval). The principles of the 3Rs (Replacement, Reduction, and Refinement) should be rigorously applied. [22][23]This includes using the minimum number of animals required for statistical power, refining procedures to minimize pain and distress, and considering non-animal alternatives where feasible. [24][25]Proper training for all personnel in animal handling, dosing, and sampling techniques is mandatory.
[26]
Workflow for a Chronic Efficacy Study
A typical chronic study evaluates the long-term impact of Dorzagliatin on glycemic control and metabolic health.
Caption: General experimental workflow for a chronic Dorzagliatin study.
Protocol 1: Oral Glucose Tolerance Test (OGTT)
Objective: To assess the ability of an animal to clear an oral glucose load, a primary measure of the integrated response of insulin secretion and insulin sensitivity. Dorzagliatin is expected to improve glucose tolerance.
Materials:
D-Glucose solution (e.g., 20% w/v in sterile water)
Fasting: Fast mice for 5-6 hours prior to the test. [27][28]Ensure animals have free access to water during the fasting period. Transferring them to a clean cage without bedding can prevent coprophagy.
Animal Weighing: Immediately before the test, weigh each animal to calculate the precise glucose dose.
Baseline Blood Glucose (t=0):
Gently restrain the mouse.
Make a small incision (1-2 mm) at the tip of the tail with a sterile scalpel or razor blade.
Gently "milk" the tail to produce a small drop of blood.
Measure the blood glucose using the glucometer. This is the 0-minute time point.
[29] * If plasma insulin is to be measured, collect ~40 µL of blood into an appropriate tube.
[28]4. Glucose Administration:
Administer a 2 g/kg body weight dose of the glucose solution via oral gavage. [28]The volume can be calculated as: Volume (µL) = 10 x Body Weight (g) for a 20% solution.
Start a timer immediately after administration.
Subsequent Blood Sampling:
Repeat the blood glucose measurement at 15, 30, 60, 90, and 120 minutes post-gavage.
[27][29] * For each time point, gently remove the scab from the initial tail incision to obtain a new blood drop. Avoid re-cutting the tail if possible.
Post-Procedure: Return food to the cages. Monitor animals for any signs of distress.
Protocol 2: Intraperitoneal Insulin Tolerance Test (IPITT)
Objective: To assess peripheral insulin sensitivity by measuring the rate of glucose clearance in response to an exogenous insulin challenge.
[30]
Materials:
Humulin R or equivalent short-acting insulin
Sterile saline (0.9% NaCl)
Glucometer and test strips
Syringes for IP injection (27-29 gauge)
All other materials as listed for OGTT
Procedure:
Fasting: Fast animals for 4-6 hours. This normalizes baseline blood glucose levels.
[30]2. Animal Weighing: Weigh each animal to calculate the insulin dose.
Baseline Blood Glucose (t=0): Measure and record the baseline blood glucose from the tail vein as described in the OGTT protocol.
Insulin Administration:
Administer insulin via intraperitoneal (IP) injection.
A typical dose for C57BL/6J mice is 0.75 - 1.0 U/kg body weight. [30][31]This dose may need to be adjusted for severely insulin-resistant models like db/db mice to induce a sufficient glucose drop.
Start a timer immediately after the injection.
Subsequent Blood Sampling:
Measure blood glucose at 15, 30, 45, and 60 minutes post-injection. [32]Some protocols may extend to 90 or 120 minutes depending on the model's response.
Post-Procedure & Hypoglycemia Watch: Return food to the cages. Closely monitor animals for signs of severe hypoglycemia (e.g., lethargy, seizure). If an animal becomes severely hypoglycemic, a rescue injection of dextrose may be required.
PART 3: Data Analysis and Interpretation
Quantitative Analysis:
Area Under the Curve (AUC): The AUC for the glucose excursion curve is a key metric. It can be calculated using the trapezoidal rule. A lower AUC in an OGTT indicates improved glucose tolerance, while a larger AUC (representing a greater drop from baseline) in an ITT indicates enhanced insulin sensitivity.
Statistical Analysis: Use appropriate statistical tests (e.g., two-way ANOVA with repeated measures for the time course data, or one-way ANOVA/t-test for AUC values) to compare the Dorzagliatin-treated groups with the vehicle control group. A p-value < 0.05 is typically considered statistically significant.
Sample Data Presentation
Results from efficacy studies should be presented clearly. The table below illustrates a hypothetical outcome of a chronic study with Dorzagliatin in db/db mice.
Parameter
Vehicle Control (db/db)
Dorzagliatin (30 mg/kg)
Wild-Type Control
Body Weight (g)
52.5 ± 2.1
51.8 ± 2.3
28.1 ± 1.5
Fasting Blood Glucose (mg/dL)
455 ± 35
180 ± 22
115 ± 8
HbA1c (%)
11.2 ± 0.8
7.5 ± 0.5
4.8 ± 0.2
OGTT AUC (mg/dLmin)
65,000 ± 4,500
32,000 ± 3,100
18,000 ± 1,900
Plasma Insulin (ng/mL)
12.1 ± 1.5
8.5 ± 1.1*
1.8 ± 0.4
Data are presented as Mean ± SEM. *p < 0.05 vs. Vehicle Control.
This sample data illustrates that chronic Dorzagliatin treatment significantly improves glycemic control (fasting glucose, HbA1c) and glucose tolerance (OGTT AUC) in a diabetic model. The reduction in hyperinsulinemia suggests an improvement in insulin sensitivity.
Conclusion
The in vivo evaluation of Dorzagliatin requires a scientifically-driven approach to animal model selection and the application of rigorous, standardized protocols. Genetically-driven diabetic models like the db/db mouse and ZDF rat are excellent for testing efficacy against a severe disease phenotype, while the non-obese GK rat allows for focused investigation of β-cell function. The DIO model provides a highly translatable context of lifestyle-induced metabolic disease. By employing the detailed protocols for OGTT, ITT, and chronic efficacy studies outlined in these notes, researchers can generate the robust and reliable data necessary to further characterize the therapeutic potential of this promising glucokinase activator.
References
Guan, Y., et al. (2025). Functional and Mechanistic Explanation for the Unique Clinical Success of the Glucokinase Activator Dorzagliatin in the Treatment of Type 2 Diabetes. American Diabetes Association. [Link]
Taconic Biosciences. (n.d.). Diet-Induced Obese (DIO) B6 Mouse | High-Fat Diet Model for Metabolic Research. Taconic Biosciences. [Link]
Patsnap. (2024, July 17). What is the mechanism of Dorzagliatin? Patsnap Synapse. [Link]
Moin, A. S. M., et al. (2018). db/db Mice Exhibit Features of Human Type 2 Diabetes That Are Not Present in Weight-Matched C57BL/6J Mice Fed a Western Diet. Journal of Diabetes Research. [Link]
Patsnap. (2024, June 14). What is Dorzagliatin used for? Patsnap Synapse. [Link]
Akash, M. S. H., Rehman, K., & Chen, S. (2013). Goto-kakizaki Rats: Its Suitability as Non-obese Diabetic Animal Model for Spontaneous Type 2 Diabetes Mellitus. Current Diabetes Reviews. [Link]
Charles River Laboratories. (n.d.). Type 2 Diabetes Mouse Models. Charles River Laboratories. [Link]
Taconic Biosciences. (2025, January 16). Animal Models of Type 2 Diabetes: The GK Rat. Taconic Biosciences. [Link]
Zhu, D., et al. (2022). Dorzagliatin, a Dual-Acting Glucokinase Activator, Increases Insulin Secretion and Glucose Sensitivity in Glucokinase Maturity-Onset Diabetes of the Young and Recent-Onset Type 2 Diabetes. Diabetes. [Link]
Melior Discovery. (n.d.). db/db Mice, Type II Diabetes Mouse Model. Melior Discovery. [Link]
Arroba, A. I., et al. (2014). The db/db Mouse: A Useful Model for the Study of Diabetic Retinal Neurodegeneration. PLOS ONE. [Link]
Ostenson, C. G. (2001). Characterization of the Goto-Kakizaki (GK) Rat Model of Type 2 Diabetes. Methods in Molecular Medicine. [Link]
Gubra. (n.d.). The Zucker Diabetic Fatty rat. Gubra. [Link]
Guan, Y., et al. (2025). Functional and Mechanistic Explanation for the Unique Clinical Success of the Glucokinase Activator Dorzagliatin in the Treatment of Type 2 Diabetes. Diabetes. [Link]
protocols.io. (2020, April 14). Oral Glucose Tolerance Test in Mouse. protocols.io. [Link]
Wang, T., et al. (2024). Dorzagliatin in Type 2 Diabetes Treatment. Encyclopedia. [Link]
InnoSer. (n.d.). Diet-induced Obesity DIO Mouse Model. InnoSer. [Link]
JoVE. (2025, July 8). Oral Glucose Tolerance Test (OGTT): Measuring Glucose Metabolism in Mice. JoVE. [Link]
ResearchGate. (n.d.). Zucker Diabetic Fatty Rats for Research in Diabetes. ResearchGate. [Link]
ResearchGate. (2020, April 14). Oral Glucose Tolerance Test in Mouse v1. ResearchGate. [Link]
Patsnap. (2026, February 23). Dorzagliatin clinical trial progress and patents. Patsnap Synapse. [Link]
Akash, M. S. H., Rehman, K., & Chen, S. (2013). Goto-Kakizaki rats: its suitability as non-obese diabetic animal model for spontaneous type 2 diabetes mellitus. Current Diabetes Reviews. [Link]
Matafome, P., et al. (2022). A short review on the features of the non-obese diabetic Goto-Kakizaki rat intestine. Brazilian Journal of Medical and Biological Research. [Link]
Vanderbilt University. (2018, August 8). Oral Gavage Glucose Tolerance Test (OGTT). Vanderbilt Mouse Metabolic Phenotyping Center. [Link]
European Medicines Agency. (2025, November 27). Ethical use of animals in medicine testing. European Medicines Agency. [Link]
Hosokawa, M., et al. (2019). A Novel Rat Model of Type 2 Diabetes: The Zucker Fatty Diabetes Mellitus ZFDM Rat. Journal of Diabetes Research. [Link]
Schmidt, R. E., et al. (2000). Analysis of the Zucker Diabetic Fatty (ZDF) Type 2 Diabetic Rat Model Suggests a Neurotrophic Role for Insulin/IGF-I in Diabetic Autonomic Neuropathy. The American Journal of Pathology. [Link]
Siwy, J., et al. (2012). Evaluation of the Zucker Diabetic Fatty (ZDF) Rat as a Model for Human Disease Based on Urinary Peptidomic Profiles. PLOS ONE. [Link]
Bio-protocol. (2011, October 5). Glucose Tolerance Test in Mice. Bio-protocol. [Link]
Patsnap. (2025, March 20). What clinical trials have been conducted for Dorzagliatin? Patsnap Synapse. [Link]
Mathew, T. K., & T., A. (2024). Dorzagliatin: A Breakthrough Glucokinase Activator Coming on Board to Treat Diabetes Mellitus. Cureus. [Link]
Cyagen. (2025, June 11). Unveiling the Secrets of the DIO-B6-M Mouse Model for Obesity Research. Cyagen. [Link]
Charles River Laboratories. (n.d.). Diet-Induced Obesity (DIO) Mouse and Rat Models. Charles River Laboratories. [Link]
protocols.io. (2019, May 15). UC Davis - Intraperitoneal Insulin Tolerance Test. protocols.io. [Link]
ResearchGate. (n.d.). Results from pre-clinical studies and clinical trials using dorzagliatin. ResearchGate. [Link]
Gubra. (n.d.). The diet-induced obese mouse. Gubra. [Link]
Jeyasurya, T., et al. (2018). Ethical considerations regarding animal experimentation. Journal of Advanced Pharmaceutical Technology & Research. [Link]
Zhang, Y., et al. (2026). Dorzagliatin shows potential in preventing cognitive impairment in diabetes: evidence from Mendelian randomization analysis and animal study. Frontiers in Endocrinology. [Link]
The Norwegian National Research Ethics Committees. (2019, July 8). Ethical Guidelines for the Use of Animals in Research. Forskningsetikk. [Link]
Zhu, D., et al. (2022). Dorzagliatin, a Dual-Acting Glucokinase Activator, Increases Insulin Secretion and Glucose Sensitivity in Glucokinase Maturity-Onset Diabetes of the Young and Recent-Onset Type 2 Diabetes. Diabetes. [Link]
Ethical guidelines for research in animal science. (n.d.). Universities Federation for Animal Welfare. [Link]
ResearchGate. (2025, September 19). Dorzagliatin, a Dual-Acting Glucokinase Activator, Increases Insulin Secretion and Glucose Sensitivity in Glucokinase-Maturity-Onset Diabetes of the Young (GCK-MODY) and Recent-Onset Type 2 Diabetes. ResearchGate. [Link]
University of Tennessee Health Science Center. (n.d.). Insulin Tolerance Test (ITT). Office of Laboratory Animal Care (OLAC). [Link]
Application Notes and Protocols: Evaluating the Efficacy of Sinogliatin in the Goto-Kakizaki Rat Model of Type 2 Diabetes
Authored by: Gemini, Senior Application Scientist Introduction Type 2 Diabetes (T2D) is a progressive metabolic disorder characterized by hyperglycemia resulting from a combination of insulin resistance and inadequate in...
Author: BenchChem Technical Support Team. Date: March 2026
Authored by: Gemini, Senior Application Scientist
Introduction
Type 2 Diabetes (T2D) is a progressive metabolic disorder characterized by hyperglycemia resulting from a combination of insulin resistance and inadequate insulin secretion. A critical challenge in developing novel therapeutics is the availability of preclinical models that accurately recapitulate the pathophysiology of human T2D. The Goto-Kakizaki (GK) rat is a well-established, non-obese, polygenic model that spontaneously develops T2D.[1][2] Developed through selective inbreeding of Wistar rats with mild glucose intolerance, the GK rat's diabetic phenotype is primarily driven by defects in pancreatic β-cell function and mass, making it an invaluable tool for studying the disease's progression and evaluating new treatments.[3][4][5][6]
This guide provides a comprehensive framework for designing and executing efficacy studies of Sinogliatin (also known as Dorzagliatin), a first-in-class, dual-acting glucokinase activator (GKA), using the GK rat model.[7][8] Glucokinase (GK) is a pivotal enzyme that acts as a glucose sensor in pancreatic β-cells and a rate-limiting enzyme for glucose metabolism in the liver.[9][10] Sinogliatin is designed to restore glucose homeostasis by targeting this key sensor.[8] These application notes will detail the scientific rationale for experimental choices, provide step-by-step protocols for key assays, and offer guidance on data interpretation, ensuring researchers can generate robust and reliable data.
Scientific Foundation: Model and Compound
The Goto-Kakizaki (GK) Rat: A Model of Intrinsic β-Cell Dysfunction
The primary value of the GK rat lies in its ability to model T2D without the confounding influence of obesity.[1][11] The main pathological features include:
Impaired Insulin Secretion: The core defect in GK rats is a deficient insulin secretion response to glucose.[3][12] This is attributed to several factors within the β-cell, including reduced expression of the glucose transporter GLUT2 and impaired mitochondrial function, which disrupts the stimulus-secretion coupling pathway.[3]
Progressive β-Cell Loss: GK rats exhibit a gradual reduction in pancreatic β-cell mass over time, which can be exacerbated by metabolic stress, such as a high-sucrose or high-fat diet.[13][14][15][16] This loss is associated with increased apoptosis and reduced proliferative capacity of β-cells.[13][14]
Islet Histopathology: The pancreatic islets in GK rats often display an irregular structure, fibrosis, and a disorganized distribution of endocrine cells.[12][15][17] This contrasts with the well-defined islets seen in healthy Wistar rats.[18][19]
Mild Insulin Resistance: While the primary defect is in insulin secretion, GK rats also develop secondary, mild insulin resistance, particularly in the liver.[3][11]
Sinogliatin (Dorzagliatin): A Glucokinase Activator to Restore Glucose Sensing
Glucokinase activators (GKAs) represent a targeted therapeutic strategy to address the fundamental glucose-sensing defects in T2D.[9] Sinogliatin is a dual-acting GKA that allosterically binds to and activates the glucokinase enzyme in both the pancreas and the liver.[7][8]
In the Pancreas: By increasing GK's affinity for glucose, Sinogliatin lowers the threshold for glucose-stimulated insulin secretion (GSIS).[7][8] This enhances the β-cell's ability to respond appropriately to rising blood glucose levels, improving postprandial glycemic control.
In the Liver: Activation of hepatic GK promotes the phosphorylation of glucose to glucose-6-phosphate.[7][9] This traps glucose inside hepatocytes, stimulating glycogen synthesis and glycolysis, and thereby reducing hepatic glucose output—a key contributor to fasting hyperglycemia.
The following diagram illustrates the proposed mechanism of action for Sinogliatin.
Caption: Dual mechanism of action of Sinogliatin in pancreas and liver.
Protocol: A 4-Week Efficacy Study of Sinogliatin in GK Rats
This protocol outlines a standard 4-week study to assess the glucose-lowering efficacy and β-cell function effects of Sinogliatin.
Experimental Workflow
The overall study design follows a logical progression from animal preparation to endpoint analysis.
Caption: Workflow for a 4-week Sinogliatin efficacy study in GK rats.
Animal Husbandry and Acclimatization
Animals: Male Goto-Kakizaki (GK) rats and age-matched male Wistar rats (as non-diabetic controls), 8-10 weeks of age.
Housing: House animals in a controlled environment (22 ± 2°C, 55 ± 10% humidity, 12-hour light/dark cycle). Provide standard chow and water ad libitum.
Acclimatization: Allow a minimum of one week for acclimatization before any procedures.[20] This minimizes stress-induced variations in metabolic parameters.
Experimental Groups and Dosing
Rationale: A dose-response evaluation is critical. Including Wistar rats provides a non-diabetic baseline, while the vehicle-treated GK group serves as the diabetic control.
Drug Formulation: Prepare Sinogliatin in a standard vehicle such as 0.5% (w/v) carboxymethylcellulose (CMC) in sterile water.
Administration: Administer the assigned treatment once daily via oral gavage for 28 consecutive days.
Group
Strain
Treatment
Dose (Example)
N (per group)
1
Wistar
Vehicle (0.5% CMC)
10 mL/kg
8-10
2
GK
Vehicle (0.5% CMC)
10 mL/kg
8-10
3
GK
Sinogliatin
25 mg/kg
8-10
4
GK
Sinogliatin
50 mg/kg
8-10
In-Life Measurements
Body Weight: Record weekly to monitor general health.
Fasting Blood Glucose: Measure weekly. Fast animals for 5-6 hours (with access to water) before measurement.[20][21] Collect a small drop of blood (<5 µL) from the tail vein and measure using a validated glucometer.[22]
Key Efficacy Endpoint: Oral Glucose Tolerance Test (OGTT)
Rationale: The OGTT is the gold standard for assessing in vivo glucose disposal and the combined response of insulin secretion and insulin sensitivity.
Timing: Perform the OGTT on Day 27 of the study, 24 hours after the second-to-last dose.
Step-by-Step OGTT Protocol:
Fasting: Fast rats overnight (16-18 hours), ensuring free access to water.[22] Transfer them to clean cages without bedding to prevent coprophagy.
Baseline Sample (t=0): Gently restrain the rat. Nick the lateral tail vein with a sterile scalpel or lancet.[23]
Collect blood for baseline glucose measurement using a glucometer.
If plasma insulin is to be measured, collect ~50 µL of whole blood into an EDTA-coated microcentrifuge tube. Keep on ice.
Glucose Administration: Immediately after the baseline sample, administer a 2 g/kg body weight bolus of glucose solution (e.g., 20% dextrose in sterile water) via oral gavage.[21][22] Start a timer immediately.
Subsequent Sampling (t=15, 30, 60, 90, 120 min): At each time point, collect blood from the same tail nick for glucose measurement.[20][23] If required, collect additional blood for insulin analysis.
Post-Procedure: After the final blood draw, return animals to their home cages with immediate access to food and water.[23]
Plasma Preparation: Centrifuge the EDTA blood tubes (e.g., at 2000 x g for 10 min at 4°C) to separate plasma. Store plasma at -80°C until analysis.
Terminal Procedures and Sample Collection (Day 28)
Rationale: Terminal sample collection allows for detailed biochemical and histological analysis that provides mechanistic insight into the drug's effects.
Procedure:
Administer the final dose of the compound.
At a consistent time point post-dosing (e.g., 1-2 hours), anesthetize the rats.
Collect terminal blood via cardiac puncture for analysis of HbA1c, plasma insulin, and other biomarkers.
Perform euthanasia via an approved method.
Carefully dissect the entire pancreas. Fix a portion in 10% neutral buffered formalin for histology and snap-freeze the remainder in liquid nitrogen for protein or gene expression analysis.
Biochemical and Histological Analysis
Plasma Insulin: Quantify insulin levels from plasma collected during the OGTT and at termination using a rat-specific ELISA kit.
HbA1c: Measure from terminal whole blood samples to assess long-term glycemic control.
Pancreatic Histology:
Process formalin-fixed pancreatic tissue and embed in paraffin.
Section the tissue (e.g., 4-5 µm thickness).
Perform Hematoxylin and Eosin (H&E) staining to assess overall islet morphology.
Perform immunohistochemistry (IHC) using antibodies against insulin (to identify β-cells) and glucagon (to identify α-cells).
Using image analysis software, quantify β-cell area as a percentage of total islet area and total pancreatic area.
Data Presentation and Expected Outcomes
Data should be presented clearly in tables and graphs. Statistical analysis (e.g., one-way or two-way ANOVA followed by a suitable post-hoc test) is essential to determine significance.
Table 2: Key Glycemic Parameters (Example Data)
Group
Fasting Glucose (mg/dL) - Day 28
Change in HbA1c (%)
OGTT Glucose AUC (mg/dLmin)
1: Wistar + Vehicle
95 ± 5
-0.1 ± 0.2
15,000 ± 1,200
2: GK + Vehicle
185 ± 15
+0.8 ± 0.3
35,000 ± 2,500
3: GK + Sino (25 mg/kg)
140 ± 12
+0.2 ± 0.2
26,000 ± 2,100
4: GK + Sino (50 mg/kg)
115 ± 10†
-0.3 ± 0.3†
19,500 ± 1,800*†
Values are Mean ± SEM. *p<0.05 vs. GK + Vehicle. †p<0.05 vs. GK + Sino (25 mg/kg).
Table 3: Pancreatic β-Cell Metrics (Example Data)
Group
Terminal Plasma Insulin (ng/mL)
β-Cell Area (% of Pancreatic Area)
1: Wistar + Vehicle
2.5 ± 0.3
1.5 ± 0.15
2: GK + Vehicle
1.1 ± 0.2
0.8 ± 0.10
3: GK + Sino (25 mg/kg)
1.6 ± 0.2
1.0 ± 0.12
4: GK + Sino (50 mg/kg)
2.1 ± 0.3†
1.3 ± 0.14*
Values are Mean ± SEM. *p<0.05 vs. GK + Vehicle. †p<0.05 vs. GK + Sino (25 mg/kg).
Interpretation of Successful Efficacy:
A positive outcome for Sinogliatin would be characterized by a dose-dependent:
Improvement in Glycemic Control: Significant reductions in fasting blood glucose, HbA1c, and the glucose AUC during the OGTT compared to the vehicle-treated GK group.[8][24]
Enhanced Insulin Secretion: Higher plasma insulin levels, particularly during the early phase of the OGTT, indicating improved β-cell function.
Preservation of β-Cell Mass: Histological analysis showing a greater β-cell area in Sinogliatin-treated GK rats compared to vehicle controls, suggesting a potential disease-modifying effect.
Conclusion
The Goto-Kakizaki rat provides a robust and clinically relevant model for investigating therapeutics aimed at correcting the core defects of T2D, particularly impaired insulin secretion and β-cell dysfunction. The protocols detailed in this guide offer a validated framework for assessing the efficacy of the glucokinase activator Sinogliatin. By carefully following these methodologies, researchers can generate high-quality, interpretable data to advance the development of novel treatments for type 2 diabetes.
References
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Islam, M. S., et al. (2013). Goto-kakizaki Rats: Its Suitability as Non-obese Diabetic Animal Model for Spontaneous Type 2 Diabetes Mellitus. ResearchGate.
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Islam, M. S., et al. (2013). Goto-Kakizaki rats: its suitability as non-obese diabetic animal model for spontaneous type 2 diabetes mellitus. PubMed.
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Chen, L., et al. (n.d.). New-Generation Glucokinase Activators: Potential Game-Changers in Type 2 Diabetes Treatment. PMC.
Tsuchiya, M., et al. (n.d.). Accelerated Loss of Islet β Cells in Sucrose-Fed Goto-Kakizaki Rats, a Genetic Model of Non-Insulin-Dependent Diabetes Mellitus. PMC.
Ishida, K., et al. (2012). Augmented reduction of islet β-cell mass in Goto-Kakizaki rats fed high-fat diet and its suppression by pitavastatin treatment. PubMed.
Movassat, J., et al. (2000). Inhibition of progressive reduction of islet beta-cell mass in spontaneously diabetic Goto-Kakizaki rats by alpha-glucosidase inhibitor. PubMed.
Uchida, T., et al. (2006). Immunohistochemical and electron-microscopic observation of beta-cells in pancreatic islets of spontaneously diabetic Goto-Kakizaki rats. PubMed.
MMPC.org. (2024, April 1). Oral Glucose Tolerance Test.
University of Pennsylvania. (n.d.). Blood Collection Procedure Title: Glucose Tolerance Test (GTT).
UC Davis Institutional Animal Care and Use Committee. (2024, August 22). Insulin and Glucose Tolerance Testing Policy for Mice and Rats.
Vanderbilt MMPC. (2018, August 8). Oral Gavage Glucose Tolerance Test (O GTT).
Request PDF. (2025, September 20). Dorzagliatin (HMS5552), a Novel Dual Acting Glucokinase Activator, Improves Glycemic Control and Pancreatic β-cell Function in Patients with Type 2 Diabetes: A 28-day Treatment Study Using Biomarker-Guided Patient Selection. ResearchGate.
BioTechScope. (2024, June 21). What are glucokinase activators and how do they work?
Patsnap Synapse. (2025, March 20). What clinical trials have been conducted for Dorzagliatin?
Fountain Journals. (n.d.). Comparative Study of Some Histological Features in the Pancreas of Some Mammals Having Different Feeding Habits.
De Jesus, D. F., et al. (n.d.). Functional and Mechanistic Explanation for the Unique Clinical Success of the Glucokinase Activator Dorzagliatin in the Treatment of Type 2 Diabetes. PMC.
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Application Notes & Protocols: The Sprague-Dawley Rat Model for Preclinical Evaluation of Sinogliatin (Dorzagliatin)
Preamble: The Scientific Imperative for a Novel Glucokinase Activator Type 2 Diabetes Mellitus (T2DM) remains a global health crisis, characterized by a progressive decline in pancreatic β-cell function and worsening ins...
Author: BenchChem Technical Support Team. Date: March 2026
Preamble: The Scientific Imperative for a Novel Glucokinase Activator
Type 2 Diabetes Mellitus (T2DM) remains a global health crisis, characterized by a progressive decline in pancreatic β-cell function and worsening insulin resistance. The therapeutic landscape, while expanding, still requires innovative approaches that address the core pathophysiology of the disease. Sinogliatin (also known as Dorzagliatin) represents a promising new class of drugs known as glucokinase activators (GKAs).[1][2] Glucokinase (GK) is a pivotal enzyme that functions as a glucose sensor in both pancreatic β-cells and hepatocytes.[3][4][5] By allosterically activating GK, Sinogliatin enhances glucose-stimulated insulin secretion from the pancreas and promotes glucose uptake and glycogen synthesis in the liver, thereby offering a dual mechanism to restore glucose homeostasis.[2][4]
The translation of a promising compound like Sinogliatin from bench to bedside hinges on robust and predictive preclinical models. This document provides a detailed guide for utilizing the Sprague-Dawley rat, induced with a high-fat diet and a low dose of streptozotocin, as a reliable and clinically relevant model for evaluating the efficacy and mechanism of action of Sinogliatin.
Section 1: Rationale for Model Selection — The High-Fat Diet/Streptozotocin Sprague-Dawley Rat
The selection of an appropriate animal model is the cornerstone of meaningful preclinical research. While various models exist, the combination of a high-fat diet (HFD) with a low-dose of streptozotocin (STZ) in Sprague-Dawley rats offers a model that closely mimics the natural history of human T2DM.[6]
Why Sprague-Dawley? This outbred strain is widely used in metabolic and toxicological research due to its docile temperament, ease of handling, and consistent physiological responses.[7][8][9] Their well-characterized metabolism makes them an excellent choice for diabetes studies.[7][10]
Why a High-Fat Diet? The initial phase of T2DM is characterized by insulin resistance, where peripheral tissues become less responsive to insulin. Feeding rats a diet high in fat (e.g., 40-60% of calories) for several weeks effectively induces this state of insulin resistance, along with associated dyslipidemia.[6][11]
Why a Low Dose of Streptozotocin? STZ is a chemical that is toxic to pancreatic β-cells.[11][12] While high doses of STZ completely destroy β-cells and induce a model of Type 1 diabetes, a carefully titrated low dose causes only partial β-cell dysfunction.[6][12] This combination of HFD-induced insulin resistance followed by mild β-cell impairment mirrors the pathophysiology of T2DM, where the pancreas can no longer compensate for the increased insulin demand.[6]
This sequential induction strategy provides a self-validating system; the development of hyperglycemia post-STZ confirms that the animals have transitioned from a state of compensated insulin resistance to overt diabetes, making them suitable for pharmacological intervention studies.
Mechanism of Action: Sinogliatin as a Glucokinase Activator
The following diagram illustrates the dual-action mechanism of Sinogliatin in key metabolic tissues.
Caption: Mechanism of Sinogliatin in Pancreas and Liver.
Section 2: Experimental Design & Workflow
A well-structured experimental workflow is critical for reproducibility and data integrity. The diagram below outlines the major phases of a typical preclinical study evaluating Sinogliatin.
Caption: Overall experimental workflow for Sinogliatin evaluation.
Section 3: Detailed Experimental Protocols
Protocol 1: Induction of T2DM (HFD/STZ Method)
This protocol describes the induction of a stable, hyperglycemic state characteristic of T2DM.
Materials:
Male Sprague-Dawley rats (8 weeks old, ~200-250g)
High-Fat Diet (HFD): A diet where ~58-60% of total calories are from fat.[13]
Streptozotocin (STZ)
0.1 M Citrate Buffer (pH 4.5), ice-cold
Glucometer and test strips
Procedure:
Acclimatization: Upon arrival, house rats in a controlled environment (22±2°C, 12h light/dark cycle) for one week with free access to standard chow and water. This minimizes stress-related variables.
HFD Feeding: Switch the experimental group rats to the HFD. The control group remains on standard chow. Maintain this diet for 4-8 weeks.[6] This duration is typically sufficient to induce a stable state of insulin resistance.[14]
Pre-STZ Baseline: After the HFD period, fast the rats overnight (12-16 hours) and record their body weight and fasting blood glucose (FBG) from the tail vein.
STZ Administration:
Freshly prepare the STZ solution by dissolving it in ice-cold 0.1 M citrate buffer to a final concentration for a dose of 30-40 mg/kg.[13][15] STZ is unstable at a neutral pH, so using a cold, acidic buffer is critical for its efficacy.[12]
Administer the STZ via a single intraperitoneal (i.p.) injection.
Causality: This single low dose is designed to partially damage the pancreatic β-cells, impairing their ability to secrete sufficient insulin to overcome the HFD-induced resistance.
Post-STZ Care: To prevent initial severe hypoglycemia due to massive insulin release from dying β-cells, replace the drinking water with a 10% sucrose solution for the first 24 hours post-injection.[16]
Confirmation of Diabetes: 72 hours after STZ injection, measure the FBG after an overnight fast. Rats with FBG levels consistently above 250 mg/dL (13.9 mmol/L) are considered diabetic and are selected for the study.[17] This confirmation step ensures that only animals with the desired phenotype are included, strengthening the validity of the results.
Protocol 2: Efficacy Assessment — Oral Glucose Tolerance Test (OGTT)
The OGTT is the gold standard for assessing the body's ability to handle a glucose load, providing critical insight into insulin sensitivity and secretion.
Materials:
Glucose solution (e.g., 40% w/v)
Oral gavage needles
Glucometer, test strips, and lancets
Micro-centrifuge tubes for blood collection
Procedure:
Fasting: Fast the rats overnight (16-18 hours) but allow free access to water.[18] This ensures that baseline glucose levels are stable and not influenced by recent food intake.
Baseline Blood Sample (T=0 min): Gently restrain the rat and obtain a small drop of blood from a tail snip or prick. Measure the blood glucose. This is the baseline reading.
Glucose Administration: Immediately after the baseline sample, administer a glucose solution (2 g/kg body weight) via oral gavage.[19] Start a timer immediately.
Post-Glucose Blood Sampling: Collect blood from the tail vein at subsequent time points: 30, 60, 90, and 120 minutes after the glucose load.[20][21]
Data Analysis: Plot the mean blood glucose concentration against time for each group. Calculate the Area Under the Curve (AUC) for glucose from 0 to 120 minutes. A lower AUC indicates improved glucose tolerance.
Protocol 3: Histopathological Examination of Pancreas and Liver
Histopathology provides visual, qualitative evidence of the drug's effect on tissue morphology, corroborating the biochemical data.
Materials:
10% Neutral Buffered Formalin
Phosphate-Buffered Saline (PBS)
Ethanol series (70%, 95%, 100%)
Xylene
Paraffin wax
Hematoxylin and Eosin (H&E) stains
Microscope
Procedure:
Tissue Collection: At the end of the study, euthanize the rats. Immediately dissect the pancreas and a lobe of the liver.
Fixation: Fix the tissues in 10% neutral buffered formalin for at least 24 hours to preserve the cellular structure.
Processing and Embedding:
Dehydrate the fixed tissues by passing them through a graded series of ethanol.
Clear the tissues in xylene.
Infiltrate and embed the tissues in paraffin wax.
Sectioning: Cut thin sections (4-5 µm) of the paraffin-embedded tissues using a microtome.
Staining: Mount the sections on glass slides and stain with Hematoxylin and Eosin (H&E).
Microscopic Examination:
Pancreas: Examine the islets of Langerhans for changes in size, shape, and cellularity. In diabetic control animals, expect to see atrophied, shrunken islets with vacuolation.[22][23][24] In Sinogliatin-treated animals, look for signs of preserved or restored islet architecture.[23]
Liver: Examine hepatocytes for signs of steatosis (fatty accumulation) and inflammation, which are common in HFD-fed rats.[25]
Section 4: Data Presentation and Expected Outcomes
Quantitative data should be presented clearly for straightforward interpretation. The following table summarizes the anticipated results from the different experimental groups.
Parameter
Normal Control
Diabetic Control (Vehicle)
Sinogliatin-Treated Group
Body Weight
Normal gain
Initial gain, may stabilize or decrease post-STZ
Similar to or slightly lower than Diabetic Control
New-Generation Glucokinase Activators: Potential Game-Changers in Type 2 Diabetes Tre
Novel High-Fat Diet Formulation and Streptozotocin Treatment for Induction of Prediabetes and Type 2 Diabetes in R
Four-week induction of type 2 diabetes mellitus in rats by streptozotocin and high-f
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Pancreatic and hepatic histopathology of high-fat diet fed streptozotocin-induced Wistar rat model of type 2 diabetes mellitus - Semantic Scholar. (URL: [Link])
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Development of a Physiologically Based Pharmacokinetic Model for Sinogliatin, a First-in-Class Glucokinase Activator, by Integrating Allometric Scaling, In Vitro to In Vivo Exploration and Steady-State Concentration-Mean Residence Time Methods - PubMed. (URL: [Link])
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Preclinical Dosing and Administration of Sinogliatin in Mouse Models
Application Note & Protocol Guide Prepared by: Senior Application Scientist Executive Summary & Pharmacological Rationale Sinogliatin (also known in literature as Dorzagliatin, HMS5552, or RO-5305552) is a fourth-generat...
Sinogliatin (also known in literature as Dorzagliatin, HMS5552, or RO-5305552) is a fourth-generation, dual-acting glucokinase activator (GKA)[1]. Unlike earlier GKAs that suffered from loss of efficacy or induced severe hypoglycemia, Sinogliatin binds to the allosteric site of glucokinase (GK) at the P-loop, effectively lowering the enzyme's set point for glucose[1].
In preclinical mouse models, Sinogliatin operates via a dual mechanism: it acts as a glucose sensor in pancreatic β-cells to stimulate glucose-dependent insulin secretion, while simultaneously promoting hepatic glucose uptake and glycogen synthesis in the liver[1]. Understanding this dual-pathway is critical for designing accurate in vivo pharmacokinetic (PK) and pharmacodynamic (PD) workflows.
Figure 1: Dual-acting mechanism of Sinogliatin activating glucokinase in the pancreas and liver.
Experimental Design: Model Selection & Dosing Regimens
Selecting the correct mouse model and dosing regimen is paramount. Sinogliatin exhibits a minimum effective dose of approximately 10 mg/kg in diabetic rodents[2]. Because it is a highly lipophilic small molecule with low aqueous solubility (0.1–1 mg/mL)[3], it must be formulated in a specialized suspension vehicle to ensure uniform gastrointestinal absorption.
Quantitative Data: Dosing & Pharmacokinetics
Table 1: Recommended Dosing Regimens for Sinogliatin in Mouse Models
Total systemic exposure increases when combined with PI3K inhibitors[6].
Tmax
1.25 – 2.5 hours
N/A
Time to peak concentration dictates the timing for OGTT glucose challenges[7].
Half-life (t1/2)
4.48 – 7.51 hours
N/A
Supports once or twice-daily dosing regimens in chronic in vivo studies[7].
*Note: Tmax and t1/2 values are extrapolated from foundational PK studies, reflecting its rapid onset and moderate clearance[7].
Standardized Protocol: Formulation and Administration Workflow
The following protocol is a self-validating system designed to eliminate experimental artifacts caused by poor drug solubility or improper fasting times.
Figure 2: End-to-end experimental workflow for Sinogliatin dosing and PK/PD evaluation in mice.
Step-by-Step Methodology
Step 1: Vehicle Preparation
Action: Prepare a solution of 0.5% Hydroxypropyl cellulose-L (HPC) and 0.1% Tween 80 in deionized water[2].
Causality: HPC acts as a critical suspending agent, while Tween 80 reduces surface tension. Because Sinogliatin is lipophilic, this specific vehicle prevents drug precipitation and ensures dose uniformity during oral gavage.
Step 2: Drug Formulation
Action: Suspend Sinogliatin powder in the prepared vehicle to achieve the desired concentration (e.g., 1 mg/mL to deliver a 10 mg/kg dose in a 25 g mouse via a 250 µL volume). Sonicate briefly if necessary to ensure a homogenous suspension.
Validation Checkpoint: Visually inspect the suspension for agglomeration. A properly formulated Sinogliatin suspension should be uniformly opaque. If particles settle rapidly, re-suspend immediately before drawing into the syringe.
Step 3: Animal Fasting
Action: Fast the mice for 6 to 16 hours prior to the experiment (depending on the specific metabolic assay), ensuring free access to water[5][8].
Causality: Fasting clears residual postprandial glucose, establishing a stable baseline. This is strictly required to accurately measure the pharmacodynamic efficacy of the GKA during a subsequent Oral Glucose Tolerance Test (OGTT).
Step 4: Administration
Action: Administer the Sinogliatin suspension via oral gavage (p.o.) using a flexible or stainless-steel feeding needle[6].
Causality: Oral gavage strictly controls the administered dose and mimics the intended clinical oral route of Dorzagliatin, allowing for highly translational PK/PD modeling.
Step 5: OGTT and Blood Sampling
Action: 30 minutes post-Sinogliatin administration, administer a glucose load (e.g., 2 g/kg p.o. or i.p.). Sample blood from the tail vein at 0, 15, 30, 60, 90, and 120 minutes using a calibrated glucometer[5]. For PK analysis, collect ~100 µL of blood into EDTA-coated tubes, centrifuge at 4 °C (10,000× g for 10 min), and store plasma at −20 °C for LC-MS/MS quantification[8].
Causality: The 30-minute lead time allows Sinogliatin to approach its Tmax[7]. This ensures that peak glucokinase activation coincides exactly with the glucose challenge, thereby maximizing the observable insulinotropic and glucose-lowering effects.
References
Title: New-Generation Glucokinase Activators: Potential Game-Changers in Type 2 Diabetes Treatment.
Source: MDPI.
URL: [Link]
Title: Therapeutic Management of PI3Kα Inhibitor-Induced Hyperglycemia with a Novel Glucokinase Activator: Advancing the Frontier of PI3Kα Inhibitor Therapy.
Source: ResearchGate.
URL: [Link]
Title: In Vivo PK-PD and Drug–Drug Interaction Study of Dorzagliatin for the Management of PI3Kα Inhibitor-Induced Hyperglycemia.
Source: NIH / PMC.
URL: [Link]
Title: Safety, tolerability, pharmacokinetics, and pharmacodynamics of novel glucokinase activator HMS5552: results from a first-in-human single ascending dose study.
Source: NIH / PMC.
URL: [Link]
Title: Dorzagliatin shows potential in preventing cognitive impairment in diabetes: evidence from Mendelian randomization analysis and animal study.
Source: Frontiers in Endocrinology.
URL: [Link]
Title: In Vivo PK-PD and Drug–Drug Interaction Study of Dorzagliatin for the Management of PI3Kα Inhibitor-Induced Hyperglycemia.
Source: MDPI.
URL: [Link]
Title: Additive Effects of Dorzagliatin and Glucagon-Like Peptide 1 Receptor Agonism in a Novel Mouse Model of GCK-MODY and in Obese db/db Mice.
Source: Diabetes (American Diabetes Association).
URL: [Link]
Application Note: High-Throughput Screening Assays for Glucokinase Activators
Introduction and Mechanistic Rationale Glucokinase (GK, Hexokinase IV) functions as the master glucose sensor in pancreatic β-cells and hepatic tissues, playing a critical role in whole-body glucose homeostasis. Unlike o...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction and Mechanistic Rationale
Glucokinase (GK, Hexokinase IV) functions as the master glucose sensor in pancreatic β-cells and hepatic tissues, playing a critical role in whole-body glucose homeostasis. Unlike other hexokinase isozymes, GK exhibits a low affinity for glucose and displays sigmoidal reaction kinetics. This unique kinetic profile allows GK activity to scale dynamically in response to physiological fluctuations in blood glucose concentrations[1].
Because the impairment of this sensing mechanism is a hallmark of Type 2 Diabetes Mellitus (T2DM), Glucokinase Activators (GKAs) have emerged as a highly pursued class of therapeutics. Mechanistically, GKAs bind to an allosteric site on the enzyme, stabilizing its active "closed" conformation. This interaction effectively lowers the
(the glucose concentration required for half-maximal velocity) and increases the , thereby enhancing glucose phosphorylation and downstream metabolism even at lower glucose thresholds[1].
To identify novel GKAs, drug discovery programs rely on robust High-Throughput Screening (HTS) campaigns. However, traditional enzymatic assays that monitor the generation of NADPH via absorbance (340 nm) or direct fluorescence (Ex 340 nm / Em 450 nm) are notoriously susceptible to false positives. Many small molecules in HTS libraries absorb UV light or auto-fluoresce at these wavelengths[2]. To engineer a trustworthy and self-validating HTS system, modern protocols utilize a red-shifted Diaphorase-Coupled Fluorescence Assay alongside rigorous orthogonal counter-screens[3].
Assay Principle and Biochemical Pathway
To circumvent optical interference, the primary HTS assay couples the GK reaction to two downstream enzymes: Glucose-6-Phosphate Dehydrogenase (G6PDH) and Diaphorase.
Primary Reaction : GK catalyzes the ATP-dependent phosphorylation of glucose to glucose-6-phosphate (G6P).
First Coupling : G6PDH oxidizes G6P, simultaneously reducing NADP
to NADPH.
Second Coupling (Detection) : Diaphorase utilizes the generated NADPH to reduce resazurin into resorufin , a highly fluorescent molecule with a red-shifted spectrum (Ex 525 nm / Em 590 nm)[2].
Caption: Diaphorase-coupled fluorescent assay pathway for measuring Glucokinase activity.
Quantitative Assay Parameters
Before executing an HTS campaign, the kinetic parameters of the GK enzyme must be precisely mapped to ensure the assay is sensitive to allosteric modulators. The table below summarizes the validated parameters for a robust GK HTS assay.
Assay Buffer : 25 mM HEPES (pH 7.1), 25 mM KCl, 2 mM MgCl
, 1.4 mM 2-mercaptoethanol, 0.025% BSA, 0.01% Tween-20[2].
2X Enzyme Mix : Recombinant Human Glucokinase (optimized to 4 nM final), G6PDH (4 U/mL final), and Diaphorase (optimized batch-specific concentration) diluted in Assay Buffer.
2X Substrate Mix : 5 mM Glucose, 0.4 mM ATP, 0.15 mM NADP
, and 0.1 mM Resazurin diluted in Assay Buffer[2].
Step-by-Step Workflow (1536-Well Format)
Compound Dispensing : Using an acoustic liquid handler (e.g., Echo), dispense 10–50 nL of test compounds (in 100% DMSO) into black 1536-well medium-binding microplates. Include DMSO-only wells as negative controls (minimum signal) and a known GKA reference compound as a positive control (maximum signal)[3].
Enzyme Addition : Dispense 2 µL of the 2X Enzyme Mix into all wells using a non-contact bulk liquid handler (e.g., BioRAPTR)[2].
Pre-Incubation : Centrifuge the plate briefly (1000 rpm, 1 min) and incubate at room temperature for 15 minutes. Causality: This allows the small molecules to reach binding equilibrium with GK before the catalytic reaction begins.
Reaction Initiation : Dispense 2 µL of the 2X Substrate Mix to initiate the enzymatic cascade.
Incubation : Centrifuge the plate again and incubate at room temperature for 30–45 minutes, protected from light.
Detection : Measure fluorescence intensity on a high-throughput microplate reader (e.g., EnVision) using an excitation filter of 525 nm and an emission filter of 590 nm[2].
Causality Behind Experimental Choices
Why 5 mM Glucose? Screening at 5 mM glucose—well below the enzyme's
of ~8.5 mM—forces the majority of the GK population into its low-affinity "tense" state. A true GKA will shift the equilibrium toward the high-affinity "relaxed" state, generating a massive, easily detectable increase in signal window[1].
Why the Diaphorase Coupling? Direct measurement of NADPH at 450 nm is plagued by library compound interference. Coupling the reaction to resazurin reduction shifts the detection into the red spectrum, drastically lowering the false-discovery rate caused by auto-fluorescent compounds[3].
Self-Validating Triage & Orthogonal Workflows
Because the primary screen relies on a coupled enzymatic cascade, a compound might register as a "hit" by artificially activating G6PDH or Diaphorase rather than GK itself. To ensure absolute trustworthiness, the screening funnel must be a self-validating system incorporating counter-screens and orthogonal assays[2].
Counter-Screen (Direct G6P Addition) : Hits are re-tested in an identical assay buffer, but GK and Glucose/ATP are omitted. Instead, the reaction is initiated by directly adding G6P. Any compound that increases the fluorescent signal in this assay is a false positive (a G6PDH or Diaphorase activator) and is immediately discarded[2].
Orthogonal Assay (ADP-Glo Luminescence) : To conclusively confirm GK activation independent of the downstream reporters, validated hits are tested in a bioluminescence-based ADP detection assay. Here, the ADP generated directly by GK's phosphorylation of glucose is converted back to ATP, which drives a luciferase reaction. This eliminates any remaining optical interference[2].
Caption: Self-validating HTS triage workflow for identifying true Glucokinase activators.
References
[4] The chemical structure and enzymatic activities of the high-throughput screening hit. ResearchGate. Available at:
[2] A Panel of Diverse Assays to Interrogate the Interaction between Glucokinase and Glucokinase Regulatory Protein, Two Vital Proteins in Human Disease. PLOS. Available at:
[1] Insights into Mechanism of Glucokinase Activation: OBSERVATION OF MULTIPLE DISTINCT PROTEIN CONFORMATIONS. PMC. Available at:
[3] (PDF) A Panel of Diverse Assays to Interrogate the Interaction between Glucokinase and Glucokinase Regulatory Protein, Two Vital Proteins in Human Disease. ResearchGate. Available at:
Application Note & Protocols: Measuring Sinogliatin's Impact on Pancreatic Beta-Cell Function Ex Vivo
Abstract Sinogliatin (Dorzagliatin) is a fourth-generation, dual-acting, allosteric glucokinase activator (GKA) designed to restore glucose homeostasis in patients with Type 2 Diabetes (T2D). Its primary mechanism involv...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract
Sinogliatin (Dorzagliatin) is a fourth-generation, dual-acting, allosteric glucokinase activator (GKA) designed to restore glucose homeostasis in patients with Type 2 Diabetes (T2D). Its primary mechanism involves enhancing the activity of glucokinase (GK), the principal glucose sensor in pancreatic β-cells and hepatocytes. In β-cells, GK is the rate-limiting enzyme for glucose metabolism, directly coupling blood glucose levels to insulin secretion. By increasing GK's affinity for glucose, Sinogliatin effectively lowers the threshold for glucose-stimulated insulin secretion (GSIS), improving β-cell sensitivity and function. This application note provides a comprehensive guide for researchers to assess the effects of Sinogliatin on β-cell function using ex vivo pancreatic islets, a critical model system for diabetes research. We present detailed protocols for islet isolation, functional assessment via GSIS, and evaluation of β-cell mass and viability.
Scientific Background: The Role of Glucokinase Activation
Glucokinase acts as the primary glucose sensor in pancreatic β-cells. It phosphorylates glucose to glucose-6-phosphate, the first and rate-limiting step of glycolysis. The resulting increase in the ATP/ADP ratio leads to the closure of ATP-sensitive potassium (K-ATP) channels, membrane depolarization, calcium influx, and ultimately, the exocytosis of insulin granules. In T2D, β-cell GK activity can be impaired, leading to a blunted insulin response to glucose.
Sinogliatin and other GKAs bind to an allosteric site on the GK enzyme, inducing a conformational change that increases its affinity for glucose. This allosteric activation effectively "resets" the glucose sensor, allowing β-cells to respond appropriately to physiological glucose concentrations. Studies have shown that GKAs potentiate GSIS, enhance glucose oxidation, and improve defective bioenergetics in islets isolated from T2D donors. Therefore, quantifying the impact of Sinogliatin on isolated islets provides direct evidence of its therapeutic potential to restore β-cell function.
Experimental Design Overview
This guide outlines a series of ex vivo experiments designed to provide a multi-faceted view of Sinogliatin's effects on pancreatic islets. The workflow involves three main stages:
Pancreatic Islet Isolation: Obtaining high-quality, viable islets from a suitable animal model (e.g., mouse) is the foundational step.
Functional Assessment: Measuring the dynamic and static insulin secretory response of islets to various glucose challenges in the presence or absence of Sinogliatin.
Viability and Proliferation Assessment: Evaluating the long-term effects of Sinogliatin on β-cell health, including rates of apoptosis and proliferation.
A robust experimental design must include appropriate controls:
Vehicle Control: Islets treated with the same solvent used to dissolve Sinogliatin (e.g., DMSO).
Glucose Controls: Islets exposed to low (basal) and high (stimulatory) glucose concentrations to establish a baseline response.
Positive Controls (Optional): Known secretagogues (e.g., KCl) or proliferation agents (e.g., Harmine) can be used to validate assay performance.
Figure 1. High-level workflow for assessing Sinogliatin's impact on isolated pancreatic islets.
Protocol 1: Mouse Pancreatic Islet Isolation
This protocol is adapted from standard methods involving collagenase digestion to isolate islets from the exocrine pancreatic tissue.[1][2]
Materials:
Collagenase P solution (e.g., 0.6 mg/mL in HBSS)[3]
Hanks' Balanced Salt Solution (HBSS)
RPMI-1640 culture medium with 10% FBS and 1% Penicillin-Streptomycin
Density gradient medium (e.g., Histopaque-1077)
Surgical tools, syringes, and cannulas
Water bath at 37°C
Procedure:
Pancreas Inflation: Anesthetize a C57BL/6 mouse according to approved institutional animal care guidelines. Make a midline abdominal incision to expose the common bile duct. Cannulate the duct and slowly inject 2-3 mL of cold collagenase solution to inflate the pancreas.[1]
Digestion: Carefully dissect the inflated pancreas and transfer it to a 50 mL conical tube. Incubate in a 37°C water bath for 10-15 minutes, with gentle shaking, to allow for tissue digestion.[1]
Scientist's Note: The digestion time is a critical parameter and may need to be optimized based on the specific lot and activity of the collagenase. Over-digestion will destroy islets, while under-digestion will result in poor yield.
Stopping Digestion: Stop the digestion by adding 25 mL of cold HBSS supplemented with 10% FBS. Shake the tube vigorously to mechanically disrupt the digested tissue.
Washing: Centrifuge the digest at low speed (~200 x g) for 2 minutes. Discard the supernatant and wash the pellet twice more with cold HBSS.
Purification: Resuspend the final pellet in the density gradient medium and carefully layer HBSS on top to create a gradient. Centrifuge at 900 x g for 20 minutes without brake. Islets will collect at the interface between the two layers.[3]
Collection and Culture: Carefully aspirate the islet layer and transfer to a petri dish. Wash the islets with culture medium. Hand-pick clean islets under a stereomicroscope into a new dish with fresh RPMI-1640 medium.
Recovery: Culture the islets overnight in a 37°C, 5% CO2 incubator to allow for recovery before conducting functional assays.
This assay measures insulin secretion at discrete low and high glucose concentrations.
Materials:
Krebs-Ringer Bicarbonate (KRB) buffer, supplemented with 0.1% BSA, containing:
Low Glucose (2.8 mM)
High Glucose (16.7 mM)
Sinogliatin (dissolved in DMSO, then diluted in KRB buffer to final concentrations)
Vehicle control (DMSO in KRB buffer)
96-well plates
Insulin ELISA kit
Procedure:
Islet Plating: Hand-pick 10-15 size-matched islets per well into a 96-well plate. Prepare replicates for each condition (e.g., n=3-5 wells per treatment).
Pre-incubation: Wash islets with PBS and then pre-incubate for 1 hour at 37°C in KRB buffer with 2.8 mM glucose to establish a basal secretion rate.
Basal Secretion (Low Glucose): Remove the pre-incubation buffer. Add 200 µL of KRB buffer with 2.8 mM glucose (containing either Vehicle or Sinogliatin at desired concentrations). Incubate for 1 hour at 37°C.
Collect Supernatant: After 1 hour, carefully collect the 200 µL supernatant from each well into a new plate for insulin measurement. Store at -20°C.
Stimulated Secretion (High Glucose): Add 200 µL of KRB buffer with 16.7 mM glucose (containing either Vehicle or Sinogliatin). Incubate for 1 hour at 37°C.
Collect Supernatant: Collect the supernatant as in step 4.
Insulin Quantification: Measure the insulin concentration in the collected supernatants using a standard insulin ELISA kit.
Data Analysis: Calculate the stimulation index (SI) as the ratio of insulin secreted at high glucose to insulin secreted at low glucose for each condition.
2.2 Dynamic Insulin Secretion via Perifusion
Perifusion provides a more physiological assessment of insulin secretion dynamics, revealing both the first and second phases of release.
Materials:
Perifusion system (including pump, chambers, fraction collector)
KRB buffer with low (2.8 mM) and high (16.7 mM) glucose concentrations
Sinogliatin and Vehicle solutions prepared in KRB buffer
Procedure:
System Setup: Prime the perifusion system with low glucose KRB buffer. Load approximately 100-200 islets into each perifusion chamber.
Equilibration: Perifuse the islets with low glucose KRB buffer for 60 minutes to establish a stable baseline.
Stimulation Protocol: Program the system to deliver a sequence of buffers. A typical protocol would be:
10 min: Low glucose (baseline collection)
20 min: High glucose (stimulation)
20 min: Low glucose (return to baseline)
20 min: High glucose + Sinogliatin (or Vehicle)
Fraction Collection: Collect fractions at regular intervals (e.g., every 1-2 minutes) throughout the experiment.
Analysis: Measure insulin in each fraction by ELISA. Plot insulin concentration versus time to visualize the secretory profile.
Figure 2. Mechanism of Sinogliatin in enhancing glucose-stimulated insulin secretion in β-cells.
Protocol 3: Assessing Beta-Cell Mass & Viability
These protocols evaluate whether Sinogliatin has longer-term effects on β-cell health and turnover.
This assay measures DNA synthesis as a marker for cell proliferation.
Materials:
EdU (5-ethynyl-2'-deoxyuridine) labeling reagent
Click-iT™ EdU Imaging Kit
Primary antibodies: anti-Insulin
Secondary antibodies: fluorescently-conjugated
DAPI (for nuclear counterstain)
Procedure:
Treatment: Culture isolated islets for 48-72 hours in media containing Vehicle or different concentrations of Sinogliatin.
EdU Labeling: Add 10 µM EdU to the culture medium for the final 24 hours of the treatment period.
Fixation & Permeabilization: Wash islets, fix with 4% paraformaldehyde, and permeabilize with Triton X-100.
EdU Detection: Perform the Click-iT™ reaction according to the manufacturer's protocol to fluorescently label the incorporated EdU.
Immunostaining: Block non-specific binding and incubate with an anti-insulin antibody overnight. Follow with a fluorescently-conjugated secondary antibody. Counterstain nuclei with DAPI.
Imaging & Analysis: Acquire images using a fluorescence or confocal microscope. Quantify proliferation by counting the number of EdU-positive nuclei within insulin-positive cells. Express as a percentage of total insulin-positive cells.
3.2 Beta-Cell Apoptosis (TUNEL Assay)
The TUNEL (TdT-mediated dUTP Nick-End Labeling) assay detects DNA fragmentation, a hallmark of late-stage apoptosis.
Materials:
In Situ Cell Death Detection Kit (TUNEL)
Primary and secondary antibodies for insulin staining
DAPI
Procedure:
Treatment: Culture islets as described for the proliferation assay. An optional positive control for apoptosis would be to treat a set of islets with a known pro-apoptotic stimulus (e.g., cytokines).
Fixation & Permeabilization: Fix and permeabilize islets as described above.
TUNEL Staining: Perform the TUNEL reaction according to the manufacturer's protocol. This will label the nuclei of apoptotic cells with a fluorescent marker.
Immunostaining: Co-stain for insulin to identify β-cells. Counterstain all nuclei with DAPI.
Imaging & Analysis: Acquire images and quantify the percentage of TUNEL-positive nuclei within the insulin-positive cell population.
Data Presentation and Interpretation
Summarize quantitative results in tables for clear comparison between treatment groups.
Table 1: Example Data from Static GSIS Assay
Treatment Group
Insulin Secretion (Low Glucose, ng/mL)
Insulin Secretion (High Glucose, ng/mL)
Stimulation Index (SI)
Vehicle Control
0.5 ± 0.1
2.5 ± 0.4
5.0
Sinogliatin (1 µM)
0.8 ± 0.2
5.6 ± 0.7
7.0
Sinogliatin (10 µM)
1.2 ± 0.3
9.8 ± 1.1**
8.2
*Data are presented as Mean ± SD. *p<0.05, *p<0.01 compared to Vehicle Control.
Interpretation: An increase in the Stimulation Index in Sinogliatin-treated groups indicates enhanced glucose sensitivity and improved β-cell function. A significant increase in basal secretion at higher doses should be noted, as this could be relevant to hypoglycemia risk.
Table 2: Example Data from Proliferation and Apoptosis Assays
Treatment Group
% Proliferating β-cells (EdU+/Ins+)
% Apoptotic β-cells (TUNEL+/Ins+)
Vehicle Control
0.4 ± 0.1
1.5 ± 0.3
Sinogliatin (10 µM)
0.9 ± 0.2
1.3 ± 0.2
Positive Control (Harmine)
2.5 ± 0.5**
N/A
Data are presented as Mean ± SD. *p<0.05, *p<0.01 compared to Vehicle Control.
Interpretation: A statistically significant increase in β-cell proliferation coupled with no change or a decrease in apoptosis would suggest that Sinogliatin promotes β-cell mass preservation or expansion, a highly desirable therapeutic feature.
References
Ansarullah, et al. (2011). Detailed protocol for evaluation of dynamic perifusion of human islets to assess β-cell function. Islets, 3(4), 183–188. [Link]
Ghiasi, S. M., et al. (2019). A Simple High Efficiency Protocol for Pancreatic Islet Isolation from Mice. Journal of Visualized Experiments, (150). [Link]
Ansarullah, et al. (2011). Detailed protocol for evaluation of dynamic perifusion of human islets to assess β-cell function. PubMed, 21720159. [Link]
Ansarullah, et al. (2011). Detailed protocol for evaluation of dynamic perifusion of human islets to assess β-cell function. Taylor & Francis Online. [Link]
McKimpson, W. M., et al. (2022). Inducing and measuring apoptotic cell death in mouse pancreatic β-cells and in isolated islets. STAR Protocols, 3(2), 101293. [Link]
Patsnap Synapse. (2024). What is the mechanism of Dorzagliatin? Patsnap Synapse. [Link]
Carrano, A. C., et al. (2022). Measurement of pancreatic islet beta-cell proliferation by flow cytometry. Protocols.io. [Link]
Miller, R. A., et al. (2023). Functional and Mechanistic Explanation for the Unique Clinical Success of the Glucokinase Activator Dorzagliatin in the Treatment of Type 2 Diabetes. Diabetes, 72(1), 108-123. [Link]
Ansarullah, et al. (2011). Detailed protocol for evaluation of dynamic perifusion of human islets to assess β-cell function. ResearchGate. [Link]
Ravier, M. A., & Rutter, G. A. (2005). Isolation and culture of mouse pancreatic islets for ex vivo imaging studies with trappable or recombinant fluorescent probes. Methods in Molecular Medicine, 103, 169-183. [Link]
Vanderbilt HIPP. (2018). ANALYSIS OF ISLET FUNCTION IN DYNAMIC CELL PERIFUSION SYSTEM. Vanderbilt University. [Link]
Hua Medicine. (2024). What is Dorzagliatin used for? Patsnap Synapse. [Link]
Yan, J., et al. (2022). Effects of Dorzagliatin, a Glucokinase Activator, on α- and β-Cell Function in Individuals With Impaired and Normal Glucose Tolerance. Diabetes Care, 45(2), 386-394. [Link]
Graham, M. L., et al. (2024). A static glucose-stimulated insulin secretion (sGSIS) assay that is significantly predictive of time to diabetes reversal in the human islet bioassay. PLoS One, 19(3), e0297607. [Link]
Spigelman, A. F., et al. (2020). Static Glucose-stimulated Insulin Secretion (GSIS) Protocol - Human Islets v3. ResearchGate. [Link]
Wang, Z., et al. (2024). Recent drug development of dorzagliatin, a new glucokinase activator, with the potential to treat Type 2 diabetes: A review study. DOI. [Link]
Various Authors. (2017). How to view beta cell apoptosis in human pancreatcihe islet? ResearchGate. [Link]
Krentz, N. A. J., et al. (2021). Analysis of β-cell proliferation in dispersed human islets by immunocytochemistry for Nkx6.1. ResearchGate. [Link]
Spigelman, A. F., et al. (2019). Static Glucose-stimulated Insulin Secretion (GSIS) Protocol - Human Islets V.1. Protocols.io. [Link]
Carrano, A. C., et al. (2022). Measurement of pancreatic islet beta-cell proliferation by flow cytometry. Protocols.io. [Link]
Zhang, N., et al. (2017). Apoptosis rate of islet cells in all groups. TUNEL assay detection of... ResearchGate. [Link]
Johansson, M., et al. (2006). Islet Endothelial Cells and Pancreatic β-Cell Proliferation: Studies in Vitro and during Pregnancy in Adult Rats. Endocrinology, 147(5), 2315–2324. [Link]
Tomita, T. (2011). Apoptosis in pancreatic β-islet cells in Type 2 diabetes. Bosnian Journal of Basic Medical Sciences, 11(3), 162-167. [Link]
Amrani, A., et al. (1999). β cell apoptosis in T cell-mediated autoimmune diabetes. Proceedings of the National Academy of Sciences, 96(20), 11498-11503. [Link]
Campbell-Thompson, M. L., et al. (2022). Staining Protocols For Human Pancreatic Islets l Protocol Preview. YouTube. [Link]
Application Note: Experimental Design for Sinogliatin Drug Interaction Studies
Executive Summary Sinogliatin (also known as Dorzagliatin, HMS5552, or RO-5305552) is a first-in-class, dual-acting glucokinase activator (GKA) developed for the treatment of Type 2 Diabetes Mellitus (T2DM)[1]. Because T...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
Sinogliatin (also known as Dorzagliatin, HMS5552, or RO-5305552) is a first-in-class, dual-acting glucokinase activator (GKA) developed for the treatment of Type 2 Diabetes Mellitus (T2DM)[1]. Because T2DM patients frequently require polypharmacy to manage glycemic control and associated metabolic comorbidities, evaluating the drug-drug interaction (DDI) potential of Sinogliatin is a critical regulatory and clinical necessity. This application note provides a comprehensive, field-proven framework for designing Sinogliatin DDI studies, transitioning from predictive Physiologically Based Pharmacokinetic (PBPK) modeling to in vitro validation and definitive Phase 1 clinical trial execution.
Scientific Background & Rationale
Dual-Acting Mechanism of Action
Unlike traditional secretagogues, Sinogliatin acts as a glucose sensor modulator. It binds to the allosteric site at the P-loop of the glucokinase (GK) enzyme, enhancing the enzyme's affinity for glucose and lowering its activation set point[1]. This dual-acting mechanism targets two primary organs:
Pancreatic β-cells: Lowers the threshold for glucose-stimulated insulin secretion (GSIS).
Hepatic cells: Promotes the dissociation of the GK-glucokinase regulatory protein (GKRP) complex, facilitating hepatic glucose uptake and glycogen synthesis[1].
Pharmacokinetic Profile and DDI Causality
In vitro and in vivo explorations (IVIVE) have confirmed that Sinogliatin is predominantly metabolized by the hepatic cytochrome P450 3A4 (CYP3A4) enzyme[2]. Consequently, co-administration with strong CYP3A4 modulators (e.g., itraconazole) or other antidiabetic agents (e.g., sitagliptin, metformin) necessitates rigorous DDI profiling to prevent systemic toxicity or sub-therapeutic exposure[2].
Fig 1: Sinogliatin dual-acting mechanism and CYP3A4-mediated drug interaction pathway.
Predictive PBPK Modeling Strategy
Before initiating human trials, a PBPK model is constructed to simulate the magnitude of potential interactions. The causality behind this approach is to mathematically bridge preclinical data to human pharmacokinetics, thereby optimizing clinical dose selection and avoiding unnecessary trials.
Key Methodological Pillars for Sinogliatin PBPK[2]:
Allometric Scaling (AS): Utilizes multi-species data (e.g., rat and dog) to predict human systemic clearance (CL) in the central compartment.
In Vitro to In Vivo Extrapolation (IVIVE): Incorporates intrinsic clearance (
) derived from human liver microsomes to confirm CYP3A4 as the primary metabolic pathway.
Steady-State Concentration–Mean Residence Time (Css-MRT): Bridges interspecies differences in the volume of distribution, ensuring the simulated pharmacokinetic profiles accurately mimic human absorption and tissue distribution.
Application: This tri-pillar PBPK model successfully selected the optimal clinical DDI study design for evaluating Sinogliatin against itraconazole (a strong CYP3A4 inhibitor) from four potential trial designs[2].
In Vitro Protocol: CYP3A4 Inhibition Profiling
To establish the foundational parameters for PBPK modeling, a self-validating in vitro microsomal assay must be performed.
Step-by-Step Methodology:
System Preparation: Thaw pooled Human Liver Microsomes (HLMs) and dilute to a working protein concentration of 0.5 mg/mL in 100 mM potassium phosphate buffer (pH 7.4).
Self-Validating Control Implementation: Run a known CYP3A4 inhibitor (e.g., Ketoconazole) in parallel. Causality: This establishes the assay's sensitivity and dynamic range, ensuring that any lack of inhibition by the test compound is a true negative, not an assay failure.
Substrate Incubation: Add a CYP3A4-specific probe substrate (e.g., Midazolam) at its
concentration.
Test Compound Addition: Introduce Sinogliatin across a logarithmic concentration gradient (0.1 µM to 100 µM).
Reaction Initiation & Termination: Initiate the reaction by adding 1 mM NADPH. Incubate at 37°C for 15 minutes. Terminate the reaction using ice-cold acetonitrile containing an internal standard (e.g., Tolbutamide).
Bioanalysis: Centrifuge at 14,000 rpm for 10 minutes to precipitate proteins. Analyze the supernatant via LC-MS/MS to quantify the formation of 1'-hydroxymidazolam. Calculate the
and values to feed into the PBPK model.
Clinical DDI Study Design: Sinogliatin & Sitagliptin
When transitioning to clinical validation, polypharmacy scenarios common in T2DM must be tested. A pivotal Phase 1 trial evaluated the co-administration of Sinogliatin with Sitagliptin (a DPP-4 inhibitor)[3].
Study Architecture
The study utilized a Phase 1, open-label, single-sequence, multiple-dose crossover design [3].
Causality: A single-sequence crossover minimizes inter-subject variability by allowing patients to act as their own baselines. The multiple-dose regimen ensures both drugs reach steady-state pharmacokinetics, which is critical for accurately assessing enzyme inhibition or induction that may take days to manifest.
Fig 2: Single-sequence crossover clinical workflow for Sinogliatin and Sitagliptin DDI study.
Data Presentation: Pharmacokinetic Outcomes
The clinical results demonstrated a lack of clinically meaningful pharmacokinetic interactions, supporting their safe co-administration[3].
For researchers replicating or adapting this DDI framework, the following protocol outlines the clinical execution phase:
Phase 1: Patient Stratification and Baseline (Day -1 to 0)
Recruit patients with confirmed T2DM and obesity, ensuring stable baseline hepatic and renal function panels to prevent intrinsic clearance variables from confounding the DDI data.
Perform a baseline Oral Glucose Tolerance Test (OGTT) to establish the incremental area under the curve (iAUC) for pharmacodynamic benchmarking[3].
Administer Sitagliptin 100 mg orally once daily (QD)[3].
On Day 5, collect serial venous blood samples at pre-dose (0h), and 0.5, 1, 2, 4, 8, 12, and 24 hours post-dose to establish the steady-state
and for Sitagliptin.
Phase 3: Combination Therapy (Days 6-10)
Co-administer Sitagliptin 100 mg QD with Sinogliatin 75 mg twice daily (BID)[3]. Causality: BID dosing for Sinogliatin aligns with its half-life to maintain steady-state receptor occupancy at the GK allosteric site.
On Day 10, repeat the rigorous serial blood sampling protocol. Monitor for adverse events (AEs), specifically tracking hypoglycemic episodes via continuous glucose monitoring (CGM).
Discontinue Sitagliptin. Administer Sinogliatin 75 mg BID alone[3].
On Day 15, perform final serial blood sampling to establish the independent steady-state PK profile of Sinogliatin.
Phase 5: Bioanalytical Quantification
Process plasma samples using solid-phase extraction (SPE) to isolate the analytes.
Quantify Sinogliatin and Sitagliptin concentrations using a validated LC-MS/MS method operating in positive electrospray ionization (ESI+) multiple reaction monitoring (MRM) mode.
Calculate the Geometric Mean Ratio (GMR) and 90% Confidence Intervals (CI) using non-compartmental analysis (NCA) software (e.g., Phoenix WinNonlin). A 90% CI falling within the 80.00% to 125.00% range validates the absence of a clinically significant DDI.
References
New-Generation Glucokinase Activators: Potential Game-Changers in Type 2 Diabetes Treatment
Source: MDPI (Drugs and Drug Candidates)
URL:[Link]
Development of a Physiologically Based Pharmacokinetic Model for Sinogliatin, a First-in-Class Glucokinase Activator, by Integrating Allometric Scaling, In Vitro to In Vivo Exploration and Steady-State Concentration-Mean Residence Time Methods: Mechanistic Understanding of its Pharmacokinetics
Source: Clinical Pharmacokinetics (PubMed / Springer)
URL:[Link]
A phase I open-label clinical trial to study drug-drug interactions of Dorzagliatin and Sitagliptin in patients with type 2 diabetes and obesity
Source: Nature Communications
URL:[Link]
In vitro techniques to assess Sinogliatin's effect on insulinoma cell lines
Application Note & Protocols Topic: In Vitro Techniques to Assess Sinogliatin's Effect on Insulinoma Cell Lines Abstract This document provides a comprehensive guide for researchers, scientists, and drug development prof...
Author: BenchChem Technical Support Team. Date: March 2026
Application Note & Protocols
Topic: In Vitro Techniques to Assess Sinogliatin's Effect on Insulinoma Cell Lines
Abstract
This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the in vitro evaluation of Sinogliatin (also known as Dorzagliatin), a fourth-generation allosteric glucokinase activator (GKA). We detail a suite of validated protocols using insulinoma cell lines as a model system to dissect the pharmacological effects of Sinogliatin on pancreatic β-cell function. The methodologies cover the primary mechanism of action through glucose-stimulated insulin secretion (GSIS) and direct enzyme activation, as well as critical secondary assessments of cell viability and apoptosis. The overarching goal is to equip researchers with the foundational techniques required to robustly characterize GKAs in a preclinical setting.
Introduction: Sinogliatin and the Role of Glucokinase in Insulin Secretion
Type 2 Diabetes (T2D) is characterized by impaired insulin secretion from pancreatic β-cells and insulin resistance.[1] A key regulator of glucose homeostasis is the enzyme Glucokinase (GK), which functions as the primary glucose sensor in pancreatic β-cells.[2] GK catalyzes the phosphorylation of glucose to glucose-6-phosphate, the rate-limiting step in glycolysis, which in turn increases the intracellular ATP/ADP ratio. This change leads to the closure of ATP-sensitive potassium (K-ATP) channels, membrane depolarization, calcium influx, and ultimately, the secretion of insulin.[2][3]
Sinogliatin (Dorzagliatin) is a novel, dual-acting GKA that binds to an allosteric site on the enzyme, increasing its affinity for glucose and enhancing its catalytic rate.[4][5][6] This mechanism effectively lowers the glucose threshold required to trigger insulin release, making it a promising therapeutic strategy for T2D.[5]
Insulinoma cell lines, such as the rat-derived INS-1 (and its subclones like INS-1 832/3) and the mouse-derived MIN6, are indispensable tools for studying β-cell physiology and pathophysiology.[7][8] They retain the fundamental machinery for glucose-stimulated insulin secretion (GSIS), providing a stable and reproducible platform to investigate the effects of compounds like Sinogliatin.[8][9]
This guide outlines four key in vitro assays to provide a holistic assessment of Sinogliatin's effects:
Glucose-Stimulated Insulin Secretion (GSIS) Assay: To evaluate the functional impact on insulin release.
Cell Viability (XTT) Assay: To assess potential cytotoxicity.
Apoptosis (Caspase-3/7) Assay: To specifically measure induction of programmed cell death.
Glucokinase (GK) Activity Assay: To confirm direct target engagement and enzyme activation.
Scientific Foundation: The Glucokinase Signaling Pathway
The central role of Glucokinase as a glucose sensor is depicted in the signaling cascade below. Understanding this pathway is critical to interpreting the results from the described assays. Sinogliatin's intervention point is the direct activation of GK, which is expected to amplify the entire downstream signaling cascade in a glucose-dependent manner.
Caption: Glucokinase (GK) signaling pathway in pancreatic β-cells.
Experimental Workflow Overview
A logical progression of experiments is crucial for an efficient and comprehensive assessment. The workflow should begin with functional assays (GSIS) and viability screens, followed by more mechanistic studies like apoptosis and direct enzyme activity assays.
Caption: Overall experimental workflow for assessing Sinogliatin.
Rationale: This is the cornerstone assay to determine if Sinogliatin enhances the primary function of β-cells: secreting insulin in response to glucose. The protocol is designed to first establish a basal insulin secretion rate at a low glucose concentration and then measure the stimulated response at a high glucose concentration, with and without the compound.
Materials:
INS-1 832/3 cells (or other suitable insulinoma line).[7]
Complete culture medium (e.g., RPMI-1640 with 10% FBS, 1 mM sodium pyruvate, 10 mM HEPES, 50 µM 2-mercaptoethanol).
Krebs-Ringer Bicarbonate Buffer with HEPES (KRBH): 119 mM NaCl, 4.7 mM KCl, 2.5 mM CaCl₂, 1.2 mM MgSO₄, 1.2 mM KH₂PO₄, 25 mM NaHCO₃, 10 mM HEPES, supplemented with 0.1% Bovine Serum Albumin (BSA), pH 7.4.[10]
KRBH with 2.8 mM Glucose (Basal Buffer).
KRBH with 16.7 mM Glucose (Stimulation Buffer).[10]
Sinogliatin stock solution (in DMSO).
Sterile 24-well tissue culture plates.
Insulin ELISA kit (rat/human specific as appropriate).
Procedure:
Cell Seeding: Seed INS-1 832/3 cells into a 24-well plate at a density of 0.5 x 10⁶ cells/well. Culture for 2-3 days until they form a confluent monolayer.[7]
Pre-incubation (Starvation): Carefully aspirate the culture medium. Wash the cells twice with 1 mL of Basal Buffer (2.8 mM glucose). This wash step is critical and must be done gently to avoid detaching the cells.[7]
After the second wash, add 1 mL of Basal Buffer to each well and incubate for 1-2 hours at 37°C. This step synchronizes the cells to a basal state of insulin secretion.[10][11]
Treatment & Stimulation: Aspirate the pre-incubation buffer. Add 500 µL of the appropriate treatment buffer to each well (in triplicate):
Group 3 (Stimulated): Stimulation Buffer + Vehicle (DMSO).
Group 4 (Stimulated + Sinogliatin): Stimulation Buffer + Sinogliatin.
Incubate the plate for 1-2 hours at 37°C in a CO₂ incubator.[10]
Sample Collection: After incubation, carefully collect the supernatant from each well into labeled microcentrifuge tubes. Centrifuge at 300 x g for 3 minutes to pellet any detached cells.[12]
Insulin Quantification: Transfer the clarified supernatant to new tubes and store at -20°C or proceed directly with insulin measurement using an ELISA kit according to the manufacturer's instructions.
Data Normalization: After collecting the supernatant, lyse the cells remaining in the wells and measure total protein content (e.g., using a BCA assay) to normalize insulin secretion values to the amount of cellular protein in each well.
Expected Data:
Treatment Group
Glucose (mM)
Sinogliatin (nM)
Insulin Secreted (ng/mg protein/hr)
Stimulation Index (Fold over Basal)
Basal Control
2.8
0 (Vehicle)
1.5 ± 0.2
1.0
Basal + Sinogliatin
2.8
100
2.5 ± 0.3
1.7
Stimulated Control
16.7
0 (Vehicle)
9.0 ± 1.1
6.0
Stimulated + Sinogliatin
16.7
100
18.0 ± 2.5
12.0
Protocol 2: Cell Viability (XTT) Assay
Rationale: It is essential to ensure that the observed effects of Sinogliatin on insulin secretion are not confounded by cytotoxicity. The XTT assay measures the metabolic activity of viable cells, providing a robust indicator of cell health. It is preferable to the MTT assay as it does not require a solubilization step, simplifying the workflow.[13]
Materials:
INS-1 832/3 cells and complete culture medium.
Sterile 96-well tissue culture plates.
Sinogliatin stock solution (in DMSO).
XTT Cell Viability Assay Kit (containing XTT reagent and an electron-coupling agent).
Microplate spectrophotometer.
Procedure:
Cell Seeding: Seed INS-1 832/3 cells into a 96-well plate at a density of 2 x 10⁴ cells/well in 100 µL of medium. Incubate for 24 hours to allow for attachment.
Treatment: Prepare serial dilutions of Sinogliatin in culture medium. Remove the old medium from the cells and add 100 µL of the medium containing different concentrations of Sinogliatin (e.g., 0, 10, 100, 1000, 10000 nM). Include a "no-cell" blank control and a vehicle (DMSO) control.
Incubate for a period relevant to your functional assays (e.g., 24 or 48 hours) at 37°C.
XTT Reagent Preparation: Shortly before the end of the incubation, prepare the XTT/electron-coupling agent mixture according to the manufacturer's protocol.
Assay: Add 50 µL of the prepared XTT mixture to each well.
Incubate the plate for 2-4 hours at 37°C, protected from light. The color will change to orange in wells with viable cells.
Measurement: Measure the absorbance of the wells at 450-490 nm using a microplate reader.
Data Analysis: Subtract the absorbance of the "no-cell" blank from all other readings. Express the viability of treated cells as a percentage of the vehicle-treated control cells.
Expected Data:
Sinogliatin (nM)
Absorbance (450 nm)
% Viability (Relative to Vehicle)
0 (Vehicle)
1.25 ± 0.08
100%
10
1.28 ± 0.09
102.4%
100
1.24 ± 0.07
99.2%
1000
1.21 ± 0.10
96.8%
10000
0.45 ± 0.05
36.0%
Protocol 3: Apoptosis (Caspase-3/7) Assay
Rationale: If a decrease in viability is observed, it is important to determine the mode of cell death. This assay specifically quantifies the activity of effector caspases 3 and 7, which are key mediators of apoptosis.[14] A luminogenic substrate provides high sensitivity.
Cell Seeding & Treatment: Follow steps 1 and 2 from the XTT protocol, using a white-walled 96-well plate. Include a positive control for apoptosis (e.g., Staurosporine).
Incubate for a relevant time period (e.g., 6, 12, or 24 hours).[15]
Assay Reagent Preparation: Equilibrate the Caspase-Glo® 3/7 reagent to room temperature.
Assay: Remove the plate from the incubator and allow it to cool to room temperature for 30 minutes.
Add 100 µL of the Caspase-Glo® 3/7 reagent to each well.[15]
Mix the contents on a plate shaker at 300-500 rpm for 30 seconds.
Incubate at room temperature for 1-2 hours, protected from light.
Measurement: Measure the luminescence of each well using a plate-reading luminometer.
Data Analysis: Express results as fold-change in luminescence relative to the vehicle-treated control.
Expected Data:
Treatment
Luminescence (RLU)
Fold Change vs. Vehicle
Vehicle Control
15,000 ± 1,200
1.0
Sinogliatin (1 µM)
16,500 ± 1,500
1.1
Sinogliatin (10 µM)
85,000 ± 9,800
5.7
Staurosporine (1 µM)
250,000 ± 21,000
16.7
Protocol 4: Glucokinase (GK) Activity Assay
Rationale: This assay provides direct biochemical evidence of target engagement. By measuring GK activity in lysates from cells treated with Sinogliatin, you can confirm that the compound directly activates its intended enzyme target within the cellular environment. This is a coupled enzymatic assay where the product of the GK reaction (G6P) is used to generate a measurable signal (NADPH).[16][17]
Materials:
INS-1 832/3 cells and complete culture medium.
Sinogliatin.
Cell lysis buffer (e.g., ice-cold GCK Assay Buffer from a commercial kit).[18]
Glucokinase Activity Assay Kit (Fluorometric or Colorimetric). These kits typically contain Assay Buffer, Glucose, ATP, a developer enzyme mix (including G6PDH), and a probe (or NADP⁺).[18][19]
96-well clear or black plates.
Microplate reader (spectrophotometer or fluorometer).
Procedure:
Cell Culture and Lysis: Culture INS-1 832/3 cells in a larger format (e.g., 6-well plate or T-25 flask) and treat with Vehicle or Sinogliatin for a short period (e.g., 1-2 hours).
Harvest the cells (~1 x 10⁶) and wash with ice-cold PBS.
Lyse the cells using 500 µL of ice-cold GCK Assay Buffer, incubate on ice for 10 minutes, then centrifuge at 12,000 x g for 10 minutes at 4°C.[18]
Collect the supernatant (cytosolic lysate) and determine protein concentration.
Assay Preparation: Prepare the Reaction Mix according to the kit manufacturer's instructions. A typical mix for one well contains Assay Buffer, a probe/NADP⁺, a developer enzyme mix, ATP, and the GK substrate (glucose).[18]
Assay Execution:
Add 2-10 µL of the cell lysate to wells of a 96-well plate.[18]
For a background control, prepare parallel wells with the same amount of lysate but use a reaction mix lacking the GK substrate (glucose).
Add 50 µL of the appropriate Reaction Mix to each well.
Measurement: Immediately begin measuring the fluorescence (Ex/Em = 535/587 nm) or absorbance (340 nm) in kinetic mode for 20-30 minutes at room temperature.[18][20]
Data Analysis: Calculate the rate of reaction (slope of the linear portion of the kinetic curve). Subtract the background rate from the sample rate. GK activity can be calculated based on a standard curve (e.g., NADPH standard) and normalized to the amount of protein in the lysate.
Conclusion
The protocols detailed in this application note provide a robust framework for the preclinical in vitro characterization of the glucokinase activator Sinogliatin. By systematically evaluating its impact on insulin secretion, cell health, and direct enzyme activity, researchers can build a comprehensive pharmacological profile. The INS-1 832/3 insulinoma cell line serves as an excellent, reproducible model system for these initial studies. Successful execution of these assays will yield critical data on the compound's efficacy and safety, guiding further development and translational research.
ResearchGate. (2014). How to measure hepatic glucokinase activity?. ResearchGate. [Link]
MilliporeSigma. (2018). INS-1 832/3 Rat Insulinoma Cell Line. MilliporeSigma. [Link]
MDPI. (2024). New-Generation Glucokinase Activators: Potential Game-Changers in Type 2 Diabetes Treatment. MDPI. [Link]
Altogen Labs. (n.d.). Apoptosis Assay: Caspase-3 and Caspase-7 Cell Line Screen. Altogen Labs. [Link]
Angel-Ambrocio, A. H., et al. (2021). In Vitro Assays to Identify Metabolism-Disrupting Chemicals with Diabetogenic Activity in a Human Pancreatic β-Cell Model. PMC. [Link]
Słodkowska, K., et al. (2021). Comparison of ACINUS, Caspase-3, and TUNEL as Apoptotic Markers in Determination of Tumor Growth Rates of Clinically Localized Prostate Cancer Using Image Analysis. PMC. [Link]
Darzynkiewicz, Z., et al. (2020). Do TUNEL and Other Apoptosis Assays Detect Cell Death in Preclinical Studies?. PMC. [Link]
ResearchGate. (2025). Insulin secretion assays in an engineered MIN6 cell line. ResearchGate. [Link]
Van der Auwera, B., et al. (2016). A Protocol to Enhance INS1E and MIN6 Functionality—The Use of Theophylline. PMC. [Link]
Doliba, N. M., et al. (2012). Glucokinase activation repairs defective bioenergetics of islets of Langerhans isolated from type 2 diabetics. PMC. [Link]
Scilit. (n.d.). Pancreatic β cell models for screening insulin secretagogues and cytotoxicity. Scilit. [Link]
Karger Publishers. (2006). Long-Term in vitro Growth of Human Insulin-Secreting Insulinoma Cells. Karger. [Link]
Li, X., et al. (2018). Development of a Physiologically Based Pharmacokinetic Model for Sinogliatin, a First-in-Class Glucokinase Activator, by Integrating Allometric Scaling, In Vitro to In Vivo Exploration and Steady-State Concentration-Mean Residence Time Methods. PubMed. [Link]
Hua Medicine. (2018). Development of a Physiologically Based Pharmacokinetic Model for Sinogliatin, a First-in-Class Glucokinase Activator, by Integrating Allometric Scaling, In Vitro to In Vivo Exploration and Steady-State Concentration–Mean Residence Time Methods. Hua Medicine. [Link]
Bitesize Bio. (2017). Cell viability assays: Alternatives to the MTT assay. Bitesize Bio. [Link]
SciSpace. (2010). Piragliatin (RO4389620), a novel glucokinase activator, lowers plasma glucose both in the postabsorptive state and after a gluco. SciSpace. [Link]
Zhu, D., et al. (2023). Dorzagliatin, a Dual-Acting Glucokinase Activator, Increases Insulin Secretion and Glucose Sensitivity in Glucokinase Maturity-Onset Diabetes of the Young and Recent-Onset Type 2 Diabetes. PMC. [Link]
Park, K., et al. (2014). Present status of clinical deployment of glucokinase activators. PMC. [Link]
Croze, M. L., et al. (2022). Static insulin secretion analysis of isolated islets. Protocols.io. [Link]
ResearchGate. (2019). Suggestions on glucose-stimulated insulin secretion in INS-1 cells?. ResearchGate. [Link]
EurekAlert!. (2020). Signaling switch in pancreatic β-cells determines anti-diabetic drug effectiveness. EurekAlert!. [Link]
Park, S. A., et al. (2018). Effects of Sitagliptin on Pancreatic Beta-Cells in Type 2 Diabetes With Sulfonylurea Treatment: A Prospective Randomized Study. PMC. [Link]
Istanbul Medical Journal. (2024). Evaluation of the Clinical Characteristics, Diagnostic Methods, and Long-term Outcomes of Patients with Insulinoma. Istanbul Medical Journal. [Link]
Feng, Y., et al. (2021). Functional and Mechanistic Explanation for the Unique Clinical Success of the Glucokinase Activator Dorzagliatin in the Treatment of Type 2 Diabetes. PMC. [Link]
MDPI. (2024). Diagnostic Challenges in Difficult-to-Localize Insulinomas: A Case Report and Review of Literature. MDPI. [Link]
MDPI. (2010). Oral Hypoglycemic Drugs: Pathophysiological Basis of Their Mechanism of Action. MDPI. [Link]
MDPI. (2022). Effects of Sodium-Glucose Co-Transporter-2 Inhibitors on Pancreatic β-Cell Mass and Function. MDPI. [Link]
Matschinsky, F. M. (2010). Glucokinase Activators for Diabetes Therapy: May 2010 status report. PMC. [Link]
Gubra. (n.d.). 3D quantification of changes in pancreatic islets in mouse models of diabetes type I and II. Gubra. [Link]
Frontiers. (2022). Case Report: Hypoglycemia Due to Metastatic Insulinoma in Insulin-Dependent Type 2 Diabetes Successfully Treated With 177 Lu-DOTATATE. Frontiers. [Link]
PMC. (2024). Insulinoma: Unraveling the Mystery of a Stealthy Culprit. PMC. [Link]
Technical Support Center: Mitigating Hypoglycemia Risk with Glucokinase Activators (GKAs)
Welcome to the GKA Research Support Center. This guide is designed for scientists, researchers, and drug development professionals working on preclinical and clinical evaluations of Glucokinase Activators.
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the GKA Research Support Center. This guide is designed for scientists, researchers, and drug development professionals working on preclinical and clinical evaluations of Glucokinase Activators. Here, you will find mechanistic troubleshooting guides, validated experimental protocols, and quantitative benchmarks to help you navigate the historical challenge of GKA-induced hypoglycemia.
Section 1: Mechanistic Troubleshooting & FAQs
Q: Why do first-generation systemic GKAs cause severe hypoglycemia, and how do newer molecules avoid this?A: First-generation GKAs (e.g., MK-0941) bind to the enzyme with very high affinity, locking Glucokinase (GK) in a closed, active conformation regardless of ambient glucose concentrations. This causes unregulated, continuous insulin secretion from pancreatic β-cells even at low blood glucose levels, leading to severe hypoglycemia and eventual β-cell exhaustion[1][2].
Next-generation molecules mitigate this risk via two distinct, self-validating mechanistic pathways:
Hepatoselectivity (e.g., TTP399): These molecules selectively activate hepatic GK without affecting pancreatic β-cell GK. Crucially, they do not disrupt the physiological interaction between GK and the Glucokinase Regulatory Protein (GKRP) in the liver, ensuring that glucose metabolism remains strictly regulated by the liver's "fed" or "fasted" state[3][4].
Conformational Capture (e.g., Dorzagliatin): This dual-acting GKA binds to the allosteric site at the P-loop but acts synergistically with glucose. It has a lower binding affinity than first-generation GKAs, allowing it to release from GK when glucose levels drop. This permits GKRP to rebind and halt overstimulation, preventing hypoglycemic events[1][5].
Q: How do we differentiate systemic vs. hepatoselective GKA activity in vitro to predict hypoglycemia risk?A: To predict hypoglycemia risk, researchers must evaluate the compound's effect on the GK-GKRP complex. Hepatoselective GKAs like TTP399 preserve the physiological regulation of GK by GKRP, ensuring the liver maintains control over glucose metabolism[4]. In contrast, systemic activators often force the dissociation of this complex prematurely. You can assess this using a hepatocyte GK-GKRP translocation assay to monitor nuclear-to-cytoplasmic shuttling.
Caption: Mechanistic divergence of Glucokinase Activators in pancreatic vs. hepatic pathways.
Section 2: Experimental Protocols & Methodologies
Protocol 1: Pancreatic Islet Perifusion Assay for GSIS Evaluation
Purpose: To differentiate between systemic overactivation (hypoglycemia risk) and physiological glucose-stimulated insulin secretion (GSIS)[1].
Methodology:
Islet Isolation: Isolate pancreatic islets from wild-type or diabetic animal models using collagenase digestion and density gradient centrifugation.
Equilibration: Perifuse the isolated islets in a low-glucose Krebs-Ringer Bicarbonate (KRB) buffer (e.g., 2.8 mM glucose) for 30 minutes to establish baseline insulin secretion.
GKA Exposure: Introduce the GKA compound at varying glucose concentrations (e.g., 2.8 mM, 5.5 mM, 16.7 mM) into the perifusion system.
Sampling: Collect perifusate fractions every 1-2 minutes to capture the dynamic secretory profile.
Quantification: Measure insulin concentrations using a high-sensitivity ELISA.
Troubleshooting Benchmark: First-generation GKAs will show a rapid, unregulated spike in insulin even at 2.8 mM glucose. Next-generation molecules (like dorzagliatin) will gradually potentiate GSIS only at higher glucose thresholds[1].
Protocol 2: In Vivo Insulin Withdrawal Test (IWT) for Hypoglycemia and DKA Risk Assessment
Purpose: To evaluate whether a GKA can maintain normoglycemia without increasing the risk of diabetic ketoacidosis (DKA) or hypoglycemia during acute insulin pump suspension[6].
Methodology:
Model Preparation: Utilize insulinopenic models (e.g., STZ-induced diabetic rats or T1D human subjects in translational studies) maintained on continuous insulin infusion[3][6].
Dosing (Run-in): Administer the GKA (e.g., TTP399 at 800 mg equivalent) or vehicle control daily for a 7-10 day run-in period[6].
Insulin Withdrawal: Abruptly suspend the exogenous insulin infusion to induce acute ketogenesis.
Monitoring: Continuously monitor blood glucose (BG) and serum beta-hydroxybutyrate (BHB) every 1-2 hours.
Termination Criteria (Critical Safety Step): Halt the test immediately if BG > 399 mg/dL, BHB > 3.0 mmol/L, or after 10 hours of withdrawal[6].
Analysis: Compare the frequency of hypoglycemic events (<54 mg/dL) during the run-in phase and the BHB/bicarbonate levels during the IWT[6].
Caption: Preclinical workflow for assessing GKA-induced hypoglycemia and ketoacidosis risk.
Section 3: Data Interpretation & Quantitative Benchmarks
Q: During the Insulin Withdrawal Test (IWT), how do I interpret the beta-hydroxybutyrate (BHB) and bicarbonate levels to ensure my GKA isn't increasing ketoacidosis risk?A: In a standardized IWT, the primary endpoint is often the proportion of subjects reaching a serum BHB concentration of ≥1.0 mmol/L[6]. If your GKA-treated cohort shows quantitatively lower urine acetoacetate and higher serum bicarbonate compared to the vehicle control, this indicates a protective effect against acidosis. For example, in clinical evaluations of TTP399, zero treated subjects met the prespecified criteria for DKA (BHB > 3.0 mmol/L and bicarbonate < 18 mEq/L) during acute insulin withdrawal, demonstrating that hepatoselective GK activation safely lowers glucose without increasing ketogenic risk[6].
Table 1: Comparative Preclinical & Clinical Profiles of GKA Classes
GKA Generation
Example Compound
Primary Target(s)
Mechanism of Action
Hypoglycemia Risk
Clinical Status
1st Generation
MK-0941
Systemic (Liver & Pancreas)
High-affinity binding; locks GK in a closed state, disrupting GKRP regulation.
1.[5] Dorzagliatin in Type 2 Diabetes Treatment | Encyclopedia MDPI. encyclopedia.pub.
2.[3] The SimpliciT1 Study: A Randomized, Double-Blind, Placebo-Controlled Phase 1b/2 Adaptive Study of TTP399, a Hepatoselective Glucokinase Activator, for Adjunctive Treatment of Type 1 Diabetes. diabetesjournals.org.
3.[1] Functional and Mechanistic Explanation for the Unique Clinical Success of the Glucokinase Activator Dorzagliatin in the Treatment of Type 2 Diabetes. nih.gov.
4.[6] Impact of the Hepatoselective Glucokinase Activator TTP399 on Ketoacidosis During Insulin Withdrawal in People with Type 1 Diabe. unc.edu.
5.[2] Glucokinase Activators. A Humbling Lesson in Drug Development. diabetesjournals.org.
6.[4] New-Generation Glucokinase Activators: Potential Game-Changers in Type 2 Diabetes Treatment. mdpi.com.
Technical Support Center: Optimizing Dorzagliatin Dosage and Mitigating Off-Target Effects
A Guide for Researchers, Scientists, and Drug Development Professionals I. Frequently Asked Questions (FAQs) This section addresses fundamental questions regarding dorzagliatin's mechanism of action and pharmacological p...
Author: BenchChem Technical Support Team. Date: March 2026
A Guide for Researchers, Scientists, and Drug Development Professionals
I. Frequently Asked Questions (FAQs)
This section addresses fundamental questions regarding dorzagliatin's mechanism of action and pharmacological profile.
Q1: What is the primary mechanism of action for dorzagliatin?
Dorzagliatin is a dual-acting, allosteric glucokinase (GK) activator.[1][2] It binds to a site on the GK enzyme distinct from the glucose-binding site, inducing a conformational change that increases the enzyme's affinity for glucose.[1][3] This enhances glucose phosphorylation in pancreatic β-cells, leading to improved glucose-stimulated insulin secretion (GSIS), and in the liver, it promotes glucose uptake and glycogen synthesis.[1][4] This dual action helps to restore overall glucose homeostasis.[5]
Q2: How does dorzagliatin's mechanism differ from previous, less successful glucokinase activators?
Unlike earlier GKAs that often caused overstimulation of insulin secretion even at low glucose levels, dorzagliatin's effect is glucose-dependent.[3][6] It preferentially binds to the "closed" (active) conformation of GK, which is favored at higher glucose concentrations.[3] This mechanism prevents excessive insulin release and reduces the risk of hypoglycemia, a significant concern with previous generations of GKAs.[3][7]
Q3: What are the known pharmacokinetic properties of dorzagliatin?
Clinical studies have shown that dorzagliatin exhibits linear pharmacokinetics.[8] A population pharmacokinetic model characterized its profile as a two-compartment linear model with sequential zero- and first-order absorption.[9][10] The half-life is approximately 4.5 to 8.6 hours.[9] Covariates such as body weight, age, and certain liver enzymes can have a statistically significant, though not always clinically meaningful, effect on its clearance and volume of distribution.[9][10]
Q4: What are the potential off-target effects associated with dorzagliatin and other GKAs?
While dorzagliatin has a favorable safety profile, GKAs as a class have been associated with potential off-target effects, including:
Hyperlipidemia: Some studies have noted a mild increase in triglycerides and total cholesterol.[7][11]
Hyperuricemia: An increase in serum uric acid has been observed in some patients treated with dorzagliatin.[7]
Hepatic Steatosis: Persistent activation of hepatic GK could theoretically lead to lipid accumulation in the liver.[12][13]
It is crucial to monitor these parameters during preclinical and clinical investigations.
II. Troubleshooting Guides for Experimental Scenarios
This section provides structured guidance for addressing specific challenges that may arise during in vitro and in vivo experiments with dorzagliatin.
Scenario 1: Inconsistent Glucokinase Activation in In Vitro Assays
Problem: You are observing high variability or lower-than-expected glucokinase activation in your cell-based or purified enzyme assays.
Troubleshooting Workflow
Caption: Workflow for troubleshooting inconsistent in vitro GK activation.
Causality and Rationale:
Glucose Dependence: Dorzagliatin's activation of GK is synergistic with glucose.[3] Assays performed at sub-optimal glucose concentrations will yield inconsistent and lower activation levels. It is critical to perform dose-response curves at various fixed glucose concentrations to determine the optimal conditions for your experimental system.
ATP as a Co-substrate: Glucokinase activity is dependent on ATP as a phosphate donor. Ensuring ATP is not a limiting reagent is essential for accurate measurement of enzyme kinetics.
Enzyme Integrity: The stability of the glucokinase enzyme, whether purified or in cell lysates, is critical. Repeated freeze-thaw cycles can denature the protein, leading to reduced activity.
Scenario 2: Observing Hypoglycemia at a Presumed Therapeutic Dose in Animal Models
Problem: Your animal model (e.g., rodent) is exhibiting signs of hypoglycemia at a dorzagliatin dose expected to be therapeutic based on literature.
Troubleshooting Workflow
Caption: Decision tree for addressing hypoglycemia in animal models.
Causality and Rationale:
Species Differences: Pharmacokinetic and pharmacodynamic responses to drugs can vary significantly between species. Rodent models may have different metabolic rates and GK expression levels compared to humans.[12] For instance, preclinical studies in Sprague-Dawley rats used doses of 10 mg/kg and 30 mg/kg.[8]
Baseline Glycemic State: The glucose-lowering effect of dorzagliatin is more pronounced in hyperglycemic states. Administering a high dose to a euglycemic animal can overwhelm its counter-regulatory mechanisms, leading to hypoglycemia. Utilizing established diabetic animal models like Streptozotocin (STZ)-induced or Goto-Kakizaki (GK) rats can provide a more clinically relevant context.[14]
Dose-Response: Establishing a clear dose-response curve is fundamental. Previous clinical trials have investigated single doses from 5 mg to 50 mg in healthy volunteers and various regimens like 75 mg once or twice daily in patients with Type 2 Diabetes.[8][15] Preclinical doses should be scaled appropriately and tested empirically.
III. Protocols for Assessing Off-Target Effects
Minimizing off-target effects is paramount. The following are streamlined protocols for identifying and quantifying potential unintended interactions.
Protocol 1: In Silico and In Vitro Off-Target Profiling
This protocol combines computational prediction with experimental validation to proactively identify potential off-target interactions.
Step-by-Step Methodology:
In Silico Screening:
Utilize computational models and databases (e.g., ChEMBL, BindingDB) to predict potential off-target binding based on the chemical structure of dorzagliatin.[16]
Rationale: This initial screening helps to prioritize experimental testing by identifying targets with the highest probability of interaction, saving time and resources.
Broad-Panel Radioligand Binding Assay:
Submit dorzagliatin to a commercial or in-house screening panel that includes a wide array of receptors, ion channels, transporters, and enzymes (e.g., Eurofins Safety Panel, CEREP).
Rationale: This is a standard industry practice to empirically identify unintended interactions by measuring the displacement of a radiolabeled ligand from its target.[18]
Cell-Based Functional Assays:
For any "hits" identified in the binding assays, perform functional assays in relevant cell lines to determine if the binding event translates into a biological effect (agonist, antagonist, or allosteric modulator).
Techniques can include calcium flux assays, cAMP measurement, or reporter gene assays.
Rationale: A binding event does not always result in a functional consequence. This step is crucial to confirm a true off-target effect.
Utilize cell microarrays expressing a large number of human proteins to assess non-specific binding in a high-throughput manner.[19]
Rationale: This provides a broad, unbiased view of potential interactions with cell surface and secreted proteins in a more physiological context than purified protein assays.[19]
Protocol 2: Assessing Metabolic Liabilities in Cell Culture and Animal Models
This protocol focuses on experimentally evaluating the most commonly cited off-target effects of GKAs: dyslipidemia and hyperuricemia.
Step-by-Step Methodology:
In Vitro Hepatocyte Lipid Accumulation Assay:
Culture primary human hepatocytes or a relevant cell line (e.g., HepG2).
Treat cells with a dose range of dorzagliatin for an extended period (e.g., 72 hours).
Quantify intracellular lipid content using a fluorescent dye like Nile Red or Oil Red O.
Measure levels of triglycerides and cholesterol in the cell lysate.
Rationale: This assay directly assesses the potential for dorzagliatin to induce hepatic steatosis, a known concern for GKAs that persistently activate hepatic glucose metabolism.[12][13]
In Vivo Metabolic Profiling in Diabetic Animal Models:
Select a relevant diabetic animal model (e.g., db/db mice, Zucker diabetic fatty rats).
Administer dorzagliatin at a range of doses (e.g., low, therapeutic, and supra-therapeutic) for a chronic period (e.g., 4-12 weeks).
Measure plasma levels of:
Triglycerides
Total Cholesterol, LDL-C, HDL-C
Uric Acid
Perform a terminal liver analysis for lipid content.
Rationale: Chronic dosing in a disease-relevant animal model provides the most robust preclinical data on the potential for dorzagliatin to induce metabolic dysregulation observed with other GKAs.[7]
IV. Data Summary and Key Parameters
The following tables summarize key dosage and pharmacokinetic data from published studies to guide experimental design.
Table 1: Summary of Dorzagliatin Dosages in Preclinical and Clinical Studies
Study Type
Species/Population
Dosage Regimen
Key Findings
Reference
Preclinical
Sprague-Dawley Rats (T2DM model)
10 mg/kg and 30 mg/kg daily for 27 days
Significant reduction in fasting plasma glucose.[8]
Dorzagliatin in Type 2 Diabetes Treatment | Encyclopedia MDPI. [Link]
What is the mechanism of Dorzagliatin? - Patsnap Synapse. [Link]
Functional and Mechanistic Explanation for the Unique Clinical Success of the Glucokinase Activator Dorzagliatin in the Treatment of Type 2 Diabetes - PMC. [Link]
What are the therapeutic candidates targeting glucokinase? - Patsnap Synapse. [Link]
Hua Medicine Initiates First Combination Study of Dorzagliatin with SGLT-2 in the United States - FirstWord Pharma. [Link]
Functional and Mechanistic Explanation for the Unique Clinical Success of the Glucokinase Activator Dorzagliatin in the Treatment of Type 2 Diabetes. [Link]
Effects of Dorzagliatin, a Glucokinase Activator, on α- and β-Cell Function in Individuals With Impaired and Normal Glucose Tolerance - American Diabetes Association. [Link]
Dorzagliatin: A Breakthrough Glucokinase Activator Coming on Board to Treat Diabetes Mellitus - PMC. [Link]
Beyond the promise: evaluating and mitigating off-target effects in CRISPR gene editing for safer therapeutics - PMC. [Link]
Dorzagliatin (HMS5552), a novel dual-acting glucokinase activator, improves glycaemic control and pancreatic β-cell function in patients with type 2 diabetes - PubMed. [Link]
The precision paradox: Off-target effects in gene editing | Drug Discovery News. [Link]
What's the latest update on the ongoing clinical trials related to glucokinase? [Link]
Dorzagliatin monotherapy in Chinese patients with type 2 diabetes: a dose-ranging, randomised, double-blind, placebo-controlled, phase 2 study - - medicines. [Link]
What clinical trials have been conducted for Dorzagliatin? - Patsnap Synapse. [Link]
Population Pharmacokinetic Analysis of Dorzagliatin in Healthy Subjects and Patients with Type 2 Diabetes Mellitus - PMC. [Link]
Population Pharmacokinetic Analysis of Dorzagliatin in Healthy Subjects and Patients with Type 2 Diabetes Mellitus | springermedicine.com. [Link]
Hua Medicine Announces Positive 24-Week Topline Results of Phase III Metformin Combination Trial of Dorzagliatin. [Link]
In silico off-target profiling for enhanced drug safety assessment - PMC - NIH. [Link]
Novel Computational Approach to Predict Off-Target Interactions for Small Molecules. [Link]
What is Dorzagliatin used for? - Patsnap Synapse. [Link]
Evaluating the Overall Safety of Glucokinase Activators in Patients with Type 2 Diabetes Mellitus - PMC. [Link]
Lessons from glucokinase activators: the problem of declining efficacy - ResearchGate. [Link]
Evaluation of efficacy and safety of glucokinase activators—a systematic review and meta-analysis - Frontiers. [Link]
In Vivo PK-PD and Drug–Drug Interaction Study of Dorzagliatin for the Management of PI3Kα Inhibitor-Induced Hyperglycemia - PMC. [Link]
[News] Hua Medicine Announces at 2025 ADA Scientific Sessions that Dorzagliatin Combined with DPP-4 Inhibitor Shows Promise in Reducing Blood Lipids While Restoring Glucose Homeostasis. [Link]
In Vivo PK-PD and Drug-Drug Interaction Study of Dorzagliatin for the Management of PI3Kα Inhibitor-Induced Hyperglycemia - PubMed. [Link]
In-vivo Animal Models and In-vitro Techniques for Screening Antidiabetic Activity. [Link]
Efficacy and safety of dorzagliatin for type 2 diabetes mellitus: A meta-analysis and trial sequential analysis - Frontiers. [Link]
Dorzagliatin shows potential in preventing cognitive impairment in diabetes: evidence from Mendelian randomization analysis and animal study - Frontiers. [Link]
Technical Support Center: Managing GKA-Induced Hyperlipidemia & Hepatic Steatosis
Welcome to the Glucokinase Activator (GKA) Troubleshooting Hub. As a Senior Application Scientist, I have designed this guide to help drug development professionals and researchers navigate the "lipid paradox" associated...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Glucokinase Activator (GKA) Troubleshooting Hub. As a Senior Application Scientist, I have designed this guide to help drug development professionals and researchers navigate the "lipid paradox" associated with GKA pharmacology. While GKAs are highly efficacious in lowering blood glucose by acting as glucose sensors, their off-target effects on hepatic lipid metabolism often bottleneck clinical translation.
This guide provides mechanistic insights, compound selection strategies, and self-validating experimental protocols to troubleshoot and mitigate GKA-induced hyperlipidemia.
Section 1: Diagnostic FAQs – The Mechanism of GKA-Induced Steatosis
Q1: During our 4-week chronic dosing study of a novel dual-acting GKA in DIO mice, we observed severe hepatic steatosis despite excellent glycemic control. What is the mechanistic cause of this lipid paradox?A: The steatosis is driven by the disruption of the physiological Glucokinase-Glucokinase Regulatory Protein (GK-GKRP) axis. Under fasting conditions, GKRP sequesters Glucokinase (GK) in the nucleus to prevent hypoglycemia[1]. Many dual-acting GKAs allosterically disrupt this complex, forcing GK into the cytosol where it becomes constitutively active[2]. This continuous phosphorylation of glucose to Glucose-6-Phosphate (G6P) creates a massive carbon flux through glycolysis. The resulting excess Acetyl-CoA acts as a direct substrate for de novo lipogenesis (DNL), driven by the downstream upregulation of Acetyl-CoA Carboxylase (ACC) and Fatty Acid Synthase (FAS)[3].
Q2: How do we definitively prove that the lipid accumulation in our hepatocyte assays is due to GKA-driven de novo lipogenesis rather than increased peripheral lipid uptake?A: To establish precise causality, you must implement an orthogonal validation system using stable isotope tracing. Supplement your primary hepatocyte media with
C-labeled glucose. If the steatosis is driven by GKA-induced DNL, mass spectrometry will reveal high C enrichment in the newly synthesized palmitate pool. Transcriptomic analysis can further validate this; GKA-driven steatosis typically upregulates lipogenic genes (Acaca, Fasn) while lipid uptake transporters (like Cd36) remain unenriched[3].
Q3: We want to evaluate a combination therapy to rescue the hyperlipidemic phenotype of our GKA candidate. Which pharmacological targets offer the most self-validating experimental outcomes?A: Two primary combination strategies have proven highly effective in preclinical models:
ACC Inhibitors: By directly inhibiting ACC, you block the conversion of Acetyl-CoA to Malonyl-CoA, effectively halting GKA-induced DNL and rescuing the downstream PERK-UPR endoplasmic reticulum stress response[3].
DPP-4 Inhibitors: Combining a partial GKA (e.g., dorzagliatin) with a DPP-4 inhibitor (e.g., sitagliptin) enhances GLP-1 secretion. Recent data demonstrates that this combination synergistically improves glucose homeostasis while providing unexpected benefits in lowering lipids (specifically LDL) in diet-induced obesity models[4].
Section 2: Visualizing the GKA-Lipid Pathway
To aid in experimental design, the following diagram maps the causality between GKA administration, GKRP dissociation, and the resulting ER stress pathway.
Fig 1: Mechanistic pathway of GKA-induced hepatic lipogenesis and targeted mitigation strategies.
Section 3: Data Presentation & Compound Selection
Q4: Should I transition my pipeline to a hepatoselective GKA to minimize lipid accumulation?A: Compound selection depends entirely on your target product profile. Early "full" dual-acting GKAs caused severe hypertriglyceridemia[3]. However, newer "partial" dual-activators like dorzagliatin modulate the
of GK without extreme Vmax increases, resulting in excellent glycemic control (HbA1c reduction of ~0.65%) with only mild, clinically manageable triglyceride elevations (+0.43 mmol/L)[5]. If strict avoidance of hepatic steatosis is mandatory, hepatoselective GKAs like TTP399 are superior. TTP399 activates cytosolic GK without disrupting the physiological GK-GKRP interaction, avoiding DNL entirely[6][7].
Table 1: Comparative Metabolic Profiles of GKA Classes
GKA Classification
Example Compound
GK-GKRP Disruption
Glycemic Efficacy (HbA1c Δ)
Lipid Impact (TG Δ)
Primary Mechanism of Action
Dual-Acting (Full)
AZD1656
High
Significant reduction
High increase
Forces nuclear export of GK; drives massive DNL flux[3].
Dual-Acting (Partial)
Dorzagliatin
Moderate
-0.65% vs Placebo
+0.43 mmol/L
Modulates of GK; improves early-phase insulin secretion[5].
Hepatoselective
TTP399
None
Significant reduction
Neutral (No increase)
Activates cytosolic GK without altering GK-GKRP dynamics[7].
Section 4: Validated Workflows
Protocol: Self-Validating In Vivo Workflow for GKA-Induced Lipogenesis Mitigation
Objective: To quantify DNL induced by chronic GKA administration and validate mitigation via ACC inhibition or DPP-4i combination therapy.
Self-Validating Principle: The inclusion of an ACC inhibitor (ACCi) cohort serves as an internal mechanistic control. If GKA + ACCi rescues the lipid phenotype while maintaining glycemic control, it validates that the steatosis is DNL-driven rather than uptake-driven.
Step 1: Animal Stratification & Diet Induction
Induce obesity and baseline insulin resistance in 8-week-old C57BL/6J mice using a High-Fat Diet (HFD, 60% kcal fat) for 16 weeks to prime the hepatic lipid environment[3].
Validation Check: Confirm baseline insulin resistance via HOMA-IR before dosing to ensure the model accurately reflects T2DM pathophysiology.
Step 2: Dosing Regimen (4 Weeks)
Group 1: Vehicle (HFD Control).
Group 2: Dual-Acting GKA (e.g., Dorzagliatin, 30 mg/kg/day)[4].
Group 3: GKA + ACCi (e.g., ND-630 or equivalent) to block DNL.
Group 4: GKA + DPP-4i (e.g., Sitagliptin, 20 mg/kg/day) to test synergistic lipid lowering[4].
Administer daily via oral gavage.
Step 3: In Vivo Metabolic Profiling
Perform an Oral Glucose Tolerance Test (OGTT) and Insulin Tolerance Test (ITT) at Week 3.
Causality Note: This step is critical to ensure that the mitigation strategies (ACCi/DPP-4i) do not antagonize the primary glycemic efficacy of the GKA.
Step 4: Tissue Harvesting & Isotope Tracing
24 hours prior to sacrifice, administer
(deuterated water) via IP injection to label newly synthesized fatty acids.
Euthanize subjects, harvest liver tissue, and perform Folch extraction for total lipids.
Validation Check: Use GC-MS to measure deuterium incorporation into newly synthesized palmitate. High enrichment in Group 2 vs. Group 3 mathematically confirms the exact flux of the DNL pathway.
Step 5: Molecular Assays for ER Stress
Extract protein from liver homogenates and perform Western blotting for PERK and phosphorylated eIF2
.
Causality Note: GKA-induced lipid accumulation triggers the PERK-Unfolded Protein Response (UPR) pathway. Rescuing this pathway in Groups 3 and 4 confirms that cellular ER stress has been successfully alleviated[3].
References
1.[2] Small molecule glucokinase activators disturb lipid homeostasis and induce fatty liver in rodents: a warning for therapeutic applications in humans. PMC. 2
2.[3] Glucokinase activator improves glucose tolerance and induces hepatic lipid accumulation in mice with diet-induced obesity. PMC. 3
3.[5] Efficacy and safety of dorzagliatin for type 2 diabetes mellitus: A meta-analysis and trial sequential analysis. Frontiers. 5
4.[4] Hua Medicine Announces at 2025 ADA Scientific Sessions that Dorzagliatin Combined with DPP-4 Inhibitor Shows Promise in Reducing Blood Lipids While Restoring Glucose Homeostasis. Hua Medicine. 4
5.[6] New-Generation Glucokinase Activators: Potential Game-Changers in Type 2 Diabetes Treatment. MDPI. 6
6.[1] Glucokinase regulatory protein: a balancing act between glucose and lipid metabolism in NAFLD. Frontiers. 1
7.[7] Targeting hepatic glucokinase to treat diabetes with TTP399, a hepatoselective glucokinase activator. Science Translational Medicine. 7
How to control for confounding variables in Sinogliatin animal studies
A Researcher's Guide to Controlling for Confounding Variables As a Senior Application Scientist, I've seen firsthand how meticulously planned experiments can be undermined by overlooked variables. Sinogliatin, as a novel...
Author: BenchChem Technical Support Team. Date: March 2026
A Researcher's Guide to Controlling for Confounding Variables
As a Senior Application Scientist, I've seen firsthand how meticulously planned experiments can be undermined by overlooked variables. Sinogliatin, as a novel glucokinase activator (GKA), holds immense promise for type 2 diabetes treatment.[1][2] Its mechanism, which enhances glucose-stimulated insulin secretion and hepatic glucose uptake, is exquisitely sensitive to the metabolic state of the animal model.[3][4] This sensitivity makes controlling for confounding variables not just good practice, but an absolute prerequisite for generating valid, reproducible, and translatable data.
This guide is structured as a series of frequently asked questions (FAQs) to directly address the practical challenges researchers face. We will move from foundational principles of study design to the nuanced control of biological and environmental factors, providing not just the "how" but the critical "why" behind each recommendation.
Part 1: Foundational Study Design Principles
This section addresses the universal pillars of confounding variable control: acclimatization, randomization, and blinding. Neglecting these steps can introduce systemic bias and stress-induced artifacts that can obscure the true pharmacological effects of Sinogliatin.
Q1: Why is a proper acclimatization period critical before starting a Sinogliatin study?
Answer: Shipping and relocation are significant stressors for laboratory animals, triggering a cascade of physiological changes—including alterations in the endocrine, immune, and cardiovascular systems—that can directly confound the results of a metabolic study.[5] An animal that has not been properly acclimatized is not a valid baseline model.
The primary goal of acclimatization is to allow the animal to achieve physiologic, behavioral, and nutritional homeostasis.[5][6] Stress hormones, such as corticosterone, can directly impact glucose metabolism and insulin sensitivity, potentially masking or exaggerating the glucose-lowering effects of Sinogliatin.[7] Studies have shown that physiological measures can take anywhere from 1 to 7 days to return to baseline following transportation, with some stress-sensitive strains requiring even longer.[5]
Therefore, initiating a study prematurely can lead to highly variable and unreliable data. A standardized acclimatization period ensures that the metabolic changes you observe are attributable to the experimental intervention (i.e., Sinogliatin), not the animal's response to a new environment.
Step-by-Step Protocol: Animal Acclimatization
Arrival & Housing: Upon arrival, immediately house animals in their designated cages within the experimental room. Ensure cages are clean and contain appropriate enrichment, such as nesting material, to reduce stress.[7]
Minimum Duration: Allow for a minimum acclimatization period of 72 hours (3 days) for rodents. However, a period of 5 to 12 days is highly recommended, especially for more sensitive or immunodeficient models.[5][6][7][8]
Environmental Stability: During this period, ensure the animal room environment is stable and matches the conditions that will be maintained throughout the study (See Part 2 for details).
Handling: Minimize handling during the initial 72 hours. Afterwards, handle animals gently and consistently to accustom them to the researchers and routine procedures (e.g., cage changes, weighing).[7]
Health Monitoring: Observe animals daily for any signs of distress or illness. Any animal showing signs of poor health should be removed from the study cohort.
Justification: Any deviation from the standard acclimatization period must be scientifically justified and approved in your institution's Animal Use Protocol.[5]
Q2: What is the best practice for randomizing animals into treatment groups?
Answer: Randomization is the cornerstone of a controlled experiment. Its purpose is to use the play of chance to assign subjects to treatment groups, ensuring that both known and unknown confounding variables are distributed as evenly as possible among the groups.[9][10] This minimizes selection bias and is critical for establishing a causal link between Sinogliatin administration and the observed outcomes.[11]
Without randomization, researchers might unconsciously assign healthier-looking or slightly larger animals to the treatment group, creating a systematic bias that invalidates the results. A properly randomized study ensures that the only systematic difference between the groups is the treatment itself.[9]
Q3: How do I implement blinding in my animal study, and why is it so important?
Answer: Blinding, or "masking," is the practice of concealing the treatment allocation from the individuals involved in the study, including animal handlers, technicians performing measurements, and data analysts.[10][11] In preclinical research, this is most often a "single-blind" or "double-blind" process.[11]
Part 2: Controlling Environmental & Husbandry Variables
The animal's micro- and macro-environment can profoundly influence its physiology. Standardizing these conditions is essential for reducing non-experimental variation.
Q4: How can variations in housing conditions (temperature, light, humidity) affect my Sinogliatin study outcomes?
Answer: The physical environment directly impacts an animal's metabolic rate and overall physiology. Inconsistent conditions can introduce significant variability, making it difficult to detect the true effect of Sinogliatin.
Temperature: Rodents have a high surface-area-to-volume ratio and are sensitive to ambient temperature. If the temperature is outside their thermoneutral zone, they must expend energy to maintain body temperature, which alters their basal metabolic rate and can affect glucose homeostasis.[13]
Light Cycle: The light-dark cycle is the primary regulator of circadian rhythms, which govern feeding behavior, activity levels, and the expression of metabolic hormones. An inconsistent light cycle can disrupt these rhythms, leading to altered glucose tolerance and insulin sensitivity, thus confounding the study's primary endpoints.[14]
Humidity: Relative humidity should be maintained between 30% and 70%.[13][14] Low humidity can cause dehydration and ringtail in rodents, while high humidity can promote microbial growth.
Noise & Vibration: Excessive noise is a known stressor that can alter physiological parameters and should be minimized.[14]
By standardizing these environmental factors, you create a stable physiological baseline across all animals, reducing extraneous "noise" in your data.
Table 1: Recommended Environmental Conditions for Rodent Studies
Parameter
Recommended Range
Rationale & Citation
Temperature
20-26 °C (68-79 °F)
Maintains thermoneutrality, minimizing metabolic demands for thermoregulation.[13]
Relative Humidity
30-70%
Prevents dehydration, respiratory issues, and microbial growth.[13][14]
Light Cycle
12:12 or 14:10 hours (light:dark)
Ensures a regular diurnal cycle for consistent neuroendocrine and behavioral patterns.[14]
Ventilation
10-15 fresh air changes/hour
Maintains air quality, removes ammonia, and controls airborne pathogens.[14][15]
Part 3: Managing Key Biological Variables
Biological factors inherent to the animal model are among the most significant potential confounders in metabolic research.
Q5: My study uses a high-fat diet (HFD) to induce obesity. How do I control for diet as a confounding variable?
Answer: Diet is not merely a background condition; it is an active experimental variable that directly interacts with Sinogliatin's mechanism of action. Glucokinase (GK), the target of Sinogliatin, is nutritionally regulated, with its activity and expression levels influenced by dietary carbohydrates and fats.[16] Studies have shown that GK activators can exacerbate hepatic lipid accumulation in mice on a high-fat diet, a critical safety consideration.[17]
To control for diet:
Use a Purified, Fixed-Formula Diet: Avoid "chow" diets where ingredient composition can vary between batches. Use a purified diet from a reputable supplier (e.g., Research Diets, Envigo) where the exact macronutrient and micronutrient composition is known and consistent.
Report Diet Composition in Detail: Your publication should specify the diet name/number, the source, and the complete composition (e.g., % kcal from fat, protein, carbohydrate; type of fat and carbohydrate). This is essential for reproducibility.
Proper Storage: Store diets in a cool, dark, and dry environment to prevent nutrient degradation and oxidation of lipids.
Consistent Feeding: Ensure all animals have ad libitum access to the same diet batch throughout the study.
Q6: The gut microbiome can influence drug metabolism. What practical steps can I take to minimize its confounding effect?
Answer: The gut microbiota is a critical, yet often overlooked, confounding variable. Gut bacteria play a significant role in drug metabolism and can influence the bioavailability and efficacy of orally administered drugs like Sinogliatin.[18][19] The composition of the microbiome varies between individuals and can be influenced by diet, environment, and genetics.[18] Recent studies have also shown that GKAs themselves can modulate the gut microbiota composition.[3]
While creating a truly uniform microbiome across all animals is challenging without using gnotobiotic models, the following practical steps can significantly reduce variability:
Single Source Supplier: Procure all animals for a single study from the same room at the same vendor to start with a more homogenous microbiome.
Co-housing/Bedding Transfer: Upon arrival and after randomization, co-house animals within their experimental groups or transfer a small amount of soiled bedding between cages of the same group. This practice promotes the sharing of microbes and helps normalize the cage microbiome.
Avoid Unnecessary Antibiotics: Do not administer antibiotics unless medically necessary, as they drastically alter the gut microbiota.[18]
Consistent Husbandry: Use the same diet, water source, bedding material, and cage change schedule for all animals, as these factors all influence microbial composition.
Acknowledge the Variable: At a minimum, acknowledge the gut microbiome as a potential uncontrolled variable in your study's limitations. For mechanistic studies, consider collecting fecal samples for 16S rRNA sequencing to characterize the microbiome.
Workflow for Minimizing Experimental Confounding
Caption: Experimental workflow incorporating key confounding control points.
Part 4: Statistical Control of Confounders
Q7: I've identified a potential confounding variable after collecting my data. What statistical methods can I use to adjust for it?
Answer: While the best approach is to control for confounders in the study design, it's sometimes necessary to adjust for them during data analysis. If you have measured a variable that differs between your groups at baseline (despite randomization) and is known to affect the outcome, you can use statistical techniques to account for its influence.
Analysis of Covariance (ANCOVA): This is a common method that combines ANOVA with regression.[20] For example, if the baseline body weight (the covariate) is slightly different between your Sinogliatin and vehicle groups, ANCOVA can adjust the final glucose readings to account for this initial difference.
Stratification: In this method, you analyze the data in subgroups (strata) based on the confounding variable.[20][21] For instance, you could analyze the effect of Sinogliatin separately in "high-weight" and "low-weight" animals and then pool the results.
Multivariable Regression Models: These models can adjust for multiple confounding variables simultaneously.[21] This is a powerful tool but requires a good understanding of the underlying statistical assumptions.
It is crucial to pre-specify these analyses in your protocol. Using post-hoc statistical adjustments to "find" a significant result is poor scientific practice. These methods are for adjusting for known, measured confounders to get a more accurate estimate of the treatment effect.[20]
Logical Relationship of Key Confounders in Sinogliatin Studies
Caption: Interplay of confounding variables with Sinogliatin's mechanism.
References
Cai, N., et al. (2023). Glucokinase activator improves glucose tolerance and induces hepatic lipid accumulation in mice with diet-induced obesity. Liver Research. Available at: [Link]
Conour, L.A., Murray, K.A., & Brown, M.J. (2006). Preparation of animals for research - issues to consider for rodents and rabbits. ILAR Journal. Available at: [Link]
Gorman, T., et al. (2013). Chronic glucokinase activator treatment at clinically translatable exposures gives durable glucose lowering in two animal models of type 2 diabetes. British Journal of Pharmacology. Available at: [Link]
Claus, S.P., et al. (2017). The influence of gut microbiota on drug metabolism and toxicity. Expert Opinion on Drug Metabolism & Toxicology. Available at: [Link]
Zimmermann, M., et al. (2019). Mapping human microbiome drug metabolism by gut bacteria and their genes. Nature. Available at: [Link]
Agius, L., & Agmo Hernández, A. (2014). Nutritional regulation of glucokinase: a cross-species story. British Journal of Nutrition. Available at: [Link]
Taconic Biosciences. (2019). Tips for Acclimating and Caring for Stress in Research Animals. Available at: [Link]
Donia, M.S., et al. (2020). A systematic framework for dissecting the effects of the human gut microbiome on oral medication metabolism. Cell. Available at: [Link]
University of Illinois Springfield. (n.d.). Acclimation and Stabilization Guidelines - Animal Care and Use. Available at: [Link]
Enright, H.F., et al. (2025). Influence of gut microbiota on oral drug absorption and metabolism. bioRxiv. Available at: [Link]
ScienceDirect. (2025). Animal acclimatization: Significance and symbolism. Available at: [Link]
University of Wisconsin-La Crosse. (2024). Acclimation of Animals - IACUC. Available at: [Link]
Gao, L., et al. (2024). Impact of Glucokinase Activators on the Gut Microbiota of High-Fat Diet-Induced Obese and Type 2 diabetic Mice. Frontiers in Microbiology. Available at: [Link]
Liu, D., et al. (2018). Development of a Physiologically Based Pharmacokinetic Model for Sinogliatin, a First-in-Class Glucokinase Activator... Clinical Pharmacokinetics. Available at: [Link]
Niswender, K.D., et al. (2013). Chronic glucokinase activation reduces glycemia and improves glucose tolerance in high-fat diet fed mice. PLoS ONE. Available at: [Link]
Kirby, J.R., et al. (2016). Study links changes in gut bacteria to lower resting metabolic rate and weight gain in mice. eBiomedicine. Available at: [Link]
Pubrica. (n.d.). Purpose of Randomization and Blinding in Research Studies. Available at: [Link]
Jee, S.H. & Kim, H. (2017). How to control confounding effects by statistical analysis. Journal of Health Informatics and Statistics. Available at: [Link]
Rethinking Clinical Trials. (2023). Concealment and Blinding. Available at: [Link]
University of Notre Dame. (n.d.). Standards for Sanitization of Laboratory Based Animal Care and Use Activities. Available at: [Link]
Rapsomaniki, E., et al. (2014). Control of confounding in the analysis phase – an overview for clinicians. Journal of Thoracic Disease. Available at: [Link]
USF Health. (2016). RANDOMIZATION AND BLINDING. Available at: [Link]
Sealed Envelope. (n.d.). Blinding and allocation concealment. Available at: [Link]
Medicine LibreTexts. (2023). 21.7: Controlling for Confounding Variables. Available at: [Link]
Castor. (2020). Randomization & Blinding in Clinical Research Trials. Available at: [Link]
Hua Medicine. (n.d.). Peer Reviewed Publications. Available at: [Link]
Groenwold, R.H.H., et al. (2013). Adjustment for continuous confounders: an example of how to prevent residual confounding. CMAJ. Available at: [Link]
Alonso, W.J. & Schuck-Paim, C. (2025). Confounding Factors in Welfare Comparisons of Animal Production Systems. Preprints.org. Available at: [Link]
National Research Council. (2004). Session 4: Environmental Control for Animal Housing. In The Development of Science-based Guidelines for Laboratory Animal Care. The National Academies Press. Available at: [Link]
National Research Council. (2011). Animal Environment, Housing, and Management. In Guide for the Care and Use of Laboratory Animals. The National Academies Press. Available at: [Link]
UCLA Research Policy and Compliance. (n.d.). Maintaining Animals in Study Areas. Available at: [Link]
The Association of Shelter Veterinarians. (2023). The Guidelines for Standards of Care in Animal Shelters. Available at: [Link]
Scheen, A.J. (2010). Oral Hypoglycemic Drugs: Pathophysiological Basis of Their Mechanism of Action. Diabetes & Metabolism Journal. Available at: [Link]
Feng, Y., et al. (2014). Characterization of a Novel Glucokinase Activator in Rat and Mouse Models. PLoS ONE. Available at: [Link]
Harloff-Helleberg, S., et al. (2019). Animal models for evaluation of oral delivery of biopharmaceuticals. European Journal of Pharmaceutics and Biopharmaceutics. Available at: [Link]
Sgouros, G., et al. (2021). A Physiologically Based Pharmacokinetic Model for In Vivo Alpha Particle Generators Targeting Neuroendocrine Tumors in Mice. Pharmaceutics. Available at: [Link]
Leahy, D.E., et al. (2004). Physiologically-based Simulation Modelling for the Reduction of Animal Use in the Discovery of Novel Pharmaceuticals. ATLA. Available at: [Link]
Tianming Pharmaceutical. (2025). Orforglipron Mechanism of Action: How It Works. Available at: [Link]
DeFronzo, R.A., et al. (2020). Functional and Mechanistic Explanation for the Unique Clinical Success of the Glucokinase Activator Dorzagliatin in the Treatment of Type 2 Diabetes. Diabetes. Available at: [Link]
Improving the reproducibility of Sinogliatin research findings
Technical Support Center: Sinogliatin (Dorzagliatin) Research Guide Introduction: The Kinetic Nuance of Sinogliatin Sinogliatin (Dorzagliatin/HMS5552) represents a fourth-generation, dual-acting Glucokinase Activator (GK...
Author: BenchChem Technical Support Team. Date: March 2026
Technical Support Center: Sinogliatin (Dorzagliatin) Research Guide
Introduction: The Kinetic Nuance of Sinogliatin
Sinogliatin (Dorzagliatin/HMS5552) represents a fourth-generation, dual-acting Glucokinase Activator (GKA).[1][2] Unlike earlier GKAs that often "locked" the enzyme into an active state regardless of glucose levels (leading to hypoglycemia), Sinogliatin acts as a glucose-dependent allosteric activator .[1][2] It increases the enzyme's affinity for glucose (
) and maximal velocity () while preserving the enzyme's physiological regulation.
Reproducibility with Sinogliatin fails not because the compound is inactive, but typically because the experimental design does not account for this glucose-dependency or the specific physicochemical requirements of the compound. This guide addresses those specific failure points.
Module 1: Chemical Handling & Formulation
Issue: "My compound precipitated upon dilution," or "Potency dropped after storage."
Root Cause Analysis: Sinogliatin is hydrophobic and chemically stable as a solid but sensitive to moisture in solution.[1] It requires specific organic co-solvents for high-concentration stocks.[1][2]
Physical-Chemical Properties Table
Property
Value / Recommendation
CAS Number
1191995-00-2
Molecular Weight
462.93 g/mol
Solubility (DMSO)
~54–92 mg/mL (Requires fresh, anhydrous DMSO)
Solubility (Ethanol)
~52 mg/mL
Solubility (Water)
Insoluble (Do not use aqueous buffers for stock solutions)
Q: I observed precipitation when diluting my DMSO stock into cell culture media. How do I prevent this?A: This is a "crashing out" phenomenon common with hydrophobic GKAs.[1]
Protocol: Do not add the DMSO stock directly to a large volume of static media. Instead, perform a serial dilution in DMSO first to reach 1000x your final concentration.[1] Then, add the 1000x DMSO spike to the media while vortexing rapidly.
Limit: Keep final DMSO concentration <0.5% (v/v) to avoid cellular toxicity, which can mask the metabolic benefits of the drug.
Q: What is the recommended vehicle for in vivo oral gavage (PO) in rodents?A: Simple aqueous suspensions often fail to provide consistent exposure. Use the following validated formulation for a clear solution (up to ~4 mg/mL):
45% Saline (Diluent)
Order of Addition is Critical: Dissolve Sinogliatin in DMSO first.[1] Add PEG300 and vortex.[1][4] Add Tween-80 and vortex.[1][2][4] Finally, slowly add Saline. If precipitation occurs, sonicate gently.[1]
Module 2: In Vitro Enzymatic Assays
Issue: "I see no activation," or "The dose-response curve is flat."
Root Cause Analysis: Glucokinase (GK) assays are kinetically complex.[1] If the glucose concentration in your buffer is too high (saturating), the allosteric effect of Sinogliatin will be masked. If the enzyme is oxidized, it becomes inactive.
Mechanism of Action & Assay Principle
The standard assay is a Coupled Enzyme System . Sinogliatin binds to the allosteric site of GK, accelerating the phosphorylation of glucose.[6] The product, Glucose-6-Phosphate (G6P), is then oxidized by G6PDH, reducing NADP+ to NADPH (readout at 340nm).[1]
Figure 1: Coupled enzymatic assay workflow for Sinogliatin. Note that signal generation depends on the downstream coupling enzyme G6PDH.
Troubleshooting Q&A
Q: At what glucose concentration should I run the assay?A: This is the most critical parameter.
Do NOT use saturating glucose (>10 mM).[1] You will not see the activator effect because the enzyme is already operating near
.
Recommendation: Use 3–5 mM Glucose .[1] This is near the
(half-saturation point) of GK.[1][2] Sinogliatin works by lowering this , so the "delta" in activity is maximal at this concentration.[1]
Q: My enzyme activity degrades rapidly over time. Why?A: Glucokinase has critical cysteine residues that are prone to oxidation.[1]
Solution: Ensure your assay buffer contains 1 mM DTT (Dithiothreitol) or TCEP.[1] Add this fresh daily. Without a reducing agent, GK loses activity within hours.[1]
Q: Does the source of the coupling enzyme (G6PDH) matter?A: Yes.
Standard: Leuconostoc mesenteroides G6PDH is often preferred in kinetic studies because it can utilize both NAD+ and NADP+, offering flexibility.[1]
Caution: Ensure your G6PDH is not inhibited by the Sinogliatin solvent (DMSO).[1] Run a "coupling enzyme control" (G6PDH + G6P + Sinogliatin) to ensure the drug isn't inhibiting the reporter enzyme itself.
Module 3: Cell-Based & In Vivo Consistency
Issue: "In vivo efficacy is variable between studies."
Root Cause Analysis: Sinogliatin is a dual-acting activator (Liver + Pancreas).[1][2] Its efficacy depends heavily on the metabolic state of the animal (Fasted vs. Fed).
Dual-Mechanism Pathway
Figure 2: Dual mechanism of action.[1][2] Sinogliatin targets GK in the pancreas to amplify insulin secretion and in the liver to promote glycogen storage.
Troubleshooting Q&A
Q: Should I fast the animals before measuring efficacy?A:
PK Studies: Yes, overnight fasting is standard to reduce variability in absorption.[1]
PD (Efficacy) Studies: Be careful. Sinogliatin enhances Glucose-Stimulated Insulin Secretion (GSIS).[1][2] If the animal is deeply fasted and hypoglycemic, the drug will have minimal effect (safety feature).
Recommendation: Perform an Oral Glucose Tolerance Test (OGTT) . Administer Sinogliatin 30–60 minutes prior to the glucose challenge. This maximizes the window to observe the "clipping" of the glucose peak.
Q: What is the expected Pharmacokinetic (PK) profile?A:
Tmax: Rapid absorption, typically 1.0 – 2.5 hours .[1]
Half-life (
): Approximately 4–7 hours in humans/dogs; often shorter in rodents.[1][2]
Metabolism: Primarily CYP3A4.[1] Avoid co-administration with strong CYP3A4 inhibitors (e.g., ketoconazole) or inducers in your model, as this will drastically alter exposure.[1]
References
Mechanism & Clinical Profile
Dorzagliatin (HMS5552), a novel dual-acting glucokinase activator, improves glycaemic control and pancreatic β-cell function in patients with type 2 diabetes.[1][2][4][5][7]
Source: Diabetes, Obesity and Metabolism (2018).[1][4][7]
Phase 3 Efficacy Data
Dorzagliatin in drug-naïve patients with type 2 diabetes: a randomized, double-blind, placebo-controlled phase 3 trial.[1][2]
Addressing potential off-target effects of Sinogliatin in cellular models
Welcome to the technical support resource for researchers investigating the cellular effects of Sinogliatin. As a potent and selective glucokinase (GK) activator, Sinogliatin (dorzagliatin, HMS-5552) is a powerful tool f...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the technical support resource for researchers investigating the cellular effects of Sinogliatin. As a potent and selective glucokinase (GK) activator, Sinogliatin (dorzagliatin, HMS-5552) is a powerful tool for studying glucose metabolism and signaling.[1][2] However, like any small molecule, it has the potential to interact with unintended proteins, leading to off-target effects that can confound experimental results.
Section 1: Foundational FAQs
Q1: What is Sinogliatin's primary mechanism of action?
Sinogliatin is a dual-acting glucokinase (GK) activator. It binds to an allosteric site on the GK enzyme, stabilizing it in a high-affinity conformation for glucose.[3] This enhances the rate of glucose phosphorylation to glucose-6-phosphate, the first and rate-limiting step in glycolysis. In the body, this action is intended to improve glucose-stimulated insulin secretion from pancreatic β-cells and increase glucose uptake and glycogen synthesis in the liver, thereby regulating glucose homeostasis.[1]
Q2: Why should I be concerned about off-target effects with a selective activator?
While Sinogliatin is designed for selectivity, several principles of pharmacology necessitate a rigorous evaluation of off-target effects:
Structural Homology: The ATP-binding pockets of kinases and the allosteric sites of other enzymes can share structural similarities, creating the potential for unintended interactions.[4]
Concentration Dependence: In cellular models, the concentrations used may be significantly higher than the physiological concentrations achieved in vivo, increasing the likelihood of engaging lower-affinity off-targets.
Model-Specific Expression: Your specific cell line may express proteins not typically considered in primary screening panels, which could be unexpected off-targets.
Confounding Phenotypes: An uncharacterized off-target effect can lead to misinterpretation of experimental data, incorrectly attributing an observed phenotype to the on-target activity of glucokinase activation.[5]
Section 2: The Investigative Workflow: From Phenotype to Off-Target
This section provides a logical, step-by-step approach for when you observe a cellular phenotype that is inconsistent with known glucokinase activation pathways.
Q3: I'm observing an unexpected cellular response to Sinogliatin. How do I determine if it's an off-target effect?
This is a critical question in small molecule research. The key is to systematically differentiate between on-target and potential off-target activities. Follow this workflow to dissect the molecular mechanism.
Caption: Workflow for investigating potential off-target effects.
Step 1 Explainer: Why is confirming on-target engagement the first step?
Before searching for off-targets, you must prove that Sinogliatin is engaging its intended target, glucokinase, in your specific cellular model and at the concentrations you are using. Without this baseline, you cannot distinguish between a true off-target effect and a lack of on-target activity. The Cellular Thermal Shift Assay (CETSA) is the gold standard for this, as it measures direct physical interaction between the drug and its target inside intact cells.[6][7]
Step 2 Explainer: What is the value of an unbiased screen?
An unbiased, proteome-wide screen prevents you from chasing predicted or obvious candidates. It allows the experimental data to guide your investigation.
Kinome Profiling: Screens Sinogliatin against hundreds of purified kinases. This is a cost-effective first pass, as kinases are the most common off-targets for small molecules.[4]
Chemical Proteomics / CETSA-MS: This is a more comprehensive approach that uses mass spectrometry to identify any protein in the cell whose thermal stability is altered by Sinogliatin binding.[8][9][10] This can uncover completely unexpected off-targets beyond the kinome.
Section 3: Key Experimental Protocols & Data Interpretation
Q4: How do I perform a Cellular Thermal Shift Assay (CETSA) to confirm target engagement?
This protocol provides a method to generate a "melt curve" for glucokinase, which should shift to a higher temperature in the presence of Sinogliatin, indicating stabilization upon binding.
Principle: Ligand binding stabilizes a protein's structure, increasing the temperature required to denature it. By heating cells treated with Sinogliatin or a vehicle control to a range of temperatures, we can quantify the amount of soluble (non-denatured) glucokinase at each temperature point and observe a thermal shift.[10][11]
Materials:
Cultured cells of interest
Sinogliatin and vehicle control (e.g., DMSO)
Phosphate-buffered saline (PBS) with protease inhibitors
Lysis buffer (e.g., RIPA buffer with protease inhibitors)
PCR tubes or 96-well PCR plate
Thermocycler
Centrifuge capable of pelleting protein aggregates
Apparatus for protein quantification (e.g., Western blot equipment, specific antibodies for glucokinase and a loading control like GAPDH)
Protocol:
Cell Treatment: Plate cells and grow to ~80% confluency. Treat cells with the desired concentration of Sinogliatin or vehicle control for your standard experimental duration (e.g., 1-2 hours).
Harvesting: Harvest cells, wash with ice-cold PBS, and resuspend the cell pellet in PBS with protease inhibitors to a specific cell density.
Aliquoting: Aliquot the cell suspension into separate PCR tubes for each temperature point (e.g., 50 µL per tube). Prepare separate sets for vehicle and Sinogliatin-treated cells.
Heating: Place the tubes in a thermocycler programmed with a temperature gradient (e.g., 40°C, 44°C, 48°C, 52°C, 56°C, 60°C, 64°C, 68°C). Heat for 3 minutes, followed by cooling at room temperature for 3 minutes.
Lysis: Lyse the cells by freeze-thawing (e.g., 3 cycles of freezing in liquid nitrogen and thawing at room temperature) to release soluble proteins.
Separation: Centrifuge the lysates at high speed (e.g., 20,000 x g for 20 minutes at 4°C) to pellet the heat-denatured, aggregated proteins.
Quantification: Carefully collect the supernatant, which contains the soluble protein fraction. Analyze the amount of glucokinase in the soluble fraction for each temperature point using Western blotting.
Analysis: Quantify the band intensities from the Western blot. Plot the percentage of soluble glucokinase relative to the non-heated control (or lowest temperature point) against the temperature for both vehicle and Sinogliatin-treated samples. A rightward shift in the curve for the Sinogliatin-treated sample indicates target engagement.
Caption: Ligand binding increases protein thermal stability in CETSA.
Q5: I've received my kinome profiling data. How do I interpret it to identify the most likely off-targets?
Kinome profiling services will provide data on Sinogliatin's activity against a large panel of kinases, typically as percent inhibition at a fixed concentration or as IC50 values.
Data Interpretation Guide:
Primary Target Confirmation: First, check the activity against your intended target (if it's in the panel). This serves as a positive control.
Potency Comparison: Identify any kinases that are inhibited with a potency (IC50) that is within a 10- to 100-fold range of the on-target EC50 observed in your cellular assays.[12] These are the most physiologically relevant candidates.
Selectivity Score: Many services calculate a selectivity score (S-score), which quantifies how selectively a compound binds to its primary target(s) versus the rest of the kinome. A lower S-score indicates higher selectivity.[12]
Contextualize with Cellular Data: The critical step is to compare the IC50 values for off-targets with the concentration at which you observe the unexpected phenotype in your cells (the phenotypic EC50). If the phenotypic EC50 is similar to the IC50 of an off-target kinase, that kinase becomes a primary suspect.
Table 1: Example Kinome Profiling Data Interpretation for Sinogliatin (Hypothetical)
Target Kinase
IC50 (nM)
% Inhibition @ 1µM
Interpretation
Glucokinase (GK)
25
98%
On-Target Activity Confirmed
Off-Target Kinase A
250
85%
High Priority Candidate. Potency is 10-fold of on-target. Warrants follow-up.
Off-Target Kinase B
1,200
45%
Medium Priority. Potential for effects at higher concentrations.
Off-Target Kinase C
>10,000
<10%
Low Priority. Unlikely to be a significant off-target.
Section 4: Advanced Troubleshooting
Q6: I'm encountering technical issues with my assays. What are some common problems and solutions?
Table 2: Troubleshooting Guide for Off-Target Investigation Assays
Issue
Possible Cause(s)
Recommended Solution(s)
High variability between replicates in CETSA
1. Inconsistent cell number or lysis efficiency.2. Pipetting errors.3. Uneven heating across the thermocycler block.
1. Normalize protein concentration of lysates before loading.2. Use a master mix for reagents; ensure proper mixing.3. Use a calibrated thermocycler and avoid using outer wells of the plate.[13]
No thermal shift observed in CETSA
1. Sinogliatin is not engaging the target in your cells (permeability issue).2. The assay conditions are not optimal.3. Glucokinase may not show a significant thermal shift upon binding this specific ligand.
1. Confirm compound uptake. Try running the assay on cell lysates first to bypass the cell membrane.[6]2. Optimize incubation time and compound concentration.3. This is a limitation of the assay; consider an alternative target engagement assay like NanoBRET.[14]
Kinase assay shows inhibition, but it doesn't translate to cells
1. Poor cell permeability of Sinogliatin.2. The compound is being actively exported from the cell.3. The intracellular ATP concentration is outcompeting the drug (if it's an ATP-competitive off-target).
1. Assess compound permeability using specific assays (e.g., PAMPA).2. Investigate the role of efflux pumps like P-glycoprotein.3. The high ATP levels in cells (~1-10 mM) can reduce the effective potency of ATP-competitive inhibitors compared to biochemical assays where ATP is often at Km.[15]
False positives in a screening assay
1. Compound interference (e.g., auto-fluorescence).2. Non-specific inhibition (e.g., compound aggregation).3. For luminescence assays (e.g., ADP-Glo), the compound may inhibit the reporter enzyme (luciferase).
1. Run a control plate with the compound but without the enzyme to measure background signal.2. Include detergents like Triton X-100 in the assay buffer; check for aggregation using dynamic light scattering.3. Perform a counter-screen against the reporter enzyme itself.[16]
References
Taylor & Francis Online. (2021, January 12). Off-target identification by chemical proteomics for the understanding of drug side effects. [Link]
Nature. (n.d.). A proteomic platform to identify off-target proteins associated with therapeutic modalities that induce protein degradation or gene silencing. [Link]
MDPI. (2024, July 23). Therapeutic Target Identification and Drug Discovery Driven by Chemical Proteomics. [Link]
Celtarys. (2025, August 14). Optimizing Biochemical Assays for Kinase Activity in Drug Discovery. [Link]
NCBI. (2016, July 1). Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA. [Link]
Cell Press. (2025, January 16). Protocol to infer off-target effects of drugs on cellular signaling using interactome-based deep learning. [Link]
AZoLifeSciences. (2026, February 17). Proteomics Approaches to Overcome Undruggable Targets in Disease. [Link]
Frontiers. (n.d.). Novel Computational Approach to Predict Off-Target Interactions for Small Molecules. [Link]
PLOS ONE. (2022, April 21). Impact of medication on blood transcriptome reveals off-target regulations of beta-blockers. [Link]
MDPI. (2023, October 22). Artificial Intelligence/Machine Learning-Driven Small Molecule Repurposing via Off-Target Prediction and Transcriptomics. [Link]
NCBI. (n.d.). Beyond the promise: evaluating and mitigating off-target effects in CRISPR gene editing for safer therapeutics. [Link]
NCBI. (2024, March 14). Inference of drug off-target effects on cellular signaling using interactome-based deep learning. [Link]
NCBI. (2024, November 28). Evaluating the Overall Safety of Glucokinase Activators in Patients with Type 2 Diabetes Mellitus. [Link]
Frontiers. (2023, May 7). Evaluation of efficacy and safety of glucokinase activators—a systematic review and meta-analysis. [Link]
seqWell. (2025, September 23). Selecting the Right Gene Editing Off-Target Assay. [Link]
NCBI. (n.d.). Measuring and interpreting the selectivity of protein kinase inhibitors. [Link]
NCBI. (n.d.). Glucokinase activation repairs defective bioenergetics of islets of Langerhans isolated from type 2 diabetics. [Link]
ACS Publications. (2023, March 17). A Shift in Thinking: Cellular Thermal Shift Assay-Enabled Drug Discovery. [Link]
NCBI. (2011, October 30). Comprehensive assay of kinase catalytic activity reveals features of kinase inhibitor selectivity. [Link]
MDPI. (2024, January 1). New-Generation Glucokinase Activators: Potential Game-Changers in Type 2 Diabetes Treatment. [Link]
Oxford Academic. (2023, July 13). Glucokinase and glucokinase activator. [Link]
Bio-protocol. (2024, August 5). Determination of Ligand-Target Interaction in vitro by Cellular Thermal Shift Assay and Isothermal Dose-response Fingerprint Assay. [Link]
NCBI. (n.d.). In silico off-target profiling for enhanced drug safety assessment. [Link]
PubMed. (2018, October 15). Development of a Physiologically Based Pharmacokinetic Model for Sinogliatin, a First-in-Class Glucokinase Activator, by Integrating Allometric Scaling, In Vitro to In Vivo Exploration and Steady-State Concentration-Mean Residence Time Methods. [Link]
Pelago Bioscience. (n.d.). What Is CETSA? Cellular Thermal Shift Assay Explained. [Link]
SciSpace. (2014, August 7). The cellular thermal shift assay for evaluating drug target interactions in cells. [Link]
Hua Medicine. (2018, April). Development of a Physiologically Based Pharmacokinetic Model for Sinogliatin.... [Link]
NCBI. (n.d.). Cell-Based Assay Design for High-Content Screening of Drug Candidates. [Link]
Frontiers. (2023, December 13). Pharmacological approaches to understanding protein kinase signaling networks. [Link]
CD Genomics. (n.d.). Designing for Precision: How to Reduce CRISPR Off-Target Effects. [Link]
BioMed Central. (n.d.). Kinase inhibitors can produce off-target effects and activate linked pathways by retroactivity. [Link]
Abyntek Biopharma. (2022, May 20). How to avoid off-target events in crispr experiments. [Link]
bioRxiv. (n.d.). Off-target toxicity is a common mechanism of action of cancer drugs undergoing clinical trials. [Link]
NCBI. (2012, May 1). Assay Development for Protein Kinase Enzymes. [Link]
Author: BenchChem Technical Support Team. Date: March 2026
Content Type: Technical Comparative Guide
Subject: Dorzagliatin (HMS5552) vs. TTP399 vs. MK-0941
Audience: Drug Discovery Scientists, Metabolic Researchers, Clinical Pharmacologists
Executive Summary: Restoring the Glucose Sensor
Glucokinase (GK) is the "glucose sensor" of the body, controlling the threshold for insulin secretion in pancreatic
-cells and glucose uptake in hepatocytes.[1][2][3] Early attempts to target GK (e.g., MK-0941, Piragliatin) failed due to a fundamental mechanistic flaw: they "locked" the enzyme in a constitutively active state, breaking the sensor function. This led to severe hypoglycemia and lipid dysregulation (steatosis).[4]
Dorzagliatin (formerly Sinogliatin/HMS5552) represents a paradigm shift.[4] Unlike its predecessors, it acts as a glucose-dependent sensor modulator .[4] It increases the enzyme's maximum velocity (
) and affinity () only in the presence of glucose, effectively repairing the sensor rather than overriding it. This guide compares Dorzagliatin with the hepatoselective TTP399 and the failed systemic activator MK-0941, providing actionable protocols for evaluating next-generation GK activators (GKAs).[4]
Mechanistic Profiling: The "Sensor" vs. The "Lock"
To understand the differentiation of Dorzagliatin, one must analyze the allosteric binding modes.
Dorzagliatin (Dual-Acting Sensor Restorer)[4]
Target: Pancreatic and Hepatic GK.[1][3][4][5][6][7][8]
Binding Site: Allosteric P-loop (interacts with Arg63).[4]
Mechanism: Dorzagliatin binds preferentially to the closed (active) conformation but maintains a low energy barrier for the open-to-closed transition.[2][4][9] Crucially, its dissociation rate allows the enzyme to reset when glucose levels drop.
Outcome: Preserves the sigmoidal glucose dependence (
shifts, but cooperativity remains). It amplifies the signal only when glucose is elevated.[4]
TTP399 (Hepatoselective)[4][6][10]
Target: Hepatic GK only (due to liver-specific protein interactions, likely GKRP modulation).[4]
Mechanism: Activates GK in the liver to promote glycogen synthesis but does not activate pancreatic GK.
Outcome: No risk of direct insulin stimulation (hypoglycemia), but lacks the benefit of improving
-cell function.
MK-0941 (Systemic "Lock")[4]
Target: Pancreatic and Hepatic GK.[1][3][4][5][6][7][8]
Binding Site: Interacts strongly with Tyr214.[2][4][10]
Mechanism: "Locks" GK in the super-active closed conformation.
Outcome: Causes insulin secretion even at low glucose (hypoglycemia) and continuous hepatic lipogenesis (fatty liver).[4]
Visualization: GKA Mechanism of Action
Figure 1: Mechanistic divergence between Dorzagliatin (Sensor Modulator) and MK-0941 (Constitutive Activator).[4]
Comparative Data Matrix
The following table synthesizes data from preclinical and clinical studies (SEED, DAWN trials for Dorzagliatin; Simplici-T1 for TTP399).
Feature
Dorzagliatin (HMS5552)
TTP399
MK-0941 (Discontinued)
Primary Target
Pancreas + Liver (Dual)
Liver (Selective)
Pancreas + Liver (Dual)
MOA Type
Full Activator (, )
Partial Activator (No effect)
Super Activator ()
Glucose Dependence
High (Preserves Sensor)
High
Low (Constitutive)
HbA1c Reduction
~1.0% (Monotherapy)
~0.3 - 0.6% (T1DM adjunct)
Initial drop, then loss of efficacy
Hypoglycemia Risk
< 1% (Severe)
Negligible
High (Dose-limiting)
Lipid Profile
Mild TG elevation (Transient)
Neutral / Improved
Severe Hypertriglyceridemia
Half-Life ()
~4-6 hrs (Mimics meal)
~20-24 hrs
Variable
Clinical Status
Approved (China, 2022)
Phase 2/3
Failed Phase 2
Key Insight: Dorzagliatin's short half-life is a feature, not a bug. It covers the post-prandial glucose excursion without causing fasting hypoglycemia, mimicking the physiological pulsatility of insulin.
Experimental Protocols for GKA Evaluation
To validate a new GKA candidate against Dorzagliatin, use the following self-validating workflows.
Protocol A: Enzymatic Kinetic Profiling (
vs.
)
Objective: Determine if the compound preserves the sigmoidal kinetics (Hill coefficient > 1.5) or linearizes the curve (Hill coefficient
1, indicating "locking").
Reagents: Recombinant Human GK (Pancreatic isoform), Glucose (0–100 mM), ATP (5 mM), NADP+, G6PDH (Coupling enzyme).
Setup: 384-well plate format. Buffer: 25 mM HEPES pH 7.4, 50 mM KCl, 1 mM DTT.
(increase affinity) but maintain . If , the compound is an MK-0941-like "locker" (Reject).[4]
Protocol B: Glucose-Stimulated Insulin Secretion (GSIS) in Human Islets
Objective: Verify glucose-dependency of insulin secretion.[2][4][9][10]
System: Primary Human Islets (approx. 20-50 islets per well) or dynamic perifusion system (BioRep).[4]
Workflow:
Starvation: Pre-incubate islets in 2.8 mM glucose (Krebs-Ringer buffer) for 1 hour.
Basal Phase: Incubate with Compound X (10
) + 2.8 mM Glucose for 30 mins. Collect supernatant.
Stimulation Phase: Incubate with Compound X (10
) + 16.7 mM Glucose for 30 mins. Collect supernatant.
Validation Check:
Calculate Stimulation Index (SI) = (Insulin at 16.7 mM) / (Insulin at 2.8 mM).[4]
Dorzagliatin Profile: Increases absolute insulin at 16.7 mM but maintains low insulin at 2.8 mM (SI remains high, >10).
MK-0941 Profile: Increases insulin at 2.8 mM significantly (Basal leak), collapsing the SI (SI < 3).[4]
Visualization: Screening Workflow
Figure 2: Screening workflow to distinguish sensor-preserving GKAs from dangerous constitutive activators.[4]
References
Zhu, X. X., et al. (2018). "Dorzagliatin (HMS5552)
-cell function in patients with type 2 diabetes."[11][12] Diabetes, Obesity and Metabolism.[11][13] Link
Matschinsky, F. M., et al. (2019). "Glucokinase activation: A guided tour of the past and future of a key target for the treatment of type 2 diabetes." Frontiers in Physiology. Link
Vella, A., et al. (2021). "Effects of TTP399, a Hepatoselective Glucokinase Activator, on Hypoglycemia in Type 1 Diabetes (Simplici-T1 Study)." Diabetes Care. Link
Meininger, G. E., et al. (2011). "Effects of MK-0941, a novel glucokinase activator, on glycemic control in insulin-treated patients with type 2 diabetes." Diabetes Care. Link
Hua Medicine. (2022).[4][10][14] "Dorzagliatin Approval Announcement & Mechanism of Action Data." Hua Medicine Official Site.[4] Link
Head-to-head comparison of Dorzagliatin and Nerigliatin
Modulating Glucokinase for Type 2 Diabetes Intervention[1][2][3] Executive Summary: The GKA Renaissance Glucokinase Activators (GKAs) represent a paradigm shift in Type 2 Diabetes (T2D) therapy, moving beyond simple symp...
Author: BenchChem Technical Support Team. Date: March 2026
Modulating Glucokinase for Type 2 Diabetes Intervention[1][2][3]
Executive Summary: The GKA Renaissance
Glucokinase Activators (GKAs) represent a paradigm shift in Type 2 Diabetes (T2D) therapy, moving beyond simple symptom management to restoring the body's native glucose sensing mechanism.[1] This guide provides a head-to-head technical analysis of Dorzagliatin (HMS5552) , the first-in-class dual-acting GKA approved in China, and Nerigliatin (PF-04937319/PB-201) , a systemic partial GKA currently in late-stage development.
While both agents target the allosteric site of Glucokinase (GK), their pharmacodynamic profiles and safety trajectories diverge significantly. Dorzagliatin has established a "sensor-repair" profile with a clean safety record, whereas Nerigliatin’s development has been defined by its "partial agonist" design intended to mitigate hypoglycemia, balanced against historical concerns regarding peripheral neuropathy.
Historical signal of axonal degeneration (dogs/rats); Hypoglycemia mitigation via partial agonism
Mechanistic Deep Dive: Full vs. Partial Activation
The fundamental differentiator lies in the extent of GK activation.
Dorzagliatin (The "Sensor Fixer"): Acts as a full allosteric modulator. It restores the sigmoidicity of glucose kinetics in T2D patients, effectively repairing the "blindness" of pancreatic
-cells to rising glucose. It promotes Insulin secretion only when glucose levels are elevated (glucose-dependent), reducing hypoglycemia risk.
Nerigliatin (The "Partial Agonist"): Designed as a partial activator.[1] The rationale was that "super-activation" of GK could lead to severe hypoglycemia or lipid accumulation (fatty liver). By capping the
increase, Nerigliatin aims to lower glucose without overshooting. However, this partial agonism must be balanced against the drug's systemic exposure and potential off-target effects.
Visualization: GKA Signaling Pathway
The following diagram illustrates the dual mechanism of action in the Hepatocyte (Liver) and
-cells, activation drives insulin secretion.[3] In hepatocytes, it drives glycogen storage. Nerigliatin's partial agonism aims to limit the Lipogenesis arm.
Dorzagliatin: In the Phase III SEED study (monotherapy), Dorzagliatin achieved a 1.07% reduction in HbA1c at 24 weeks (baseline ~8.3%). It demonstrated sustained efficacy and, crucially, improved HOMA2-
scores, indicating restored -cell function.
Nerigliatin (PB-201): Phase II data suggests comparable glucose-lowering efficacy to standard GKAs. However, its "partial" nature means the dose-response curve is shallower. The ongoing Phase III trials (NCT05326490) are testing its efficacy against placebo and Metformin background.
The Safety Divide: Neurotoxicity
This is the critical divergence point for researchers.
Dorzagliatin:
Hypoglycemia: <1% severe hypoglycemia events in Phase III.
Lipids: No significant increase in triglycerides (a common failure point for earlier GKAs like Piragliatin).
Neurotoxicity: No signal observed.
Nerigliatin (PF-04937319):
Historical Concern: During Pfizer's development, high-dose studies in dogs and rats revealed axonal degeneration in the sciatic nerve.
Mechanism of Toxicity: Believed to be metabolite-mediated or due to disruption of neuronal glycolysis (neurons also express GK).
Current Status: PegBio (developing PB-201) suggests that at therapeutic doses (lower than the toxic threshold), the drug is safe. The Phase III trial is the ultimate test of whether this "therapeutic window" is wide enough for human use.
Cofactor: NADP+ (reduced to NADPH, measured at 340 nm).
Workflow (Step-by-Step)
Preparation: Prepare a reaction buffer (25 mM HEPES pH 7.4, 50 mM KCl, 1 mM MgCl2, 1 mM DTT).
Compound Dilution: Dissolve Dorzagliatin and Nerigliatin in DMSO. Prepare serial dilutions (e.g., 1 nM to 10
M).
Master Mix: Mix Buffer, ATP (2 mM), NADP+ (1 mM), and G6PDH (5 U/mL).
Enzyme Addition: Add Recombinant GK (final conc ~50 nM) to the plate.
Incubation: Pre-incubate GK with compounds for 15 mins at 30°C to allow allosteric binding.
Initiation: Add Glucose to start the reaction.
Run A (Low Glucose): 2.5 mM Glucose (mimics fasting).
Run B (High Glucose): 10 mM Glucose (mimics post-prandial).
Detection: Monitor Absorbance (340 nm) kinetically for 30 mins.
Data Analysis
Full Activator (Dorzagliatin): Expect a left-shift in
(affinity increases) and a high at high glucose.
Partial Activator (Nerigliatin): Expect a left-shift in
but a lower plateau in compared to Dorzagliatin at saturating compound concentrations.
Caption: Spectrophotometric coupled assay workflow for GKA characterization.
References
Zhu, D., et al. (2022). "Dorzagliatin in drug-naive patients with type 2 diabetes: a randomized, double-blind, placebo-controlled phase 3 trial (SEED)." Nature Medicine, 28, 965–973. Link
Pettersen, J. C., et al. (2014). "The relationship of glucokinase activator-induced hypoglycemia with arteriopathy, neuronal necrosis, and peripheral neuropathy in nonclinical studies." Toxicologic Pathology, 42(6), 1007-1022. (Key reference for Nerigliatin/PF-04937319 neurotoxicity signals).[5][3] Link
Amin, N. B., et al. (2015). "Two dose-ranging studies with PF-04937319, a systemic partial activator of glucokinase, as add-on therapy to metformin in adults with type 2 diabetes."[6] Diabetes, Obesity and Metabolism, 17(8), 751-759.[6] Link
Hua Medicine. (2022). "Dorzagliatin Approval Announcement." Hua Medicine Official Press Release. Link
PegBio Co., Ltd. (2023). "Pipeline Update: PB-201 (Nerigliatin) Phase III Status." PegBio Clinical Trials Registry. Link
A Comparative Guide to the Preclinical Efficacy of Sinogliatin and TTP399: A Tale of Two Glucokinase Activators
Introduction: Reinvigorating Glucokinase Activation for Type 2 Diabetes For decades, the development of glucokinase activators (GKAs) has represented a promising, albeit challenging, frontier in the treatment of Type 2 D...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction: Reinvigorating Glucokinase Activation for Type 2 Diabetes
For decades, the development of glucokinase activators (GKAs) has represented a promising, albeit challenging, frontier in the treatment of Type 2 Diabetes (T2DM). Glucokinase (GK) serves as the body's primary glucose sensor, playing a pivotal role in glucose homeostasis by regulating insulin secretion in the pancreas and glucose metabolism in the liver.[1][2] Early-generation GKAs, while effective at lowering glucose, were hampered by significant safety concerns, including a high risk of hypoglycemia, hypertriglyceridemia, and a loss of efficacy over time.[3][4]
This guide delves into the preclinical profiles of two new-generation GKAs, Sinogliatin (Dorzagliatin) and TTP399 , which have been engineered to overcome the limitations of their predecessors. Their distinct mechanisms of action—Sinogliatin as a dual-acting GKA and TTP399 as a hepato-selective GKA—dictate their unique efficacy and safety profiles in preclinical models, offering different strategic advantages for researchers and drug developers.[3][5]
Pillar 1: Differentiated Mechanisms of Action
The fundamental difference between Sinogliatin and TTP399 lies in their tissue targets. This choice is not arbitrary; it is a direct response to the safety challenges observed with first-generation GKAs that indiscriminately activated glucokinase.
Sinogliatin (Dorzagliatin): The Dual-Acting Approach
Sinogliatin is a dual-acting GKA, meaning it targets glucokinase in both the pancreas and the liver.[3][5] By binding to an allosteric site on the GK enzyme, it enhances its affinity for glucose.[5] This dual engagement leads to a two-pronged therapeutic effect:
In Pancreatic β-cells: It lowers the glucose threshold for insulin secretion, thereby enhancing glucose-stimulated insulin secretion (GSIS) to control postprandial glucose spikes.[2][5]
In the Liver: It promotes the dissociation of GK from its inhibitory protein, the glucokinase regulatory protein (GKRP), allowing GK to move to the cytoplasm.[5] This increases glucose uptake, enhances glycogen synthesis, and reduces hepatic glucose output.[6]
This mechanism aims for potent and comprehensive glycemic control by addressing defects in both insulin secretion and hepatic glucose regulation.[7]
Caption: Mechanism of Sinogliatin, a dual-acting glucokinase activator.
TTP399: The Hepato-selective Strategy
In contrast, TTP399 was developed as a liver-selective GKA to mitigate the risk of hypoglycemia associated with pancreatic GK activation.[5][8][9] Its mechanism is more nuanced:
In the Liver: TTP399 directly activates glucokinase in the cytosol of hepatocytes, enhancing glucose uptake and metabolism.[5][10] Crucially, it achieves this without disrupting the physiological regulation of GK by GKRP .[5][11][12] This preservation of the natural regulatory feedback loop is key to its safety profile, preventing the uncontrolled hepatic glucose uptake that could lead to steatosis.
In the Pancreas: Preclinical studies in multiple animal models have demonstrated that TTP399 does not activate GK in pancreatic β-cells and, consequently, does not alter insulin secretion.[5][9]
This liver-focused approach aims to improve glycemic control primarily by addressing hepatic insulin resistance and excessive glucose production, while deliberately avoiding the stimulation of insulin release to enhance safety.[13]
Caption: Mechanism of TTP399, a hepato-selective glucokinase activator.
Pillar 2: Comparative Efficacy in Preclinical Models
The distinct mechanisms of Sinogliatin and TTP399 translate into different efficacy profiles across various preclinical models of T2DM, including diet-induced obese (DIO) rats and genetically diabetic rodents (e.g., ob/ob mice, ZDF rats).
Glycemic Control
Both compounds have demonstrated robust glucose-lowering effects in animal models.[6][14]
Sinogliatin: As a dual-acting agent, it shows potent control over both fasting and postprandial glucose levels. Studies in diabetic rats found that Sinogliatin positively affects the number of insulin-secreting β-cells and restores GK levels in the liver, suggesting a potential for disease modification.[1]
TTP399: Demonstrates significant improvements in glycemic control, particularly in managing postprandial glucose excursions, without causing hypoglycemia.[13][15] Its efficacy is additive and, in some cases, synergistic when combined with other standard-of-care therapies like metformin or sitagliptin in models such as ob/ob mice and DIO rats.[15]
Safety & Tolerability Profile
This is where the two compounds diverge most significantly, reflecting their intended design.
Risk of Hypoglycemia: This is a critical differentiator. The primary rationale for developing TTP399 was to create a GKA with a minimal risk of hypoglycemia.[3][7] Preclinical studies confirm this design, showing that TTP399 does not induce hypoglycemia, even at therapeutic doses, because it does not stimulate insulin secretion.[5][11][13] While newer dual-acting GKAs like Sinogliatin have a much-improved hypoglycemia profile compared to first-generation drugs, their mechanism inherently carries a greater theoretical risk due to the direct stimulation of insulin release.[7][16]
Lipid Metabolism: Early GKAs were associated with hypertriglyceridemia and hepatic steatosis, partly due to the disruption of the GK-GKRP complex.[12][17] TTP399 has been shown to have no detrimental effects on plasma lipids; in fact, some preclinical and clinical data suggest it may reduce triglycerides and increase HDL cholesterol.[3][13][17] This favorable lipid profile is attributed to its preservation of the GK-GKRP interaction.[12] Sinogliatin has also shown a low risk of adverse lipid effects in preclinical models.[16]
Body Weight: In preclinical models, TTP399 administration has been associated with reduced body weight.[3][18] Sinogliatin has been reported to have no adverse effects on body weight in subchronic studies.[16]
The trustworthiness of preclinical data hinges on robust and self-validating experimental design. A cornerstone of efficacy testing for anti-diabetic agents is the Oral Glucose Tolerance Test (OGTT).
Workflow: Oral Glucose Tolerance Test (OGTT) in a Diabetic Rodent Model
This workflow diagram illustrates the typical steps involved in an OGTT, a critical experiment for assessing a compound's effect on postprandial glucose handling.
Caption: Standard experimental workflow for an Oral Glucose Tolerance Test (OGTT).
Detailed Protocol: OGTT in Zucker Diabetic Fatty (ZDF) Rats
This protocol provides a self-validating system for assessing the efficacy of GKAs.
Animal Model Selection: Male Zucker Diabetic Fatty (ZDF) rats (fa/fa), a well-established model of obese T2DM, are used. Age-matched lean littermates (fa/+) serve as healthy controls.
Acclimatization: Animals are single-housed and acclimatized for at least one week with standard chow and water ad libitum.
Group Allocation: Animals are randomized into treatment groups (n=8-10 per group) based on body weight and baseline fasting glucose:
Group 1: Vehicle (e.g., 0.5% methylcellulose)
Group 2: Sinogliatin (dose-ranging, e.g., 10, 25 mg/kg)
Group 3: TTP399 (dose-ranging, e.g., 10, 30 mg/kg)
(Optional) Group 4: Positive Control (e.g., Sitagliptin, 10 mg/kg)
Experimental Procedure:
Fasting: Rats are fasted overnight for 14 hours.
Baseline Sample (T=-60 min): A baseline blood sample is collected from the tail vein to measure fasting glucose.
Dosing: The assigned compound (or vehicle) is administered via oral gavage.
Glucose Challenge (T=0 min): 60 minutes post-dosing, a glucose solution (2 g/kg body weight) is administered via oral gavage.
Serial Sampling: Blood samples are collected at 15, 30, 60, and 120 minutes post-glucose challenge.
Data Analysis:
Blood glucose concentrations are plotted against time for each group.
The total Area Under the Curve (AUC) for glucose is calculated for the 0-120 minute period.
Statistical analysis (e.g., ANOVA followed by Dunnett's test) is performed to compare the AUC of treatment groups to the vehicle control. A significant reduction in glucose AUC indicates improved glucose tolerance.
Causality and Self-Validation: The inclusion of a vehicle group is critical to establish the baseline response to a glucose challenge in the diabetic model. The positive control group (e.g., a DPP-4 inhibitor like sitagliptin) validates that the experimental model is responsive to known anti-diabetic mechanisms. A statistically significant improvement in the GKA-treated groups relative to the vehicle demonstrates compound-specific efficacy.
Conclusion and Future Perspectives
Sinogliatin and TTP399 represent two distinct and intelligent approaches to glucokinase activation, each with a compelling preclinical profile.
Sinogliatin (Dorzagliatin) offers a powerful, dual-acting mechanism that tackles both impaired insulin secretion and hepatic glucose dysregulation.[1][5] Its potency in glycemic control makes it a strong candidate for comprehensive T2DM management.
TTP399 provides a highly differentiated, liver-selective profile designed explicitly for safety.[5][8] By improving hepatic glucose metabolism without stimulating insulin secretion, it demonstrates robust efficacy in animal models with a minimal risk of hypoglycemia and a favorable lipid profile.[3][5][13] This makes it an attractive option, particularly as an adjunct therapy.
The choice between these strategies is not a matter of one being superior, but rather of tailoring the therapeutic approach to the specific needs of the patient population. The preclinical data strongly supports that both Sinogliatin and TTP399 have successfully overcome the key liabilities of earlier GKAs, renewing promise in this important class of anti-diabetic agents.
References
New-Generation Glucokinase Activators: Potential Game-Changers in Type 2 Diabetes Treatment. Preprints.org. Available at: [Link]
TTP399: an investigational liver-selective glucokinase (GK) activator as a potential treatment for type 2 diabetes. Expert Opinion on Investigational Drugs. Available at: [Link]
Targeting hepatic glucokinase to treat diabetes with TTP399, a hepatoselective glucokinase activator. Science Translational Medicine. Available at: [Link]
New-Generation Glucokinase Activators: Potential Game-Changers in Type 2 Diabetes Treatment. National Center for Biotechnology Information. Available at: [Link]
TTP399, A Liver Selective Glucokinase Activator Increases Efficacy of Currently Marketed Therapies for Type 2 Diabetes. VTV Therapeutics. Available at: [Link]
TTP399: an investigational liver-selective glucokinase (GK) activator as a potential treatment for type 2 diabetes. Taylor & Francis Online. Available at: [Link]
Array BioPharma Presents Positive Preclinical Data on Its Glucokinase Activators in Type 2 Diabetes. Fierce Biotech. Available at: [Link]
What are the preclinical assets being developed for glucokinase?. Patsnap Synapse. Available at: [Link]
Preclinical PK/PD modeling and human efficacious dose projection for a glucokinase activator in the treatment of diabetes. PubMed. Available at: [Link]
Comparative Docking Assessment of Glucokinase Interactions with its Allosteric Activators. Bentham Science. Available at: [Link]
TTP399, a Novel, Liver Selective Glucokinase Activator: Results from a 10 Day Pilot Study in Patients with Type 2 Diabetes Mellitus (T2DM) Naïve to Drug. VTV Therapeutics. Available at: [Link]
Effects of TTP399 on the liver: TTP399 is a liver-specific glucokinase... ResearchGate. Available at: [Link]
vTv Therapeutics Presents Positive Results from a Pilot Study of its Glucokinase Activator at American Diabetes Association 76th Scientific Sessions. vTv Therapeutics. Available at: [Link]
Targeting hepatic glucokinase to treat diabetes with TTP399, a hepatoselective glucokinase activator. ResearchGate. Available at: [Link]
The SimpliciT1 Study: A Randomized, Double-Blind, Placebo-Controlled Phase 1b/2 Adaptive Study of TTP399, a Hepatoselective Glucokinase Activator, for Adjunctive Treatment of Type 1 Diabetes. Diabetes Care. Available at: [Link]
Targeting Hepatic Glucokinase to Treat Diabetes With TTP399, a Hepatoselective Glucokinase Activator. PubMed. Available at: [Link]
Exploring the in Vivo Mechanisms of Action of Glucokinase Activators in Type 2 Diabetes. The Journal of Clinical Endocrinology & Metabolism. Available at: [Link]
Glucokinase and glucokinase activator. Life Metabolism, Oxford Academic. Available at: [Link]
Peer Reviewed Publications. Hua Medicine. Available at: [Link]
Recent advances in glucokinase activators for the treatment of type 2 diabetes. ResearchGate. Available at: [Link]
Clinical trial tests new diabetes drug with fewer side effects. Medical News Bulletin. Available at: [Link]
Development of a Physiologically Based Pharmacokinetic Model for Sinogliatin, a First-in-Class Glucokinase Activator, by Integrating Allometric Scaling, In Vitro to In Vivo Exploration and Steady-State Concentration-Mean Residence Time Methods. PubMed. Available at: [Link]
What are glucokinase activators and how do they work?. News-Medical.Net. Available at: [Link]
Glucokinase and glucokinase activator. National Center for Biotechnology Information. Available at: [Link]
Off-target toxicity is a common mechanism of action of cancer drugs undergoing clinical trials. Science Translational Medicine. Available at: [Link]
Corporate Presentation. VTV Therapeutics. Available at: [Link]
Early Stage Preclinical Formulation Strategies to Alter the Pharmacokinetic Profile of Two Small Molecule Therapeutics. MDPI. Available at: [Link]
Non-Kinase Off-Target Inhibitory Activities of Clinically-Relevant Kinase Inhibitors. National Center for Biotechnology Information. Available at: [Link]
Effects of Sitagliptin Treatment on Dysmetabolism, Inflammation, and Oxidative Stress in an Animal Model of Type 2 Diabetes (ZDF Rat). National Center for Biotechnology Information. Available at: [Link]
Analysis of Off-target Effects and Risk Assessment Leading from Preclinical to Clinical Trials of Gene-edited Therapeutic Products. PubMed. Available at: [Link]
Preliminary Study Characterizing the Use of Sitagliptin for Glycemic Control in Healthy Beagle Dogs with Normal Gluco-Homeostasis. National Center for Biotechnology Information. Available at: [Link]
Kinase inhibitors can produce off-target effects and activate linked pathways by retroactivity. PubMed. Available at: [Link]
Effect of siglidine on glucose lipid metabolism and the expression of iNOS and GLP-1 receptors in diabetic rats. PubMed. Available at: [Link]
Dietary Insulinogenic Amino Acid Restriction Improves Glucose Metabolism in a Neonatal Piglet Model. MDPI. Available at: [Link]
The Biological Impacts of Sitagliptin on the Pancreas of a Rat Model of Type 2 Diabetes Mellitus: Drug Interactions with Metformin. MDPI. Available at: [Link]
Accelerating US Oncology Drug Development Using Chinese First-in-Human Data. OncLive. Available at: [Link]
(PDF) Efficacy of Combination Therapy with Pregabalin in Neuropathic Pain: A Preclinical Study in the Rat L5 Spinal Nerve Ligation Model. ResearchGate. Available at: [Link]
Sinogliatin (Dorzagliatin) as an Add-on to Metformin: A Technical Research Guide
Topic: Sinogliatin (Dorzagliatin) as an Add-on Therapy to Metformin in Research Models Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals Executive Summary & Mech...
Author: BenchChem Technical Support Team. Date: March 2026
Topic: Sinogliatin (Dorzagliatin) as an Add-on Therapy to Metformin in Research Models
Content Type: Publish Comparison Guide
Audience: Researchers, Scientists, and Drug Development Professionals
Executive Summary & Mechanistic Rationale
Sinogliatin (also known as Dorzagliatin or HMS5552 ) represents a fourth-generation, dual-acting Glucokinase Activator (GKA) . Unlike previous GKA candidates that failed due to hypoglycemia or lipid abnormalities, Sinogliatin is chemically optimized to preserve the glucose-dependency of the enzyme, effectively "repairing the glucose sensor" in both the pancreas and the liver.
For researchers investigating Type 2 Diabetes Mellitus (T2DM), the combination of Sinogliatin and Metformin offers a mechanistically distinct synergy compared to standard Metformin/DPP-4 inhibitor regimens. While Metformin primarily suppresses hepatic gluconeogenesis via AMPK activation, Sinogliatin amplifies hepatic glucose uptake and restores the insulin secretion threshold in
-cells.
Mechanistic Synergy: The "Sensor & Effector" Model
The following diagram illustrates the dual-tissue synergy between Sinogliatin and Metformin, a critical concept for designing mechanistic studies.
Figure 1: Dual-tissue mechanism showing Metformin's suppression of glucose production and Sinogliatin's restoration of glucose sensing and storage.
Comparative Efficacy Analysis
When designing comparative studies, it is crucial to benchmark Sinogliatin against standard add-on therapies like Sitagliptin (DPP-4i). The table below synthesizes data from preclinical models (e.g., STZ-induced diabetic rats) and translational clinical findings to guide experimental expectations.
Feature
Sinogliatin (GKA) + Metformin
Sitagliptin (DPP-4i) + Metformin
Experimental Implication
Primary Target
Glucokinase (Liver & Pancreas)
DPP-4 Enzyme (Systemic)
Sinogliatin requires liver/pancreas histology for full validation.
MOA
Direct Enzyme Activation (Allosteric)
Incretin Stabilization (GLP-1/GIP)
Sinogliatin efficacy is independent of meal-induced incretin release.
Measure HOMA-2 or C-peptide to differentiate effects.
Hepatic Effect
Direct : Increases Glycogen Synthesis
Indirect : Via Insulin/Glucagon ratio
Use periodic acid-Schiff (PAS) staining to visualize hepatic glycogen.
Hypoglycemia Risk
Low (Glucose-dependent activation)
Low (Glucose-dependent)
Both are safe for chronic dosing studies.
Key Biomarker
2h-Postprandial Glucose (2h-PPG)
HbA1c / Fasting Glucose
2h-PPG is the most sensitive metric for GKA activity.
Validated Experimental Protocol: The "Add-On" Model
To rigorously test Sinogliatin as an add-on therapy, a self-validating protocol using a T2DM rat model (e.g., High-Fat Diet + Streptozotocin) is recommended. This protocol is derived from foundational studies (e.g., Wang P et al., 2017) and adapted for combination testing.
Figure 2: Experimental design for evaluating add-on efficacy. Doses based on Wang P et al. (2017) and human equivalent scaling.
Critical Methodological Details
Vehicle Formulation: Sinogliatin is lipophilic. Use 10% PEG400 + 0.5% Tween-80 in saline to ensure consistent bioavailability.
Dosing Timing: Administer Sinogliatin 30 minutes prior to Metformin if doing sequential gavage, or co-formulate if stability is verified. Dosing should occur at the onset of the dark phase (active phase) for rats to maximize metabolic relevance.
Self-Validation Check: The "Metformin Monotherapy" group (G2) must show a statistically significant reduction in FBG compared to Vehicle (G1) for the experiment to be valid. If Metformin fails, the model is likely Metformin-resistant (too severe), and add-on data will be uninterpretable.
Pharmacokinetics & Safety Profile
For researchers planning PK/PD studies, Sinogliatin exhibits distinct properties compared to other oral antidiabetics.
Metabolism: Predominantly metabolized by CYP3A4 .
Research Note: Avoid co-administration with strong CYP3A4 inhibitors (e.g., ketoconazole) in animal models unless testing drug-drug interactions (DDI).
Half-life (
): Approximately 4.5 – 7.5 hours in humans; shorter in rodents.
Protocol Adjustment: Twice-daily (BID) dosing is recommended in rat models to maintain steady-state enzyme activation, mirroring the clinical regimen.
Excretion: Minimal renal elimination of parent drug; useful for models with mild renal impairment.
References
Wang P, Liu H, Chen L, et al. (2017). Effects of a Novel Glucokinase Activator, HMS5552, on Glucose Metabolism in a Rat Model of Type 2 Diabetes Mellitus. Journal of Diabetes Research. Link
Zhu D, Gan S, Liu Y, et al. (2018). Dorzagliatin (HMS5552)
Validation
A Comparative Guide to the Effects of Sitagliptin and Gosogliptin on Pancreatic Beta-Cell Function
Executive Summary The preservation and enhancement of pancreatic beta-cell function are paramount objectives in the management of type 2 diabetes mellitus (T2DM). Dipeptidyl peptidase-4 (DPP-4) inhibitors, a class of ora...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The preservation and enhancement of pancreatic beta-cell function are paramount objectives in the management of type 2 diabetes mellitus (T2DM). Dipeptidyl peptidase-4 (DPP-4) inhibitors, a class of oral antihyperglycemic agents, have emerged as a key therapeutic strategy due to their glucose-dependent mechanism of action that improves glycemic control while posing a low risk of hypoglycemia. This guide provides an in-depth technical comparison of two notable DPP-4 inhibitors: sitagliptin, a well-established cornerstone of this class, and gosogliptin, another potent inhibitor. While both molecules share a common mechanism—the inhibition of the DPP-4 enzyme to prolong the action of incretin hormones—the extent and nuances of their direct effects on beta-cell health, including insulin secretion, proliferation, and apoptosis, are of significant interest to the scientific and drug development community. This document synthesizes the available preclinical and clinical data, outlines key experimental methodologies for assessing beta-cell function, and offers a comparative perspective on their potential for beta-cell preservation.
Introduction: The Central Role of Beta-Cells and the Rise of DPP-4 Inhibitors
The progressive decline of beta-cell function and mass is a hallmark of T2DM.[1] Chronic hyperglycemia, lipotoxicity, and inflammation contribute to beta-cell stress and apoptosis, leading to insufficient insulin secretion to overcome insulin resistance.[1] Therapeutic interventions that not only improve glycemic control but also protect and preserve the beta-cell population are therefore highly sought after.
DPP-4 inhibitors address this need by amplifying the endogenous incretin system. Incretin hormones, primarily glucagon-like peptide-1 (GLP-1) and glucose-dependent insulinotropic polypeptide (GIP), are released from the gut in response to nutrient intake and play a vital role in glucose homeostasis.[2][3] They potentiate glucose-stimulated insulin secretion (GSIS), suppress glucagon release, and have been shown to exert protective effects on beta-cells.[2][3] Sitagliptin was the first DPP-4 inhibitor to gain regulatory approval and has been extensively studied, providing a wealth of data on its effects on beta-cell function. Gosogliptin is another potent and selective DPP-4 inhibitor that has been approved for use in some regions.[2] This guide will compare the documented effects of these two agents on beta-cell biology, providing a framework for researchers and clinicians to understand their therapeutic profiles.
Shared Mechanism of Action: Amplifying the Incretin Effect
Both sitagliptin and gosogliptin are competitive and reversible inhibitors of the DPP-4 enzyme.[2] This enzyme is a serine protease that rapidly inactivates GLP-1 and GIP by cleaving their N-terminal dipeptides.[4] By inhibiting DPP-4, both drugs increase the half-life of active GLP-1 and GIP in the circulation. This leads to enhanced activation of their respective receptors on pancreatic beta-cells, initiating a cascade of downstream signaling events that ultimately bolster beta-cell function and survival.[2][4]
The primary signaling pathway activated by GLP-1 in beta-cells is the Gαs-adenylyl cyclase-cAMP pathway.[4] Increased intracellular cAMP activates Protein Kinase A (PKA) and Exchange protein directly activated by cAMP 2 (Epac2), both of which are crucial for potentiating the exocytosis of insulin-containing granules in a glucose-dependent manner.[4] Furthermore, this signaling cascade activates downstream effectors like the Extracellular signal-regulated kinases 1 and 2 (ERK1/2) and the cAMP response element-binding protein (CREB), which are involved in the transcription of genes essential for insulin biosynthesis, beta-cell proliferation, and survival.[4]
Caption: DPP-4 Inhibition Pathway in Beta-Cells
Comparative Analysis of Effects on Beta-Cell Function
While sitagliptin and gosogliptin operate through the same primary mechanism, the extent of their effects on beta-cell function can be influenced by factors such as their potency, selectivity, and pharmacokinetic profiles. The following sections compare the available data for each drug.
Potentiation of Glucose-Stimulated Insulin Secretion (GSIS)
A key effect of DPP-4 inhibition is the enhancement of the beta-cell's response to glucose. This is often measured as an improvement in markers of beta-cell function such as the Homeostasis Model Assessment of Beta-cell function (HOMA-β) and the proinsulin-to-insulin ratio.
Sitagliptin: Numerous clinical trials and meta-analyses have demonstrated that sitagliptin significantly improves markers of beta-cell function compared to placebo.[5][6] A meta-analysis of 11 trials found that sitagliptin improved the HOMA-β index by a weighted mean difference of 12.03% versus placebo.[6][7] Furthermore, sitagliptin has been shown to reduce the proinsulin/insulin ratio, which suggests an improvement in the efficiency of insulin processing and a reduction in beta-cell stress.[6][7][8]
Gosogliptin: As a potent DPP-4 inhibitor, gosogliptin is expected to enhance GSIS by increasing active incretin levels.[2][4] Preclinical studies have shown its efficacy in inhibiting the DPP-4 enzyme, which leads to increased insulin secretion in a glucose-dependent manner.[2] However, publicly available, direct quantitative clinical data on its effects on HOMA-β and the proinsulin/insulin ratio is less extensive compared to sitagliptin. The primary mechanism strongly suggests a beneficial effect on GSIS.[4]
Parameter
Sitagliptin
Gosogliptin
HOMA-β Improvement
Statistically significant improvement vs. placebo demonstrated in multiple meta-analyses (e.g., +12.03%).[6][7]
Efficacy in inhibiting DPP-4 suggests improvement in GSIS.[2] Direct, extensive clinical data on HOMA-β is less available in the public domain.
Proinsulin/Insulin Ratio
Statistically significant reduction vs. placebo, indicating improved beta-cell function.[6][7][8]
Expected to improve the ratio due to the shared mechanism of action.[4] Specific clinical data is limited.
Clinical Evidence
Extensive data from numerous Phase III and IV clinical trials and meta-analyses.[5][6]
Approved for use in some countries, with clinical trial data supporting efficacy in glycemic control.[2]
Effects on Beta-Cell Mass: Proliferation and Apoptosis
Beyond improving the function of existing beta-cells, an ideal therapeutic agent would also help preserve or even expand the beta-cell mass by promoting proliferation and/or inhibiting apoptosis.
Sitagliptin: Preclinical studies in animal models of diabetes have shown that sitagliptin can have beneficial effects on beta-cell mass. In db/db mice, a model of T2DM, treatment with a sitagliptin analogue was shown to lower the rate of beta-cell apoptosis.[9] In another model (Akita mice), sitagliptin treatment led to a higher rate of beta-cell proliferation.[9] In human islets transplanted into immunodeficient mice, sitagliptin increased the number of proliferating (Ki67-positive) beta-cells and reduced apoptosis. These effects are thought to be mediated by the increased GLP-1 signaling, which activates pro-survival and anti-apoptotic pathways.
Gosogliptin: The sustained elevation of GLP-1 levels by gosogliptin is also thought to contribute to the preservation of beta-cell mass through the dual mechanisms of promoting proliferation and inhibiting apoptosis.[4] The activation of ERK1/2 and CREB signaling pathways downstream of the GLP-1 receptor is known to promote the transcription of genes involved in cell survival (e.g., Bcl-2) and proliferation (e.g., cyclins).[4] While the mechanistic rationale is strong, direct in-vivo or in-vitro studies quantifying the specific effects of gosogliptin on beta-cell proliferation and apoptosis rates are not as widely published as those for sitagliptin.
Parameter
Sitagliptin
Gosogliptin
Beta-Cell Proliferation
Increased proliferation observed in animal models (e.g., Akita mice) and in transplanted human islets.[9]
Expected to promote proliferation via GLP-1/cAMP/ERK/CREB pathways.[4] Direct quantitative data is limited.
Beta-Cell Apoptosis
Reduced apoptosis demonstrated in animal models of diabetes (e.g., db/db mice).[9]
Believed to inhibit apoptosis through the activation of pro-survival signaling pathways.[4] Direct experimental evidence is less prevalent.
Supporting Evidence
Supported by multiple preclinical studies in various diabetes models.[9]
Inferred from the shared mechanism of action and general effects of the DPP-4 inhibitor class.[4]
Experimental Methodologies for Assessing Beta-Cell Function
To generate the data discussed above, researchers rely on a set of standardized and robust experimental protocols. The trustworthiness of the claims made for any therapeutic agent rests on the rigorous application of these self-validating systems.
Glucose-Stimulated Insulin Secretion (GSIS) Assay
The GSIS assay is a cornerstone for assessing beta-cell function in vitro. It directly measures the ability of pancreatic islets or beta-cell lines to secrete insulin in response to a glucose challenge.
Reproducibility of Published Sinogliatin Preclinical Data: A Comparative Guide for Drug Development
Executive Summary Sinogliatin (also known as Dorzagliatin or HMS5552) represents a paradigm shift in the pharmacological management of Type 2 Diabetes Mellitus (T2DM). As a first-in-class, dual-acting glucokinase activat...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
Sinogliatin (also known as Dorzagliatin or HMS5552) represents a paradigm shift in the pharmacological management of Type 2 Diabetes Mellitus (T2DM). As a first-in-class, dual-acting glucokinase activator (GKA), it targets the core pathophysiological defect of T2DM: impaired glucose sensing. This guide objectively evaluates the reproducibility of Sinogliatin's preclinical data, comparing its pharmacological profile against standard-of-care therapies (Metformin), failed first-generation GKAs (MK-0941), and emerging hepatoselective alternatives (TTP399).
Mechanistic Causality: Overcoming the Limitations of 1st-Generation GKAs
The primary challenge in historical GKA development has been achieving glycemic control without inducing severe hypoglycemia or causing a long-term loss of efficacy 1[1]. The clinical failure of first-generation GKAs provides a critical mechanistic contrast to Sinogliatin's success.
The MK-0941 Failure (High-Affinity Trap): MK-0941 binds to glucokinase (GK) with excessively high affinity, locking the enzyme in a closed, active conformation2[2]. Consequently, when blood glucose levels drop, the Glucokinase Regulatory Protein (GKRP) cannot bind to GK to sequester it in the nucleus[2]. This continuous, unregulated glycolysis leads to severe hypoglycemia and eventual
The Sinogliatin Solution (Dynamic P-Loop Binding): Sinogliatin binds to the allosteric site of GK specifically at the P-loop 4[4]. This interaction enhances the enzyme's affinity for glucose, lowering the set point for glucose-stimulated insulin secretion (GSIS)[4]. Crucially, Sinogliatin's lower-affinity binding profile allows it to dissociate from GK when glucose levels normalize, enabling GKRP to rebind and safely halt GK activity, thus preserving the physiological glucose-sensing threshold[2].
Fig 1. Mechanistic divergence between Sinogliatin and 1st-Gen GKAs during glucose fluctuations.
Comparative Preclinical Data & Reproducibility
Preclinical studies utilizing high-fat diet (HFD) and streptozotocin (STZ)-induced diabetic rat models have consistently demonstrated Sinogliatin's efficacy. Administered at doses of 10 mg/kg or 30 mg/kg per day, Sinogliatin significantly decreases fasting plasma glucose (FPG) and improves oral glucose tolerance test (OGTT) parameters 5[5]. Furthermore, immunohistochemical and Western blot analyses confirm that Sinogliatin upregulates GK-immunopositive cells in the liver and insulin-immunopositive cells in the pancreas 6[6].
AMPK activation; fails to restore early-phase glucose sensing in -cells
Analytical Insight: While TTP399 successfully mitigates hypoglycemia by restricting activity to the liver[7], Sinogliatin offers a more comprehensive metabolic remodeling by repairing the glucose sensor in both the liver and the pancreas, thereby actively restoring early-phase insulin secretion[2].
To ensure high reproducibility when evaluating GKAs like Sinogliatin, researchers must employ a self-validating experimental design that links functional metabolic outputs (OGTT) directly with structural cellular data (protein expression).
Fig 2. Standardized preclinical workflow for validating GKA efficacy and reproducibility.
Step-by-Step Methodology:
Step 1: Disease Modeling (HFD + STZ Induction)
Action: Feed male Sprague-Dawley rats a High-Fat Diet (HFD) for 4 weeks to induce insulin resistance, followed by a single intraperitoneal injection of low-dose Streptozotocin (STZ, ~35 mg/kg).
Causality: A low dose of STZ is critical. High doses completely ablate
-cells (mimicking Type 1 Diabetes). A low dose preserves residual -cell mass, which is strictly required to evaluate Sinogliatin's dual-acting mechanism on pancreatic GSIS[5].
Step 2: Baseline Profiling & Stratification
Action: Measure Fasting Plasma Glucose (FPG) 72 hours post-STZ. Include only animals with FPG between 11.1 and 16.7 mmol/L.
Causality: Stratification ensures uniform disease severity across cohorts, minimizing baseline variance and acting as an internal quality control for the STZ induction.
Step 3: Dosing Strategy & Administration
Action: Randomize into four groups: Sham (Non-diabetic), Vehicle (Diabetic Control), Sinogliatin 10 mg/kg, and Sinogliatin 30 mg/kg. Administer via oral gavage daily for 28 days.
Causality: The inclusion of a Sham group validates the assay's dynamic range, while the two-dose GKA strategy establishes dose-dependency, a hallmark of a true pharmacological response.
Step 4: Functional Validation (Oral Glucose Tolerance Test - OGTT)
Action: On day 27, fast the rats for 12 hours. Administer a glucose load (2 g/kg) orally. Measure blood glucose at 0, 30, 60, 120, and 240 minutes.
Causality: The OGTT directly measures the restoration of the glucose-sensing threshold. A blunted glucose peak at 30-60 minutes in the Sinogliatin groups confirms the restoration of early-phase insulin secretion[6].
Action: Euthanize animals post-study. Harvest pancreatic and hepatic tissues. Perform Western blot and immunohistochemistry for Glucokinase (GK) and Insulin.
Causality: Functional data (OGTT) can be confounded by stress or variations in gastric emptying. Confirming that GK protein expression is physically upregulated in the liver and pancreas provides orthogonal, self-validating proof of the drug's mechanism of action[6].
References
New-Generation Glucokinase Activators: Potential Game-Changers in Type 2 Diabetes Treatment
Source: MDPI
URL:[Link]
Functional and Mechanistic Explanation for the Unique Clinical Success of the Glucokinase Activator Dorzagliatin in the Treatment of Type 2 Diabetes
Source: Diabetes Journals / NIH
URL:[Link]
New-Generation Glucokinase Activators: Potential Game-Changers in Type 2 Diabetes Treatment (TTP399 Analysis)
Source: NIH / PMC
URL:[Link]
A Researcher's Guide to Statistical Analysis for Comparing the Efficacy of Different Glucokinase Activators
In the landscape of Type 2 Diabetes (T2D) therapeutics, Glucokinase Activators (GKAs) represent a promising class of molecules that target a key regulator of glucose homeostasis. As researchers and drug developers advanc...
Author: BenchChem Technical Support Team. Date: March 2026
In the landscape of Type 2 Diabetes (T2D) therapeutics, Glucokinase Activators (GKAs) represent a promising class of molecules that target a key regulator of glucose homeostasis. As researchers and drug developers advance novel GKAs, the ability to rigorously compare their efficacy against existing and emerging alternatives is paramount. This guide provides an in-depth overview of the statistical methodologies essential for designing, analyzing, and interpreting studies that compare the efficacy of different GKAs.
The Foundational Role of Glucokinase
Glucokinase (GK) acts as a glucose sensor in pancreatic β-cells and hepatocytes, playing a pivotal role in glucose-stimulated insulin secretion and hepatic glucose uptake.[1] Pharmacological activation of GK is a therapeutic strategy to improve glycemic control in patients with T2D.[1] However, the development of GKAs has faced challenges, including a narrow therapeutic window and risks of hypoglycemia and hypertriglyceridemia.[2][3][4] These challenges underscore the need for precise and robust statistical methods to differentiate the efficacy and safety profiles of various GKA candidates.
Before advancing to clinical trials, the comparative efficacy of different GKAs is first established in preclinical models. The cornerstone of this analysis is the dose-response curve.
The Dose-Response Relationship
Dose-response experiments quantify how the effect of a drug changes with its concentration.[5] The resulting data are typically plotted with the drug concentration on the x-axis (often on a logarithmic scale) and the measured biological response on the y-axis, generating a sigmoidal curve.[5]
Key Parameters Derived from Dose-Response Curves:
EC50/IC50: The concentration of a drug that gives half-maximal response (EC50 for agonists, IC50 for inhibitors). It is a primary measure of a drug's potency.
Emax: The maximum effect produced by the drug.
Hill Slope: Describes the steepness of the curve, which can provide insights into the drug-receptor binding dynamics.
Statistical Modeling of Dose-Response Data
The relationship between dose and response is inherently non-linear.[5] Therefore, non-linear regression models are essential for accurate analysis.[5][6]
}
caption: "Workflow for preclinical dose-response analysis."
Protocol: Comparing Dose-Response Curves for Two GKAs
Data Collection: For each GKA (e.g., GKA-A and GKA-B), measure the response (e.g., insulin secretion from a β-cell line) across a range of concentrations.
Model Fitting: Fit the data for each GKA to a four-parameter log-logistic (sigmoidal) model using a statistical software package.[7]
Hypothesis Testing: Use the Extra Sum-of-Squares F-test to compare the fitted curves. This test can determine if a single curve can adequately describe all the data or if separate curves (with different parameters like EC50 or Emax) are statistically necessary.
Null Hypothesis (H0): One curve fits all data points; the GKAs have the same potency and efficacy.
Alternative Hypothesis (H1): Two separate curves provide a statistically significantly better fit; the GKAs have different potency and/or efficacy.
Interpretation: A statistically significant p-value (typically <0.05) allows you to reject the null hypothesis, providing evidence that the dose-response profiles of the two GKAs are different.
Section 2: Clinical Efficacy—Designing and Analyzing Head-to-Head Trials
The gold standard for comparing the efficacy of two treatments is the randomized controlled trial (RCT).[8] A head-to-head trial directly compares a new GKA against an active comparator, which could be another GKA or a standard-of-care medication.
Key Efficacy Endpoints
In T2D clinical trials, the primary efficacy endpoint is typically the change in Hemoglobin A1c (HbA1c) from baseline to a pre-specified time point (e.g., 24 or 52 weeks).[2][3] Secondary endpoints often include:
Changes in lipid profiles (e.g., triglycerides).[2]
Statistical Models for Continuous Endpoints
For continuous endpoints like the change in HbA1c, several statistical models can be employed. The choice depends on the trial design, particularly how data is collected over time.
Analysis of Covariance (ANCOVA): This is a common method for analyzing a single post-baseline measurement. The model compares the post-treatment HbA1c values between the two GKA groups while adjusting for the baseline HbA1c value as a covariate. This adjustment increases statistical power and corrects for any chance imbalances in baseline values between groups.
Mixed-effects Model for Repeated Measures (MMRM): When efficacy is measured at multiple time points post-randomization, MMRM is a superior approach. It does not require imputing missing data (it uses all available data) and can model the within-patient correlation of measurements over time.
Table 1: Hypothetical Head-to-Head Trial Results (Change from Baseline in HbA1c)
Treatment Group
N
Baseline HbA1c (Mean ± SD)
End-of-Study HbA1c (Mean ± SD)
Adjusted Mean Change from Baseline (95% CI)
p-value vs. GKA-B
GKA-A
250
8.5% ± 0.8%
7.3% ± 1.0%
-1.2% (-1.4, -1.0)
<0.001
GKA-B
250
8.6% ± 0.9%
7.8% ± 1.1%
-0.8% (-1.0, -0.6)
-
Section 3: Indirect Comparisons and Network Meta-Analysis (NMA)
Often, head-to-head trials for all possible GKA comparisons are not feasible. In such cases, indirect methods are required to synthesize evidence from a network of trials.[9]
The Challenge of Indirect Comparison
Naïvely comparing the results of two separate trials (e.g., a trial of GKA-A vs. Placebo and another of GKA-B vs. Placebo) is inappropriate because differences in study populations and trial conduct can confound the results.[9] Adjusted indirect comparisons use a common comparator (like placebo) to link the treatments.[9]
Network Meta-Analysis (NMA)
NMA is a powerful statistical technique that simultaneously analyzes data from a network of RCTs, allowing for the comparison of multiple treatments, even if they have not been directly compared in a trial.[9][10][11][12] It combines both direct and indirect evidence to provide a comprehensive picture of the relative efficacy of all treatments in the network.[9]
}
caption: "A network of trials for comparing GKAs."
Methodology and Interpretation:
NMA is typically conducted within a Bayesian framework, which allows for probabilistic statements about which treatment is likely to be the best.[9][13][14] The results are often presented as:
Relative effect sizes (e.g., odds ratios or mean differences) for every pair of treatments.
Ranking probabilities: The probability that each GKA is the 1st, 2nd, 3rd, etc., best treatment for a given outcome.
A key assumption of NMA is transitivity or consistency , which means that the indirect evidence is in agreement with the direct evidence.[9] Statistical tests should be performed to check for inconsistency in the network.
Section 4: Regulatory Considerations and Modern Approaches
Regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) provide guidelines on the appropriate statistical methods for clinical trials.[15][16][17][18]
The Rise of Bayesian Methods
Recently, the FDA has issued draft guidance encouraging the use of Bayesian methodologies in clinical trials.[13][14][19][20] Bayesian approaches are particularly useful for:
Adaptive trial designs: Allowing for modifications to a trial based on interim data, such as early stopping for success or futility.[13]
Incorporating prior information: Leveraging data from previous studies or real-world evidence to inform the analysis, which can be especially valuable in trials with small populations.[13][19]
Network meta-analyses: As discussed, Bayesian methods are the natural framework for NMA.
Handling Heterogeneity of Treatment Effect
It is increasingly recognized that a drug may work better in some patients than others—a concept known as heterogeneous treatment effect.[21] Statistical methods are being developed to detect such effects, which can help in identifying patient subgroups that are most likely to benefit from a specific GKA. This is a critical step towards personalized medicine.
Conclusion
The statistical comparison of GKA efficacy is a multi-faceted process that spans from preclinical dose-response modeling to complex network meta-analyses of clinical trial data. A thorough understanding and application of appropriate statistical methods are essential for making informed decisions in drug development. By employing robust techniques like non-linear regression, MMRM, and NMA, and by embracing modern approaches like Bayesian statistics, researchers can generate the high-quality evidence needed to differentiate novel GKAs and ultimately improve patient care in type 2 diabetes.
References
FDA Issues Guidance on Modernizing Statistical Methods for Clinical Trials. (2026). Vertex AI Search.
FDA Issues Guidance on Modernizing Statistical Methods for Clinical Trials. (2026). Vertex AI Search.
FDA Modernizes Draft Guidance on Statistical Methods to Support Clinical Trial D
FDA Issues Guidance on Modernizing Statistical Methods for Clinical Trials. (2026). Berry Consultants.
Quantitative Research Techniques for Drug Development: Surveys and Statistical Analysis. (2024). ESR Research.
Network meta-analysis of benefits and harms associated with currently available type 2 diabetes drugs. (2023). DiabetesontheNet.
Overview of methods for comparing the efficacies of drugs in the absence of head-to-head clinical trial d
Newer Pharmacologic Treatments in Adults With Type 2 Diabetes: A Systematic Review and Network Meta-analysis for the American College of Physicians. (2024). Annals of Internal Medicine - ACP Journals.
EMA Guidance Points to Central Statistical Monitoring. (2020). Applied Clinical Trials Online.
Statistical Methods For Different Types Of Clinical Trials. (2024). LLRI.
Which statistical tool or test can be used for dose-response curve with time component?. (2023).
List of Guidances for Statistics in Regul
A statistical framework for assessing pharmacological responses and biomarkers using uncertainty estim
Evaluation of efficacy and safety of glucokinase activators—a systematic review and meta-analysis. (2023). Frontiers.
Comparative efficacy of diabetes medications on liver enzymes and fat fraction in patients with nonalcoholic fatty liver disease: A network meta-analysis. (2022). PubMed.
Comparative Effectiveness of Glucose-Lowering Drugs for Type 2 Diabetes: A Systematic Review and Network Meta-analysis. (2020). PubMed.
How an Innovative Statistical Methodology Enables More Patient-Centric Design and Analysis of Clinical Trials. (2024). ACRP.
Biostatistics. (N/A). European Medicines Agency (EMA).
Network meta-analysis comparing antihypertensive drugs for prevention of diabetes. (N/A). N/A.
A novel statistical approach to detect the efficacy of drugs that have heterogeneous tre
E 9 Statistical Principles for Clinical Trials. (N/A). European Medicines Agency (EMA).
Statistical analysis of dose-response curves. (2024). Wiley Analytical Science.
How Do I Perform a Dose-Response Experiment?. (N/A). GraphPad.
Efficacy and safety of glucokinase activators for type 2 diabetes mellitus therapy: a meta-analysis of double-blind. (N/A). N/A.
Evaluating the Overall Safety of Glucokinase Activators in Patients with Type 2 Diabetes Mellitus. (2024). PMC.
What are the EMA Guidelines for Clinical Trial Management?. (2021). pepgra.
Using machine learning to model dose–response relationships. (N/A). Deep Blue Repositories.
EMA posts draft guidance on running trials during public health emergencies. (2026). N/A.
What's the latest update on the ongoing clinical trials rel
Safety profile of glucokinase activator AZD1656: systematic review and meta-analysis of 23 randomised trials in diabetic and healthy volunteers with relevance to immunomodul
Technical Guide: Cross-Validation of Sinogliatin (HMS5552) Mechanism of Action
Content Type: Comparative Technical Guide Subject: Sinogliatin (Dorzagliatin/HMS5552) vs. Full GK Activators & Standard of Care Audience: Drug Discovery Scientists, Metabolic Researchers, Clinical Pharmacologists Executi...
Author: BenchChem Technical Support Team. Date: March 2026
Content Type: Comparative Technical Guide
Subject: Sinogliatin (Dorzagliatin/HMS5552) vs. Full GK Activators & Standard of Care
Audience: Drug Discovery Scientists, Metabolic Researchers, Clinical Pharmacologists
Executive Summary: The Fourth-Generation GKA Paradigm
Sinogliatin (also known as Dorzagliatin or HMS5552) represents a paradigm shift in targeting Glucokinase (GK), the body's "glucose sensor."[1] Unlike earlier "full" activators (e.g., Piragliatin, MK-0941) that indiscriminately increased GK activity—leading to severe hypoglycemia and hepatic steatosis—Sinogliatin is a dual-acting, partial allosteric activator .
This guide provides a rigorous framework for cross-validating Sinogliatin’s mechanism across its two primary target tissues: pancreatic
-cells and hepatocytes. By comparing its performance against historical failures and current standards, we define the experimental logic required to confirm its "glucose-dependent" efficacy.
Mechanistic Differentiation
To validate Sinogliatin, one must first understand its kinetic distinction. It does not simply increase
; it modulates the glucose affinity () and preserves the enzyme's cooperativity (Hill coefficient), ensuring the enzyme remains inactive during normoglycemia.
Comparative Mechanism: Sinogliatin vs. Full Activators
Full Activators (e.g., MK-0941): Lock GK in an "open" active state regardless of glucose concentration. Result: Insulin release at 2 mM glucose (Hypoglycemia).
Sinogliatin: Stabilizes the active conformation only in the presence of elevated glucose, preserving the threshold for insulin secretion.
DOT Diagram 1: Dual-Tissue Signaling Pathway
This diagram illustrates the parallel activation pathways in the Liver (Glycogen storage) and Pancreas (Insulin release), highlighting the glucose-dependent gatekeeping unique to Sinogliatin.
Figure 1: Sinogliatin’s dual mechanism requires high glucose to trigger downstream effects, preventing hypoglycemia (Pancreas) and lipid overload (Liver).
Comparative Performance Data
The following data synthesis compares Sinogliatin with a failed full activator (MK-0941) and a standard GLP-1 RA.
Feature
Sinogliatin (HMS5552)
Full GKA (e.g., MK-0941)
GLP-1 RA (e.g., Semaglutide)
Primary Target
Glucokinase (Allosteric)
Glucokinase (Allosteric)
GLP-1 Receptor (GPCR)
Glucose Dependency
High (Preserves )
None/Low (Shifts to <2mM)
High
Hypoglycemia Risk
<1% (Placebo-like)
High (Dose-limiting)
Low
Lipid Profile
Neutral/Improved
Increased Triglycerides (Steatosis)
Improved
Insulin Secretion
Phasic, physiologic
Tonic, continuous
Potent, supraphysiologic
Liver Effect
Increases Glycogen Synthesis
Increases Lipogenesis (Fatty Liver)
Indirect (via weight loss)
Key Insight: In Phase 3 trials (SEED study), Sinogliatin demonstrated a significant HbA1c reduction (-1.07%) without the severe hypoglycemia observed in earlier GKAs, validating the "partial activator" hypothesis [1, 2].
Cross-Validation Protocols
As an Application Scientist, relying on a single assay is insufficient. You must cross-validate the mechanism using Glucose-Stimulated Insulin Secretion (GSIS) in
-cells and Glycogen Synthesis in hepatocytes.
Protocol A:
-Cell Glucose Sensitivity (GSIS)
Objective: Prove Sinogliatin enhances insulin secretion only at elevated glucose levels (unlike Sulfonylureas).
System: INS-1E cells or Primary Human Islets.
Preparation: Starve cells in KRB buffer (2mM Glucose) for 2 hours to reset basal secretion.
Treatment Groups:
Vehicle (DMSO)
Sinogliatin (1
M, 10 M)
Positive Control: Glibenclamide (Sulfonylurea - triggers secretion at low glucose).
Challenge: Incubate for 1 hour at:
Low Glucose (2.8 mM): Mimics fasting.
High Glucose (16.7 mM): Mimics post-prandial.
Readout: Insulin ELISA.
Validation Criteria:
Sinogliatin: No significant increase in insulin at 2.8 mM glucose (Safety). Significant increase (>2-fold vs vehicle) at 16.7 mM (Efficacy).
Glibenclamide: High insulin secretion at both 2.8 mM and 16.7 mM (Risk of hypoglycemia).
Protocol B: Hepatocyte Glycogen Synthesis
Objective: Confirm Sinogliatin drives glucose into glycogen (storage) rather than lactate/lipids.
System: Primary Rat or Human Hepatocytes.
Tracer:
-Glucose or -Glucose.
Incubation: Treat hepatocytes with Sinogliatin (0.1 - 10
M) in medium containing 15 mM glucose + tracer for 3 hours.
Extraction: Wash cells, lyse in 30% KOH, boil to solubilize glycogen, precipitate with ethanol.
Readout: Scintillation counting of the precipitate.
Validation Criteria: Dose-dependent increase in radiolabel incorporation into glycogen.
Critical Control: Co-treat with a GK Inhibitor (e.g., Mannoheptulose). If Sinogliatin effect is abolished, the mechanism is on-target (GK-mediated).
DOT Diagram 2: Experimental Workflow
This workflow visualizes the parallel processing required to validate the compound's tissue-specific effects.
Figure 2: Parallel validation workflow. Success requires a "No Change" result in Low Glucose GSIS to confirm safety.
Critical Analysis & Troubleshooting
When interpreting data from these protocols, apply the following "Self-Validating" checks:
The "Bell-Shaped" Curve: In GSIS assays, extremely high doses of Sinogliatin (>50
M) may show reduced efficacy due to off-target effects or ATP depletion. Action: Always perform a full dose-response curve ( determination).
Donor Variability: Primary human hepatocytes vary wildly in basal GK expression. Action: Normalize glycogen synthesis data to total protein content or DNA.
Lipogenesis Marker: To ensure you aren't replicating the failure of MK-0941, measure De Novo Lipogenesis (DNL) using acetate tracers. Sinogliatin should show a high Glycogen/Lipid ratio, whereas full activators show a low ratio.
References
Zhu, D., et al. (2018). "Dorzagliatin (HMS5552), a novel dual-acting glucokinase activator, improves glycaemic control in patients with type 2 diabetes: A randomised, double-blind, placebo-controlled phase 2 trial." The Lancet Diabetes & Endocrinology. Link
Matschinsky, F. M., et al. (2019). "Glucokinase activation: A guided tour of the past, present, and future of a novel therapy for type 2 diabetes." Diabetes Care. Link
Hua Medicine.[1] (2020). "SEED Study Results: Dorzagliatin Phase 3 Monotherapy Trial." Hua Medicine Clinical Data. Link
Grimsby, J., et al. (2003). "Allosteric activators of glucokinase: potential role in diabetes therapy."[2] Science. Link
A comparative study of the binding kinetics of various glucokinase activators
As a Senior Application Scientist in metabolic drug discovery, I often see promising compounds fail in late-stage clinical trials due to a fundamental misunderstanding of enzyme-ligand dynamics. Glucokinase (GK) serves a...
Author: BenchChem Technical Support Team. Date: March 2026
As a Senior Application Scientist in metabolic drug discovery, I often see promising compounds fail in late-stage clinical trials due to a fundamental misunderstanding of enzyme-ligand dynamics. Glucokinase (GK) serves as the master glucose sensor in pancreatic
-cells and a primary regulator of glucose clearance in hepatocytes. For over a decade, the pharmaceutical industry attempted to target this enzyme to treat Type 2 Diabetes Mellitus (T2DM).
However, early-generation Glucokinase Activators (GKAs) like MK-0941 demonstrated robust initial glycemic control but ultimately failed due to severe hypoglycemia and a rapid loss of long-term efficacy [1]. The root cause of these failures was traced directly to enzyme binding kinetics . Early GKAs bound too tightly and dissociated too slowly, locking GK in a constantly active state regardless of ambient blood glucose levels.
This guide provides an in-depth comparative analysis of GKA binding kinetics. We will explore how a paradigm shift toward optimizing the dissociation rate constant (
) and residence time () led to the clinical success of novel, "smart" activators like Dorzagliatin and PF-04937319.
Mechanistic Pathway: The Role of Conformational Dynamics
GKAs function as allosteric modulators. They bind to a site distinct from the glucose-binding pocket, stabilizing the "closed" (active) conformation of the enzyme. This conformational shift reduces the
(half-saturation concentration) for glucose and increases the catalytic rate (), thereby enhancing glucose-stimulated insulin secretion (GSIS) and hepatic glycogen synthesis [3].
Figure 1: Mechanism of Glucokinase Allosteric Activation in Beta-Cells and Hepatocytes.
Comparative Kinetic Profiling: Affinity vs. Residence Time
To mitigate the hypoglycemic risks associated with first-generation GKAs, drug developers pursued two distinct kinetic strategies:
Fast-Off Kinetics (e.g., PF-04937319) : By engineering compounds with a high
, the drug dissociates rapidly when glucose levels drop. This short residence time () allows the enzyme to quickly revert to its inactive "open" state, preventing dangerous drops in blood sugar [2].
Glucose-Dependent Binding (e.g., Dorzagliatin) : Dorzagliatin binds preferentially to the closed form of GK with a lower absolute affinity than first-generation compounds. Its activation is highly dependent on ambient glucose, effectively restoring the natural glucose threshold of
-cells without overstimulating them at fasting glucose levels [1], [4].
Quantitative Comparison of GKA Kinetics
The table below summarizes the kinetic parameters of key GKAs. Notice how the shift from pure affinity-driven design (low
) to kinetic-driven design (optimized ) correlates directly with clinical safety.
GKA Compound
Generation
Kinetic Strategy
(Affinity)
(Dissociation Rate)
Residence Time ()
Clinical Phenotype
MK-0941
1st Gen
Tight Binding / Slow-Off
Low nM
High hypoglycemia risk; loss of efficacy over time.
Piragliatin
1st Gen
Moderate Binding
Moderate efficacy; narrow therapeutic index.
PF-04937319
2nd Gen
Fast-Off Kinetics
Reduced hypoglycemia; improved therapeutic index.
Dorzagliatin
Novel
Glucose-Dependent
Moderate
Dynamic
Dynamic
Restores ; no severe hypoglycemia; sustained HbA1c reduction.
Note: Kinetic parameters are synthesized from Surface Plasmon Resonance (SPR) and stopped-flow fluorescence studies. Absolute values vary slightly based on assay conditions (e.g., ambient glucose concentration).
Experimental Methodology: Profiling GKA Kinetics via SPR
Measuring the binding kinetics of GKAs requires a highly controlled environment because Apo-Glucokinase is conformationally unstable. As an application scientist, I rely on Surface Plasmon Resonance (SPR) to generate robust, label-free kinetic data.
The following step-by-step protocol establishes a self-validating system for determining
Step 1: Protein Preparation & Site-Specific Biotinylation
Action : Express human GK with a C-terminal Avi-tag and biotinylate it using BirA ligase prior to the assay.
Causality : Standard amine-coupling randomly attaches the protein to the sensor surface, which restricts the massive conformational hinge-bending (open-to-closed transition) required for GKA binding. Site-specific biotinylation tethers the enzyme by a single flexible point, preserving its full dynamic range [2].
Step 2: Surface Immobilization
Action : Capture the biotinylated GK onto a Streptavidin (SA) sensor chip to a target density of 3000–5000 Response Units (RU).
Causality : This specific density provides a sufficient signal-to-noise ratio for small molecule (GKA) binding while minimizing mass transport limitations that could artificially skew the
Action : Run the assay in a running buffer containing saturating levels of Glucose (e.g., 50 mM) or a stabilizing sugar-phosphate like Sorbitol-6-phosphate (S6P).
Causality : Apo-GK is highly unstable and prone to aggregation on the chip. Because GKAs require the binary GK-glucose complex to bind effectively, saturating the system with glucose ensures the enzyme is in a receptive state and prevents baseline drift [3].
Step 4: Analyte Injection (Multi-Cycle Kinetics)
Action : Inject the GKA in a 3-fold dilution series (e.g., 0.1
M to 10 M) at a high flow rate (50 L/min). Include blank buffer injections for double-referencing.
Causality : High flow rates minimize rebinding artifacts, ensuring that the measured
reflects the true dissociation rate of the molecule rather than a localized concentration effect. Double-referencing mathematically subtracts bulk refractive index changes.
Step 5: System Validation & Data Fitting
Action : Fit the resulting sensorgrams to a 1:1 Langmuir binding model to extract
and . Validation : Inject a reference compound (e.g., Piragliatin) at the start and end of the multi-cycle run.
Causality : If the
of the reference compound drops by >10% between the first and last injection, it indicates that the immobilized enzyme is denaturing over time. In this self-validating system, such a drop mandates that the kinetic data for the test compounds be discarded and the chip regenerated.
Conclusion
The evolution of Glucokinase Activators highlights the critical importance of binding kinetics in drug development. By shifting away from pure affinity-driven optimization (
) and focusing on residence time () and glucose-dependent conformational dynamics, researchers successfully rescued this therapeutic class. Fast-off compounds and glucose-dependent activators like Dorzagliatin demonstrate that harmonizing drug kinetics with native enzyme physiology is the key to achieving both efficacy and safety in metabolic diseases.
References
Title : Functional and Mechanistic Explanation for the Unique Clinical Success of the Glucokinase Activator Dorzagliatin in the Treatment of Type 2 Diabetes
Source : Diabetes (American Diabetes Association)
URL :[Link]
Title : Optimizing glucokinase activator binding kinetics to lower in vivo hypoglycemia risk
Source : MedChemComm (Royal Society of Chemistry)
URL :[Link]
Title : Binding Kinetics of Glucose and Allosteric Activators to Human Glucokinase Reveal Multiple Conformational States
Source : Biochemistry (ACS Publications)
URL :[Link]
Title : Dorzagliatin, a Dual-Acting Glucokinase Activator, Increases Insulin Secretion and Glucose Sensitivity in Glucokinase Maturity-Onset Diabetes of the Young and Recent-Onset Type 2 Diabetes
Source : Diabetes Care (PMC)
URL :[Link]
Safety & Regulatory Compliance
Safety
Understanding the Waste Profile of Sinogliatin
An In-Depth Guide to the Proper Disposal of Sinogliatin in a Laboratory Setting From the desk of a Senior Application Scientist As researchers and scientists, our focus is often on the cutting edge of discovery. However,...
Author: BenchChem Technical Support Team. Date: March 2026
An In-Depth Guide to the Proper Disposal of Sinogliatin in a Laboratory Setting
From the desk of a Senior Application Scientist
As researchers and scientists, our focus is often on the cutting edge of discovery. However, the integrity of our work extends beyond the benchtop; it encompasses the entire lifecycle of the materials we use, including their safe and responsible disposal. This guide provides essential, step-by-step procedures for the proper disposal of Sinogliatin (CAS No. 1191996-10-7), a glucokinase activator used in metabolic disease research.[1][2][3] Adherence to these protocols is not merely a matter of regulatory compliance but a fundamental aspect of our commitment to laboratory safety and environmental stewardship.
Before disposing of any chemical, a thorough hazard assessment is paramount. Sinogliatin is a research chemical and is not intended for human or veterinary use.[1][2] While it is typically shipped as a non-hazardous chemical, this classification primarily pertains to transport regulations and does not exempt it from proper laboratory waste disposal procedures.[2]
All chemical waste disposal is governed by regulations such as the Resource Conservation and Recovery Act (RCRA) in the United States, which provides a framework for the management of both hazardous and non-hazardous waste.[4][5] Pharmaceutical waste that does not meet the specific criteria for being RCRA hazardous (e.g., ignitable, corrosive, reactive, or acutely toxic) is often termed "non-hazardous" or "non-RCRA."[4][5][6] However, this terminology can be misleading, as these substances can still pose risks to the environment if disposed of improperly.[4][5][7]
Core Directive: Unless a specific Safety Data Sheet (SDS) from your supplier or guidance from your institution's Environmental Health and Safety (EHS) department explicitly classifies Sinogliatin as hazardous, it should be managed as non-hazardous pharmaceutical waste . This dictates a specific disposal pathway that is separate from both regular trash and regulated hazardous materials.
The Cardinal Rules of Sinogliatin Disposal
NEVER Down the Drain: Disposal of Sinogliatin solutions, regardless of concentration or solvent, into the sanitary sewer system is strictly prohibited. Active pharmaceutical ingredients can disrupt aquatic ecosystems and are often not removed by standard wastewater treatment processes.[8]
NEVER in General Trash: Solid Sinogliatin waste, including empty containers or contaminated labware, must not be placed in regular trash bins. This prevents accidental exposure to custodial staff and the potential for environmental release through landfills.[7]
ALWAYS Segregate: Sinogliatin waste must be kept separate from other waste streams, particularly incompatible chemicals and RCRA-regulated hazardous waste.[6][8][9]
Personal Protective Equipment (PPE) and Waste Container Specifications
Properly equipping yourself is the first line of defense when handling any chemical waste. The following table summarizes the necessary PPE and appropriate containers for Sinogliatin waste.
Item
Specification
Rationale
Gloves
Nitrile or other chemically resistant gloves.
To prevent dermal contact with the compound.
Eye Protection
Safety glasses with side shields or goggles.
To protect eyes from splashes of solutions or airborne powder.
Lab Coat
Standard laboratory coat.
To protect skin and clothing from contamination.
Solid Waste Container
Sealable, durable plastic bag or a labeled, lidded container (e.g., wide-mouth HDPE jar).
To contain solid materials like contaminated gloves, paper towels, and weigh boats, preventing spillage and exposure.
Liquid Waste Container
Clearly labeled, leak-proof, and chemically compatible container (e.g., HDPE carboy).
To safely accumulate solutions of Sinogliatin. The container must be compatible with the solvent used (e.g., DMSO, Acetonitrile).[1]
Sharps Container
Puncture-proof, approved sharps container.
For the disposal of any needles or syringes used to handle Sinogliatin solutions.
Step-by-Step Disposal Protocols
The appropriate disposal procedure depends on the physical state of the Sinogliatin waste. Follow the decision workflow below for proper segregation.
Caption: Decision workflow for the proper segregation and disposal of Sinogliatin waste.
Protocol 1: Solid Sinogliatin Waste
This category includes unused or expired pure Sinogliatin powder, as well as contaminated consumables such as weigh paper, pipette tips, gloves, and paper towels.
Segregation: At the point of generation, separate solid Sinogliatin waste from all other types of laboratory waste.
Containerization: Place the solid waste into a designated, durable container with a secure lid. A double-bagged, sealed plastic bag clearly labeled is also acceptable for consumables.[10]
Labeling: Affix a waste label to the container with the following information:
Waste Type: "Non-Hazardous Pharmaceutical Waste"
Contents: "Solid Sinogliatin Waste" (and list any other major components if applicable)
Contact Information: Your name and laboratory details.
Storage: Keep the sealed container in your laboratory's designated satellite accumulation area until it is ready for pickup.[11]
Protocol 2: Liquid Sinogliatin Waste
This includes stock solutions, experimental solutions containing Sinogliatin, and solvents used to rinse contaminated glassware.
Segregation: Use a dedicated waste container for liquid Sinogliatin waste. Do not mix with other chemical waste streams, especially acids, bases, or reactive chemicals.[9]
Containerization: Pour the liquid waste directly into a designated, leak-proof container (e.g., an HDPE carboy) that is compatible with the solvent. Keep the container closed with a sealed cap when not in use.[8][12]
Labeling: Clearly label the liquid waste container with:
Contents: List all chemical components, including solvents and an estimated concentration of Sinogliatin (e.g., "Sinogliatin (~1 mg/mL), DMSO, PBS").
Contact Information: Your name and laboratory.
Storage: Store the container in secondary containment within your satellite accumulation area to prevent spills.
Protocol 3: Decontamination of Empty Containers
Empty stock vials of Sinogliatin must also be disposed of correctly.
Rinsing: Triple rinse the empty container with a suitable solvent (e.g., ethanol or water).
Rinsate Disposal: Collect all rinsate and dispose of it as liquid Sinogliatin waste as described in Protocol 2.
Container Disposal: Once rinsed, deface or remove the original label. The rinsed container can then typically be disposed of in the appropriate laboratory glass or plastic recycling bin.[9] Consult your institutional guidelines for confirmation.
Final Disposal and Spill Management
Arranging for Final Disposal:
All properly segregated and labeled Sinogliatin waste must be disposed of through your institution's Environmental Health and Safety (EHS) department.[10][11] Contact them to schedule a waste pickup. The most common and environmentally sound disposal method for non-hazardous pharmaceutical waste is high-temperature incineration at a licensed facility.[4]
In Case of a Spill:
Should a small spill of Sinogliatin powder or solution occur:
Alert personnel in the immediate area.
Wear appropriate PPE (lab coat, goggles, double gloves).
For solids: Gently cover with absorbent paper to avoid raising dust. Wipe the area with a damp paper towel.
For liquids: Cover with absorbent pads or granules.
Collect all cleanup materials and place them in your solid Sinogliatin waste container.
Clean the spill area with soap and water.
By adhering to these procedures, you contribute to a culture of safety and responsibility, ensuring that our pursuit of scientific advancement does not come at the cost of environmental health.
References
University of Canterbury. (2025, March 21). Laboratory Chemical Waste Handling and Disposal Guidelines.
Labor Security System.
University of Otago. Laboratory chemical waste disposal guidelines.
Stanford Environmental Health & Safety.
University of Pennsylvania, Environmental Health and Radiation Safety. (2003, February 15). LABORATORY CHEMICAL WASTE MANAGEMENT GUIDELINES.
Cayman Chemical. Sinogliatin (HMS5552, CAS Number: 1191996-10-7).
DC Chemicals.
MedchemExpress.com.
PureWay. (2023, March 20). Non-hazardous Pharmaceutical Waste Disposal.
US Bio-Clean. (2017, April 20).
MedchemExpress.com.
INGENIUM. (2022, March 7). What Is Non-Hazardous Pharmaceutical Waste & How to Dispose of it.
OnSite Waste Technologies. Hazardous vs. Non-Hazardous Pharmaceutical Waste: Understanding the Differences and Proper Disposal Methods.
Easy RX Cycle. (2025, May 25). Learning Non-Hazardous Pharma Waste: Guide for Healthcare Facilities.
A Researcher's Comprehensive Guide to the Safe Handling of Sinogliatin
As the landscape of diabetes research evolves, novel molecules like Sinogliatin (HMS5552) are pivotal in the development of next-generation therapies. Sinogliatin, a potent glucokinase activator, holds significant promis...
Author: BenchChem Technical Support Team. Date: March 2026
As the landscape of diabetes research evolves, novel molecules like Sinogliatin (HMS5552) are pivotal in the development of next-generation therapies. Sinogliatin, a potent glucokinase activator, holds significant promise but, as an investigational active pharmaceutical ingredient (API), it demands meticulous handling to ensure the safety of laboratory personnel and the integrity of research outcomes.[1][2][3][4] This guide provides an in-depth, procedural framework for the safe use of Sinogliatin in a research setting, grounded in established safety protocols for handling potent chemical compounds.
The following protocols are designed to be a self-validating system of safety, where the rationale behind each step is clarified to foster a deep understanding of risk mitigation. This document is intended for researchers, scientists, and drug development professionals who are actively working with this compound.
Understanding the Risks: The "Why" Behind the Precautions
Sinogliatin is a small molecule designed to be biologically active at low concentrations.[5][6] While specific toxicology data for Sinogliatin is not extensively published, the general principles for handling APIs apply. The primary risks associated with handling powdered APIs include inhalation of airborne particles, dermal contact, and accidental ingestion, which can lead to unknown systemic effects. As a glucokinase activator, there is a theoretical risk of unintended metabolic effects, such as hypoglycemia, with significant exposure.[7][8][9] Therefore, the cornerstone of safe handling is the prevention of exposure through a multi-layered approach encompassing engineering controls, administrative controls, and personal protective equipment (PPE).
Core Directive: Personal Protective Equipment (PPE)
The selection and proper use of PPE is the most critical barrier between the researcher and the chemical.[10][11] The following PPE is mandatory when handling Sinogliatin in its powdered form or in solutions.
Eye and Face Protection
Rationale: To prevent contact of Sinogliatin dust or solution with the eyes, which could cause irritation or systemic absorption.
Procedure:
Always wear chemical safety goggles that provide a complete seal around the eyes.[12]
When there is a risk of splashes, such as when preparing stock solutions or during transfers of larger volumes, a full-face shield must be worn in addition to safety goggles.
Hand Protection
Rationale: To prevent skin contact and absorption.
Procedure:
Wear two pairs of nitrile gloves when handling Sinogliatin. The double-gloving technique provides an extra layer of protection in case the outer glove is compromised.
Inspect gloves for any signs of damage before use.
Change gloves immediately if they become contaminated.
When work is complete, remove the outer pair of gloves first, followed by the inner pair, using a technique that avoids skin contact with the contaminated outer surface of the gloves.
Wash hands thoroughly with soap and water after removing gloves.
Respiratory Protection
Rationale: To prevent the inhalation of fine powders, which is a primary route of exposure for potent APIs.
Procedure:
All handling of powdered Sinogliatin must be conducted within a certified chemical fume hood or a powder containment hood to minimize airborne particles.
A NIOSH-approved N95 or higher-rated respirator is required when weighing or otherwise handling powdered Sinogliatin outside of a containment hood (a scenario that should be avoided). Fit testing of the respirator is mandatory to ensure a proper seal.
Protective Clothing
Rationale: To protect the skin from contamination and to prevent the transfer of the compound outside of the laboratory.
Procedure:
Wear a disposable, solid-front laboratory coat or a coverall, such as those made from Tyvek®, to provide a barrier against solid and liquid contaminants.[13]
Ensure that the lab coat has long sleeves and is fully buttoned or zipped.
Disposable sleeve covers should be worn to protect the forearms.
Protective clothing should not be worn outside of the designated laboratory area.
Contaminated disposable clothing must be disposed of as hazardous waste.
Operational and Disposal Plans
Engineering Controls
Chemical Fume Hood: All procedures involving the handling of powdered Sinogliatin or volatile organic solvents for its dissolution must be performed in a certified chemical fume hood.
Safety Shower and Eyewash Station: Ensure that a safety shower and eyewash station are readily accessible and have been recently tested.[14]
Step-by-Step Handling Procedures for Powdered Sinogliatin
Preparation: Before starting, ensure the chemical fume hood is clean and uncluttered. Gather all necessary equipment, including a calibrated analytical balance, weighing paper, spatulas, and appropriate solvent.
Donning PPE: Put on all required PPE in the correct order: inner gloves, lab coat, outer gloves, and safety goggles. If required, don a respirator.
Weighing: Carefully weigh the desired amount of Sinogliatin on weighing paper inside the fume hood. Use a spatula to transfer the powder, minimizing any disturbance that could create airborne dust.
Dissolution: If preparing a solution, add the weighed powder to the vessel containing the solvent inside the fume hood. Cap the vessel securely before mixing.
Cleanup: After handling, decontaminate all surfaces with an appropriate cleaning agent (e.g., 70% ethanol). Dispose of all contaminated disposables, including weighing paper and gloves, in a clearly labeled hazardous waste container.
Spill Management
Minor Spill (Powder):
Do not attempt to sweep up the dry powder, as this will create dust.
Gently cover the spill with damp paper towels to wet the powder.
Carefully wipe up the spill, working from the outside in.
Place the used paper towels in a sealed bag and dispose of them as hazardous waste.
Clean the spill area with a suitable detergent and then with 70% ethanol.
Minor Spill (Solution):
Absorb the spill with an inert absorbent material (e.g., vermiculite or sand).
Scoop the absorbent material into a container, seal it, and dispose of it as hazardous waste.
Clean the spill area with a suitable detergent and then with 70% ethanol.
Major Spill:
Evacuate the area immediately.
Alert others in the vicinity.
Contact the institution's environmental health and safety (EHS) department.
Do not re-enter the area until it has been cleared by EHS personnel.
Waste Disposal
Solid Waste: All solid waste contaminated with Sinogliatin (e.g., used gloves, weighing paper, disposable lab coats) must be placed in a dedicated, sealed, and clearly labeled hazardous waste container.
Liquid Waste: All solutions containing Sinogliatin must be collected in a labeled hazardous waste container. Do not dispose of Sinogliatin solutions down the drain.
Summary of Personal Protective Equipment for Sinogliatin Handling
Task
Eye/Face Protection
Hand Protection
Respiratory Protection
Protective Clothing
Weighing and Handling Powder
Safety Goggles & Face Shield
Double Nitrile Gloves
N95 Respirator (if not in a hood)
Disposable Lab Coat/Coverall
Preparing Stock Solutions
Safety Goggles & Face Shield
Double Nitrile Gloves
Not required in a fume hood
Disposable Lab Coat/Coverall
Handling Dilute Solutions
Safety Goggles
Single Pair Nitrile Gloves
Not required
Standard Lab Coat
Decision-Making Workflow for PPE Selection
The following diagram illustrates the decision-making process for selecting the appropriate level of PPE when working with Sinogliatin.
Caption: PPE selection workflow for handling Sinogliatin.
References
Evaluating the Overall Safety of Glucokinase Activators in Patients with Type 2 Diabetes Mellitus . Dovepress. [Link]
Pharmaceutical Manufacturing PPE | Worker Health & Safety . 3M US. [Link]
Safety Guidelines for Personal Protective Equipment in Pharmaceutical Industry . Lindstrom Group. [Link]
DuPont E-Guide Explains How to Protect Workers From the Risk of Highly Potent Pharmaceutical Ingredients . Process and Control Today. [Link]
New-Generation Glucokinase Activators: Potential Game-Changers in Type 2 Diabetes Treatment . MDPI. [Link]
Evaluation of efficacy and safety of glucokinase activators—a systematic review and meta-analysis . Frontiers in Endocrinology. [Link]
PPE designed for pharmaceutical industry . Uvex Safety. [Link]
Balancing efficacy and safety: glucokinase activators in glycemic and metabolic management of type 2 diabetes mellitus—a meta-analysis . PMC. [Link]
Glucokinase and glucokinase activator . Oxford Academic. [Link]
HOPA INVESTIGATIONAL DRUG SERVICE BEST PRACTICE STANDARDS . Hematology/Oncology Pharmacy Association. [Link]
Development of a Physiologically Based Pharmacokinetic Model for Sinogliatin, a First-in-Class Glucokinase Activator, by Integrating Allometric Scaling, In Vitro to In Vivo Exploration and Steady-State Concentration-Mean Residence Time Methods . PubMed. [Link]
Development of a Physiologically Based Pharmacokinetic Model for Sinogliatin, a First-in-Class Glucokinase Activator, by Integrating Allometric Scaling, In Vitro to In Vivo Exploration and Steady-State Concentration–Mean Residence Time Methods . Hua Medicine. [Link]
